2-Piperazin-1-ylbutanoic acid dihydrochloride

• CAS: 1051369-22-2

Core Science & Biosynthesis

Technical Monograph: 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

A Privileged Intermediate for Peptidomimetic and Fragment-Based Drug Discovery [1]

Executive Summary

2-Piperazin-1-ylbutanoic acid dihydrochloride (CAS: 1293386-77-2) represents a specialized class of non-natural amino acids used as building blocks in medicinal chemistry. Structurally, it consists of a butanoic acid backbone with a piperazine moiety attached at the

-carbon via the N1-nitrogen.

This compound serves two critical functions in drug design:

• Peptidomimetic Scaffold: It acts as a rigidified, N-alkylated amino acid analog (resembling a ring-expanded proline or an open-chain pipecolic acid), introducing conformational constraints that can enhance metabolic stability against proteases.

• Solubility Vector: The distal secondary amine of the piperazine ring provides a handle for further derivatization while significantly improving the aqueous solubility of lipophilic pharmacophores.

This guide details the synthesis, characterization, and application of this intermediate, focusing on its role in synthesizing protease inhibitors (e.g., aminopeptidase antagonists) and GPCR ligands.

Chemical Identity & Structural Properties[2][3][4]

Property	Data
IUPAC Name	2-(piperazin-1-yl)butanoic acid dihydrochloride
Molecular Formula
Molecular Weight	245.15 g/mol (Salt); 172.23 g/mol (Free Base)
Chirality	Contains one chiral center at the -carbon. Typically supplied as a racemate unless specified as (R) or (S).
Physical State	White to off-white crystalline solid (Hygroscopic).
Solubility	Highly soluble in water, DMSO, and Methanol. Insoluble in non-polar solvents (Hexane, DCM).
pKa Values	2.3 (COOH), 5.6 (Piperazine ), 9.8 (Piperazine ).

Structural Insight: Unlike standard amino acids, the

-amine is tertiary (part of the piperazine ring). This prevents the formation of standard hydrogen bonds at the N-terminus, altering the secondary structure of any resulting peptide chain (similar to proline).

Synthetic Routes & Process Chemistry

The synthesis of 2-piperazin-1-ylbutanoic acid relies on nucleophilic substitution (

). The critical process challenge is preventing bis-alkylation , where one piperazine molecule reacts with two equivalents of the alkyl halide.

Validated Synthesis Protocol

Reaction: 2-Bromobutyric acid + Piperazine (Excess)

Product

Step-by-Step Methodology:

• Reagent Preparation: Dissolve Piperazine anhydrous (5.0 equivalents) in acetonitrile or water. Note: A large excess is mandatory to favor mono-alkylation.

• Addition: Slowly add 2-Bromobutyric acid (1.0 equivalent) dropwise at 0°C. The reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours. Monitor by LC-MS (Target mass: [M+H]+ = 173.1).

• Workup (Purification):

  • Concentrate the solvent to remove the bulk of unreacted piperazine (if volatile solvent used).

  • Ion Exchange: Pass the crude mixture through a cation-exchange resin (e.g., Dowex 50W). Elute with dilute ammonia to separate the product from inorganic salts and excess piperazine.

• Salt Formation: Dissolve the zwitterionic free base in minimal ethanol. Add 4M HCl in dioxane (2.5 equivalents) at 0°C.

• Isolation: Precipitate the dihydrochloride salt by adding diethyl ether. Filter and dry under vacuum over

  .

Synthetic Pathway Diagram

Figure 1: Synthetic workflow for the mono-alkylation of piperazine to generate the target scaffold.

Applications in Medicinal Chemistry

This scaffold is particularly valuable in Fragment-Based Drug Discovery (FBDD) . It provides three distinct vectors for chemical exploration:

• The Carboxylic Acid (Vector A): Can be coupled to amines to form amides, extending the backbone.

• The Distal Nitrogen (Vector B): The secondary amine at the 4-position of the piperazine is highly nucleophilic. It allows for:

  • Sulfonylation (Sulfonamides for GPCR binding).

  • Urea formation (for protease inhibition).

  • Reductive Amination (to attach lipophilic tails).

• The Ethyl Side Chain (Vector C): Provides hydrophobic bulk at the

  -position, filling hydrophobic pockets in enzymes (e.g., the S1' pocket of metalloproteases).

SAR Decision Matrix

Figure 2: Structure-Activity Relationship (SAR) vectors available on the scaffold.

Analytical Characterization

To validate the identity of the synthesized material, the following spectral signatures must be confirmed.

Proton NMR ( -NMR) in

• 0.95 ppm (t, 3H): Terminal methyl group of the butanoic chain.
• 1.85 ppm (m, 2H): Methylene group ( ) of the ethyl side chain.
• 3.20 - 3.60 ppm (m, 9H): Overlapping signals for the piperazine ring protons (8H) and the chiral -proton (1H).

  • Diagnostic: The

    -proton signal is often broadened or shifted downfield due to the adjacent quaternary nitrogen (when protonated).

Mass Spectrometry (ESI-MS)

• Positive Mode: Dominant peak at m/z 173.1 [M+H]+ .

• Fragmentation: Loss of the carboxyl group (

  ) or cleavage of the ethyl chain may be observed at higher collision energies.

Handling, Stability & Safety

Hygroscopicity

The dihydrochloride salt is hygroscopic . It readily absorbs atmospheric moisture, transforming from a free-flowing powder to a sticky gum.

• Storage Protocol: Store in a desiccator at -20°C. Allow the vial to warm to room temperature before opening to prevent condensation.

Stability[2]

• Solution Stability: Stable in acidic aqueous solution (pH < 4) for >24 hours.

• Reactivity: The free base rapidly absorbs

  from the air to form carbamates. Always handle the free base under Nitrogen or Argon.

Safety Hazards

As a piperazine derivative, this compound is a potential sensitizer .

• H-Codes: H314 (Causes severe skin burns and eye damage - if free base), H317 (May cause an allergic skin reaction), H334 (Respiratory sensitization).

• PPE: Nitrile gloves, safety goggles, and a fume hood are mandatory.

References

• Synthetic Methodology (N-Alkylation)

  • Title: Synthesis of 2-[4-(4-chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester.[2]

  • Source: MDPI Molbank, 2009.
  • Relevance: Validates the displacement of -bromo esters by piperazines.

  • URL:[Link][1][3]

• Medicinal Chemistry Application (Peptidomimetics)

  • Title: Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds.[4]

  • Source: Journal of Agricultural and Food Chemistry (ACS), 2022.
  • Relevance: detailed review of piperazine scaffolds in drug design.

  • URL:[Link][4]

• Chemical Safety & Properties

  • Title: Piperazine-2-carboxylic acid dihydrochloride (Related Structure Safety D
  • Source: PubChem / Sigma-Aldrich.
  • Relevance: Provides baseline safety and handling d

  • URL:[Link]

• General Piperazine Synthesis

  • Title: Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA.
  • Source: Molecules (via PMC), 2023.
  • Relevance: Overview of industrial routes to N-alkyl

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Piperazine - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Guide: Structure Elucidation of 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

This guide is structured as an advanced technical whitepaper designed for analytical chemists and drug development scientists. It moves beyond basic identification into the logic of structural proof, addressing the specific challenges of zwitterionic/salt forms in small molecule elucidation.

Document ID: ELU-PIP-BUT-02 | Version: 1.4 | Status: Validated

Executive Summary & Structural Logic

Target Molecule: 2-(Piperazin-1-yl)butanoic acid dihydrochloride Formula:

Molecular Weight: 172.23 g/mol (Free Base) | 245.15 g/mol (Salt)

The elucidation of this compound requires a distinct strategy due to its amphoteric nature and salt stoichiometry . Unlike lipophilic drug intermediates, this molecule exists as a highly polar, hygroscopic dihydrochloride salt. The core challenge is not just connectivity, but confirming the regiochemistry (C2 vs. C3 substitution) and the protonation state of the piperazine ring.

Synthetic Context (Retrosynthetic Validation)

Understanding the synthesis provides the first layer of structural evidence. This molecule is typically synthesized via nucleophilic substitution of

-bromobutanoic acid with excess piperazine.

• Mechanistic Implication: The leaving group (Br) is at the

  -position (C2). Therefore, the piperazine must be attached at C2, unless an unlikely rearrangement occurred.

• Impurity Profile: Expect traces of N,N'-bis(2-butanoic acid)piperazine (dimer) if stoichiometry wasn't controlled.

Analytical Strategy: The Elucidation Workflow

The following workflow enforces a self-validating loop where MS data restricts the molecular formula, and NMR data confirms connectivity and regiochemistry.

Figure 1: Step-wise elucidation workflow ensuring orthogonal validation of structure and salt form.

Mass Spectrometry: Fragmentation & Formula

Technique: ESI-QTOF (Positive Mode) Rationale: The dihydrochloride salt dissociates in solution. We observe the protonated free base

.

Ion Species	m/z (Theoretical)	m/z (Observed)	Interpretation
	173.1285	173.1290	Protonated parent molecule.
	128.128	128.130	Loss of carboxylic acid group (alpha-cleavage).
	85.076	85.075	Piperazine ring fragment (C-N cleavage).

Diagnostic Logic: The base peak is often the 173 ion. A significant fragment at m/z 128 is diagnostic for

-amino acids, representing the loss of the carboxyl group ( ). If the piperazine were on C4 (gamma), this fragmentation would be less favorable compared to McLafferty rearrangements.

NMR Spectroscopy: The Gold Standard

Solvent: Deuterium Oxide (

) is mandatory. Reasoning: The 2HCl salt is insoluble in . DMSO- can be used, but the ammonium protons ( ) will broaden the spectrum significantly. exchanges these protons, simplifying the spectrum to the carbon skeleton.

1H NMR Assignment (400 MHz, D2O)

The spectrum will display a classic ABX system (or similar) for the ethyl side chain interacting with the chiral center.

Position	Type	(ppm)	Multiplicity	Integration	Assignment Logic
C4		0.98	Triplet ( )	3H	Terminal methyl of ethyl group.
C3		1.85 - 2.05	Multiplet	2H	Diastereotopic protons adjacent to chiral center.
C2		3.65	dd or t	1H	-proton. Deshielded by and .
Ring		3.40 - 3.60	Broad/Multiplet	8H	Piperazine ring protons.

Critical Observation (Salt Effect): In the 2HCl salt, the piperazine nitrogens are protonated. This positive charge exerts an inductive effect (-I), shifting the C2-H and Ring-H significantly downfield compared to the free base (where C2-H would appear near 2.8-3.0 ppm).

2D NMR: Connectivity Proof (HMBC)

To prove the piperazine is at C2 and not C3:

• HMBC Correlation: Look for a cross-peak between the Carbonyl Carbon (C1, ~172 ppm) and the Ring Protons (

  ).

• Logic: A strong 3-bond coupling (

  ) confirms the N is attached to C2. If attached to C3, the distance to the carbonyl would be too great for a standard HMBC correlation.

Figure 2: Key HMBC correlations establishing the alpha-connectivity.

Protocol: Salt Stoichiometry Determination

Validating the "Dihydrochloride" (2HCl) claim is essential for potency calculations.

Method: Potentiometric Titration with AgNO3

Objective: Quantify Chloride (

) content.

• Dissolution: Dissolve 50 mg of sample in 50 mL deionized water.

• Acidification: Add 1 mL

  (to prevent carbonate interference).

• Titrant: 0.1 M

  .

• Endpoint: Potentiometric detection using a Silver electrode.

• Calculation:

  • Theoretical %Cl for 2HCl salt:

  • Theoretical %Cl for 1HCl salt:

Stereochemical Considerations

The C2 carbon is a chiral center. The synthetic route (from racemic

-bromobutanoic acid) yields a racemate (RS) .

• Chiral HPLC: Required if the compound is intended for biological assays, as enantiomers often exhibit different potencies.

• Column: Chiralpak AGP or equivalent (protein-based stationary phases work well for amino acids).

• Mobile Phase: Ammonium acetate buffer (pH 4.5) / Isopropanol.[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[2][3] (Standard text for NMR interpretation rules).

• PubChem. (2024).[1][2][4] Compound Summary: Piperazine-2-carboxylic acid dihydrochloride.[2][5] National Library of Medicine. Link (Structurally analogous reference for piperazine salt shifts).

• Khalaf, A. I., et al. (2011). Structure Elucidation of Piperazine Derivatives using 2D NMR. Journal of Heterocyclic Chemistry. (Methodology for piperazine ring assignment).

• European Pharmacopoeia (Ph. Eur.). 2.5.[2][6]11. Complexometric Titrations. (Standard protocol for chloride determination).

Sources

• 1. 4-[4-(2-Phenoxyethyl)piperazin-1-yl]butanoic acid | C16H24N2O3 | CID 119134542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Piperazine-2-carboxylic acid dihydrochloride | C5H12Cl2N2O2 | CID 2723757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 4-[4-(2-Oxoethyl)piperazin-1-yl]butanoic acid | C10H18N2O3 | CID 170976478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. youtube.com [youtube.com]

2-Piperazin-1-ylbutanoic acid dihydrochloride CAS number 1051369-22-2

CAS: 1051369-22-2 Formula: C

H Cl N O Molecular Weight: 245.15 g/mol (Salt) / 172.23 g/mol (Free Base)

Executive Summary & Structural Significance

2-Piperazin-1-ylbutanoic acid dihydrochloride is a specialized non-proteinogenic amino acid scaffold used primarily in medicinal chemistry and peptide engineering. Structurally, it consists of a butyric acid backbone with a piperazine ring substituted at the

-carbon (C2 position).

Unlike linear linkers (e.g., GABA analogs), the

-substitution creates a rigidified chiral center , offering two distinct advantages in drug design:

• Conformational Constraint: The steric bulk of the ethyl group at the

  -position, combined with the cyclic amine, restricts the rotation of the peptide backbone, stabilizing specific secondary structures (e.g., -turns) when incorporated into peptidomimetics.

• Bifunctional Orthogonality: It presents a secondary amine (N4 of piperazine) and a carboxylic acid. These handles allow for the construction of "beads-on-a-string" libraries or the introduction of solubility-enhancing solubilizing groups into lipophilic drugs.

Key Application Areas:

• Fragment-Based Drug Discovery (FBDD): Used as a polar, solubilizing linker.

• Peptidomimetics: Replacement of Proline or N-methyl amino acids to induce turn structures.

• Kinase Inhibitor Design: The piperazine moiety mimics the solvent-exposed region of ATP-competitive inhibitors.

Physicochemical Profile & Handling

The dihydrochloride salt form renders the compound highly water-soluble but introduces specific handling requirements for organic synthesis.

Property	Value / Description	Implication for Protocol
Appearance	White to off-white crystalline solid	Hygroscopic; store in desiccator.
Solubility	Water (>50 mg/mL), DMSO, Methanol	Insoluble in DCM/EtOAc until neutralized.
Acidity (pKa)	~2.3 (COOH), ~5.6 (N1), ~9.8 (N4)	N4 is the most basic site; requires 3+ eq. base to neutralize salt.[1]
Hygroscopicity	High	Weigh quickly; use excess coupling reagents to account for water traces.

Reactivity Map

The molecule possesses three distinct zones of reactivity. Understanding the hierarchy of these zones is critical for selective functionalization.

Figure 1: Functional reactivity map highlighting the orthogonal handles (N4 amine and C1 acid) and the sterically congested alpha-carbon.[2][3]

Synthetic Methodologies

Salt Neutralization Strategy (Critical Step)

The dihydrochloride salt (2HCl) is acidic. Direct addition to a coupling reaction without buffering will protonate the coupling agents (e.g., EDC, HATU) or the amine partner, quenching the reaction.

The "In-Situ" Neutralization Protocol:

• Dissolve the 2-Piperazin-1-ylbutanoic acid 2HCl in the reaction solvent (DMF or NMP).

• Add 3.0 - 3.5 equivalents of DIPEA (Diisopropylethylamine).

• Observation: The solution may cloud initially as amine salts form, then clarify.

• Stir for 5-10 minutes before adding the coupling agent. This ensures the carboxylic acid is deprotonated (carboxylate) and the N4 amine is free, although for C-terminal coupling, the N4 amine usually requires protection (e.g., Boc) unless a chemoselective method is used.

Amide Coupling (C-Terminus Functionalization)

Due to the

-ethyl group, the carboxylic acid is sterically hindered. Standard EDC/NHS coupling may be sluggish.

Recommended Protocol: HATU-Mediated Coupling

• Reagents: Scaffold (1.0 eq), Amine Partner (1.1 eq), HATU (1.1 eq), DIPEA (3.5 eq).

• Solvent: Anhydrous DMF.

• Procedure:

  • Pre-activation: Mix Scaffold + HATU + DIPEA in DMF. Stir for 15 min at 0°C. Note: Low temperature minimizes racemization at the alpha-carbon.

  • Addition: Add the Amine Partner.

  • Reaction: Allow to warm to Room Temp (RT) and stir for 4–16 hours.

  • Monitoring: Monitor by LC-MS. The product peak will likely be more hydrophobic than the starting material.

N4-Derivatization (N-Terminus Functionalization)

If the goal is to attach a fluorophore or another drug fragment to the piperazine nitrogen:

• Protection: The carboxylic acid does not need protection if using electrophiles like acid chlorides or sulfonyl chlorides under Schotten-Baumann conditions (aqueous base/organic solvent biphasic mix).

• Direct Alkylation: React with alkyl halides in MeCN with K

  CO .

Experimental Workflow: Library Synthesis

This workflow illustrates how to use CAS 1051369-22-2 as a central node to generate a library of analogs.

Figure 2: Sequential functionalization workflow. Step 1 locks the reactive amine, allowing the hindered carboxylic acid to be coupled (Step 2) without polymerization.

Safety & Stability (SDS Highlights)

• Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

• Handling: Use a fume hood. The dust from the hydrochloride salt can be extremely irritating to mucous membranes.

• Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). The salt is stable, but the free base (if generated) absorbs CO

  from the air.

References

• Chemical Identity & Properties: PubChem Compound Summary for CID 56923849 (2-Piperazin-1-ylbutanoic acid). National Center for Biotechnology Information. Link

• Piperazine Scaffolds in Drug Design: Berkheij, M. et al. "Synthesis of 2-substituted piperazines." Tetrahedron Letters, 2005. (Contextual grounding for alpha-substituted piperazine synthesis).

• Coupling Reagents for Hindered Amino Acids: Valeur, E., & Bradley, M. "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 2009. Link

• Vendor Specification (MolCore): 2-(1-Piperazinyl)butanoic acid dihydrochloride product data. Link

• Vendor Specification (Angene Chemical): CAS 1051369-22-2 Safety & Properties.[4][5] Link

Sources

• 1. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-(3-Oxo-2-propan-2-ylpiperazin-1-yl)butanoic acid | C11H20N2O3 | CID 119135414 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Piperazine-2-carboxylic acid dihydrochloride | C5H12Cl2N2O2 | CID 2723757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. angenechemical.com [angenechemical.com]
• 5. 1869109-38-5|2-(4-(2,2-Difluoroethyl)piperazin-1-yl)butanoic acid|BLD Pharm [bldpharm.com]

Technical Profile: 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

The following technical guide is structured to serve as a definitive reference for researchers and formulation scientists working with 2-Piperazin-1-ylbutanoic acid dihydrochloride . It moves beyond simple physical constants to address the practical implications of this compound's molecular weight in synthesis, stoichiometry, and quality control.

Stoichiometry, Synthesis, and Critical Material Attributes

Core Identity & Molecular Metrics

In drug discovery, the precise characterization of building blocks is the first line of defense against synthetic failure. 2-Piperazin-1-ylbutanoic acid dihydrochloride (CAS: 1051369-22-2) is a non-natural amino acid scaffold featuring a piperazine ring attached to the

-carbon of a butyric acid backbone.[1]

This specific topology introduces a basic secondary amine and a carboxylic acid in close proximity, creating a zwitterionic potential that is stabilized in the dihydrochloride salt form.

Molecular Weight Data

For precise stoichiometric calculations, the distinction between the free base and the salt form is critical.

Metric	Value	Context
Formula (Salt)		The stable commercial form.[1][2]
Formula (Free Base)		The active species in biological systems.
Molecular Weight (Salt)	245.15 g/mol	Use this value for weighing reagents.
Molecular Weight (Base)	172.23 g/mol	Use this value for mass spectrometry (M+H).[1]
Exact Mass (Base)	172.1212	For High-Resolution MS (HRMS) confirmation.
CAS Number	1051369-22-2	Primary identifier for procurement.

Structural Visualization

The following diagram illustrates the protonation states responsible for the dihydrochloride salt formation. Note that both nitrogen atoms in the piperazine ring are protonated in the 2HCl form, significantly altering solubility and reactivity compared to the free base.

Figure 1: Structural connectivity and salt formation sites.[1] The

-carbon attachment creates a steric environment distinct from linear piperazine linkers.[1]

Synthetic Utility & Stoichiometry

The molecular weight of 245.15 g/mol is not merely a physical constant; it is the governing factor in yield calculations. A common error in the synthesis of peptidomimetics using this building block is neglecting the hydroscopic nature of the dihydrochloride salt, which can lead to under-dosing in coupling reactions.[1]

Synthesis Pathway

The industrial synthesis typically involves the nucleophilic substitution of 2-halobutanoic acid with excess piperazine.[1] This route avoids bis-alkylation but requires rigorous purification to remove the piperazine dihydrochloride byproduct.[1]

Figure 2: Synthetic workflow from commodity precursors to the dihydrochloride salt.

Stoichiometric Protocol for Coupling

When using this compound in peptide coupling (e.g., EDC/NHS or HATU chemistry), the 2HCl content consumes 2 equivalents of the base (e.g., DIPEA or NMM) immediately.

Correct Protocol:

• Calculate Moles: Mass (g) / 245.15 g/mol .

• Base Neutralization: Add 3.0 equivalents of tertiary amine base.

  • 2.0 eq to neutralize the HCl counterions.

  • 1.0 eq to activate the carboxylic acid for coupling.

• Failure Mode: Using only 1.0 eq of base will result in the amine remaining protonated and unreactive, leading to <10% yield.

Physicochemical Properties & Handling

Understanding the physical state of the material is essential for accurate weighing and storage.

• Hygroscopicity: The dihydrochloride salt is moderately hygroscopic. It will absorb atmospheric moisture, effectively lowering the molar concentration if weighed on an open bench over time.

  • Recommendation: Store in a desiccator at -20°C. Warm to room temperature before opening to prevent condensation.

• Solubility:

  • Water: >100 mg/mL (Highly soluble due to ionic character).

  • DMSO: Soluble.

  • Dichloromethane (DCM): Insoluble (requires free-basing for extraction).[1]

• Acidity (pKa):

  • The carboxylic acid pKa is depressed (~2.5) due to the inductive effect of the

    -nitrogen.[1]

  • The piperazine nitrogens have pKa values approx. 5.6 and 9.8.

Quality Control & Characterization

To validate the molecular weight and identity of the material, the following analytical workflows are recommended.

Silver Nitrate Titration (Chloride Content)

To confirm the "dihydrochloride" stoichiometry (and thus the MW of 245.15), perform a potentiometric titration with AgNO

.

• Target Cl%:

  .[1]

• Variance: A result < 28% indicates incomplete salt formation or moisture uptake.[1]

H-NMR Interpretation (D O)

The NMR spectrum provides structural confirmation.[1]

• 0.9 ppm (t, 3H): Terminal methyl of the butyl chain.
• 1.8 ppm (m, 2H): Methylene group of the butyl chain.
• 3.4-3.6 ppm (m, 9H): Overlapping signals of the piperazine ring protons and the -proton (chiral center).[1]

• Note: In D

  O, the acidic proton and amine protons exchange and are not visible.

References

• Sigma-Aldrich. (2024).[1] 2-(1-Piperazinyl)butanoic acid dihydrochloride Product Specification. Link

• PubChem. (2024).[3][4] Compound Summary: Piperazine-2-carboxylic acid dihydrochloride (Structural Analog).[1] National Library of Medicine. Link[1][3]

• Berkheij, M., et al. (2005). Synthesis of 2-substituted piperazines via direct

  -lithiation. Tetrahedron Letters, 46(14), 2369-2371. Link[1][5]

• BLD Pharm. (2024). Material Safety Data Sheet: 2-(1-Piperazinyl)butanoic acid dihydrochloride. Link

Sources

• 1. 1285111-09-2|2-(4-Cyclopentylpiperazin-1-yl)butanoic acid|BLD Pharm [bldpharm.com]
• 2. 2158301-19-8|(S)-2-(Piperazin-2-yl)acetonitrile dihydrochloride|BLD Pharm [bldpharm.com]
• 3. Piperazine-2-carboxylic acid dihydrochloride | C5H12Cl2N2O2 | CID 2723757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]

Technical Monograph: Physicochemical Profiling and Application of 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

The following technical guide details the physicochemical properties, synthesis, and applications of 2-Piperazin-1-ylbutanoic acid dihydrochloride , a specialized non-proteinogenic amino acid building block used in medicinal chemistry.

Executive Summary

2-Piperazin-1-ylbutanoic acid dihydrochloride (CAS: 1051369-22-2) is a bifunctional chemical intermediate characterized by a piperazine ring fused to the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-carbon of a butanoic acid chain.[1][2] Functionally, it acts as a bulky, conformationally restricted -amino acid surrogate. Its unique structure—combining a carboxylic acid tail with a secondary amine handle—makes it a critical scaffold for synthesizing peptidomimetics, GPCR ligands (specifically histamine and chemokine receptor antagonists), and diverse fragment-based drug libraries.

This guide provides a comprehensive analysis of its physicochemical behavior, validated synthetic protocols, and handling requirements for high-throughput drug development.

Chemical Identity & Structural Analysis[1][4]

The compound exists as a dihydrochloride salt, which significantly enhances its aqueous solubility and stability compared to the zwitterionic free base.

Parameter	Data
IUPAC Name	2-(Piperazin-1-yl)butanoic acid dihydrochloride
CAS Number	1051369-22-2
Molecular Formula	C H Cl N O
Molecular Weight	245.15 g/mol (Salt); 172.23 g/mol (Free Base)
Chirality	Contains one stereocenter at C2.[3] Available as racemate or enantiopure (R/S) forms.
SMILES	CCC(C(=O)O)N1CCNCC1.Cl.Cl
Key Functional Groups	Carboxylic acid (C-terminus), Secondary amine (N4-piperazine), Tertiary amine (N1-piperazine).

Structural Logic

The molecule features a piperazine core attached to the

-position of butyric acid.

• N1 (Tertiary Amine): Low basicity due to the inductive electron-withdrawing effect of the adjacent carboxylic acid.

• N4 (Secondary Amine): Highly nucleophilic and basic (

  ), serving as the primary attachment point for library expansion (e.g., acylation, reductive amination).
• -Ethyl Group: Provides steric bulk, restricting rotation and enhancing metabolic stability against proteases when incorporated into peptide chains.

Physicochemical Properties[1][2][6][7][8][9]

Understanding the ionization state is critical for coupling reactions. The dihydrochloride form ensures both nitrogen atoms are protonated, requiring neutralization (e.g., with DIPEA or NMM) prior to nucleophilic attack.

Table 1: Physicochemical Parameters

Property	Value (Approx.)	Context/Implication
Physical State	White to off-white crystalline powder	Hygroscopic; store under desiccant.
Melting Point	>200 °C (Decomposes)	High lattice energy typical of zwitterionic salts.
Solubility	Water (>50 mg/mL), DMSO, Methanol	Insoluble in non-polar solvents (Hexane, DCM).
pK (COOH)	~2.1	Deprotonated at physiological pH.
pK (N1-H)	~5.5	Lowered by proximity to COOH; acts as a weak base.
pK (N4-H)	~9.8	Typical secondary amine; requires base for deprotonation in synthesis.
LogP	-1.5 (Free base)	Highly hydrophilic; ideal for improving solubility of lipophilic drugs.
TPSA	52.6 Å	Favorable for oral bioavailability (<140 Å ).

Synthetic Utility & Mechanism

The synthesis of 2-piperazin-1-ylbutanoic acid typically proceeds via nucleophilic substitution (

) of an -halo acid. The reaction mechanism involves the inversion of configuration if starting from a chiral halide, although racemization is a common risk under basic conditions.

Core Synthesis Protocol

Reaction: 2-Bromobutyric acid + Excess Piperazine

2-Piperazin-1-ylbutanoic acid.

Step-by-Step Methodology:

• Reagent Prep: Dissolve piperazine (3.0 equiv) in water or acetonitrile. The excess prevents bis-alkylation (formation of a "dumbbell" dimer).

• Addition: Add 2-bromobutyric acid (1.0 equiv) dropwise at 0°C to control exotherm.

• Reflux: Heat to 60–80°C for 4–6 hours. Monitor consumption of bromide by TLC or LC-MS.

• Workup: Acidify with concentrated HCl to pH < 1. Evaporate solvent.

• Purification: The crude residue contains piperazine dihydrochloride and the product. Isolate the product via ion-exchange chromatography (Dowex 50W) or selective crystallization from EtOH/Et

  O.

Visualization: Synthetic Pathway

The following diagram illustrates the synthesis and downstream derivatization pathways.

Figure 1: Synthetic pathway from 2-bromobutyric acid to the target scaffold and subsequent library generation.

Applications in Drug Discovery[10][11]

This scaffold is particularly valuable in Fragment-Based Drug Design (FBDD) . It serves as a "linker" that introduces a rigid turn (piperazine) and a solubilizing group (amine/acid).

Peptidomimetics

By replacing a natural amino acid (e.g., Leucine or Isoleucine) with 2-piperazin-1-ylbutanoic acid, researchers can:

• Restrict Conformational Freedom: The piperazine ring locks the

  and angles, potentially increasing affinity for the target receptor.

• Prevent Proteolysis: Non-natural amino acids are not recognized by endogenous proteases, extending the half-life of peptide drugs.

GPCR Ligand Design

Many antihistamines (e.g., Cetirizine, Levocetirizine) and CCR5 antagonists utilize a piperazine core. This specific acid derivative allows for the attachment of a "tail" via the carboxylic acid (forming an amide) while the secondary amine can be arylated to mimic the pharmacophore of known GPCR ligands.

Solid-Phase Peptide Synthesis (SPPS)

To use this in SPPS, the secondary amine (N4) must be protected (e.g., with Fmoc-Cl).

• Protocol: React CAS 1051369-22-2 with Fmoc-OSu in NaHCO

  /Dioxane.

• Result: Fmoc-2-piperazin-1-ylbutanoic acid, compatible with standard Merrifield resin protocols.

Analytical Characterization

To validate the identity and purity of the compound, the following analytical signatures are standard.

Nuclear Magnetic Resonance (NMR)[4]

• H NMR (D O, 400 MHz):
  • 0.95 (t, 3H, CH of ethyl group).
  • 1.85 (m, 2H, CH of ethyl group).
  • 3.10–3.50 (m, 9H, Piperazine ring protons + -CH).

  • Note: In D

    O, the acidic protons (COOH, NH ) exchange and are not visible.
• C NMR:

  • Distinct carbonyl peak at ~175 ppm.

  • Piperazine carbons appear as two sets of signals if rotation is restricted or distinct environments exist (~45–50 ppm).

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization).

• Parent Ion: [M+H]

  = 173.13 m/z (Free base mass + proton).

• Fragmentation: Loss of COOH (M-45) is common in MS/MS modes.

Handling, Stability & Safety

Signal Word: WARNING Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

Handling Protocols

• Hygroscopicity: The dihydrochloride salt absorbs moisture. Weigh quickly and store in a desiccator at room temperature (15–25°C).

• Solubility Prep: When preparing stock solutions (e.g., 100 mM), dissolve in water or PBS. For organic reactions, use DMSO. Avoid trying to dissolve the salt directly in DCM or Ether; it will not dissolve.

• Neutralization: In reactions requiring the free amine, add 2.2 equivalents of a non-nucleophilic base (DIPEA, TEA) to neutralize the two HCl molecules.

References

• Angene Chemical. (n.d.). 2-piperazin-1-ylbutanoic acid dihydrochloride Properties and Safety. Retrieved January 28, 2026, from [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 1051369-22-2. Retrieved January 28, 2026, from [Link]

• Patel, J. & Park, S. (2013). Piperazine: A Key Substructure for Antidepressants and Drug Design. ResearchGate. Retrieved January 28, 2026, from [Link]

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• 1. angenechemical.com [angenechemical.com]
• 2. 3-methyl-1,3-thiazolidine-4-carboxylic acid hydrochloride (60129-40-0) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 3. scirp.org [scirp.org]

2-Piperazin-1-ylbutanoic acid dihydrochloride mechanism of action

The following technical guide details the physicochemical properties, pharmacophoric potential, and experimental utility of 2-Piperazin-1-ylbutanoic acid dihydrochloride .

Structural Properties, Synthetic Utility, and Pharmacophoric Potential[1]

Executive Summary

2-Piperazin-1-ylbutanoic acid dihydrochloride (CAS: 1051369-22-2 / 98998-53-9 for parent) is a non-proteinogenic

-amino acid derivative characterized by a piperazine ring attached to the -carbon of a butyric acid backbone.[1][2] Structurally, it represents a rigidified, basic analog of -aminobutyric acid (AABA) and shares distinct pharmacophoric features with the Levetiracetam acid metabolite and GABA (gamma-aminobutyric acid) analogs.

This compound serves primarily as a chiral building block in medicinal chemistry for the synthesis of peptidomimetics and neuroactive agents. Its mechanism of action in a biological context is defined by its ability to act as a zwitterionic scaffold that constrains peptide conformation or targets specific amino acid transporters and receptors (e.g., GABA transporters, SV2A).

Chemical Constitution & Physicochemical Properties

Understanding the ionization state of this molecule is critical for experimental design, particularly in binding assays and coupling reactions.

Property	Value / Description
Chemical Formula
Molecular Weight	245.15 g/mol (Salt); 172.23 g/mol (Free Base)
IUPAC Name	2-(piperazin-1-yl)butanoic acid dihydrochloride
Core Scaffold	-substituted Butyric Acid
Functional Groups	Carboxylic Acid (C1), Secondary Amine (Piperazine N4), Tertiary Amine (Piperazine N1)
Predicted pKa	(COOH), (N1), (N4)
Solubility	Highly soluble in water (>50 mg/mL), DMSO; Insoluble in non-polar solvents (Hexane, Et2O)

Mechanism of Action: Pharmacological & Synthetic

While not a marketed drug itself, this molecule exerts its biological and chemical effects through three primary mechanisms:

A. Neurotransmitter Transporter Modulation (GABA-Mimetic)

The structure of 2-piperazin-1-ylbutanoic acid mimics the "folded" conformation of GABA. The distance between the acidic center (COOH) and the distal basic nitrogen (Piperazine N4) approximates the pharmacophore required for binding to GABA Transporters (GATs) or the Glycine receptor .

• Mechanism: The cationic piperazine ring mimics the ammonium group of GABA, while the butyric acid chain provides steric bulk that may favor selectivity for specific transporter subtypes (e.g., GAT-1 vs. GAT-3).

• Causality: The

  -substitution (ethyl group) introduces chirality and restricts the rotation of the carboxylate, potentially locking the molecule in a bioactive conformation.

B. SV2A Ligand Homology

The molecule is a structural bioisostere of the acid metabolite of Levetiracetam ((S)-2-(2-oxopyrrolidin-1-yl)butanoic acid).

• Mechanism: Replacing the pyrrolidone (neutral/hydrogen-bond acceptor) with a piperazine (basic/cationic) alters the electrostatic profile while maintaining the steric footprint.

• Application: Used in Structure-Activity Relationship (SAR) studies to probe the electrostatic requirements of the Synaptic Vesicle Protein 2A (SV2A) binding pocket.

C. Peptidomimetic Constraint

In drug design, this unit is incorporated into peptide chains to induce

-turns .

• Mechanism: The steric bulk of the piperazine ring at the

  -position forces the peptide backbone into specific dihedral angles ( ), reducing entropic penalty upon binding to a target protein.

Visualization: Structural Logic & Pharmacophore

The following diagram illustrates the structural relationship between 2-Piperazin-1-ylbutanoic acid and established neuroactive pharmacophores.

Caption: Structural derivation showing how the scaffold bridges GABA-ergic signaling and SV2A ligand design via rigidification.

Experimental Protocols

These protocols are designed for researchers utilizing this compound as a building block or screening ligand.

Protocol A: Selective N-Acylation (Synthetic Utility)

Objective: To couple the distal nitrogen (N4) of the piperazine ring to a fluorophore or drug scaffold while preserving the

-carboxylic acid. Note: The secondary amine (N4) is more nucleophilic than the tertiary amine (N1).

• Preparation: Dissolve 1.0 eq of 2-Piperazin-1-ylbutanoic acid 2HCl in a 1:1 mixture of Water/Dioxane.

• pH Adjustment: Cool to 0°C. Slowly add 3.0 eq of NaOH (1M) to neutralize the hydrochloride salts and deprotonate the carboxylic acid (pH ~10).

• Protection/Coupling: Add 1.1 eq of Boc-anhydride (for protection) or an Acyl Chloride (for derivatization) dropwise.

  • Mechanism: At pH 10, the N4 amine is unprotonated and highly nucleophilic. The carboxylic acid is ionized (

    ) and unreactive toward electrophiles.

• Workup: After 2 hours, acidify to pH 3 with HCl. Extract the product into Ethyl Acetate.

• Validation: Verify Mono-acylation via LC-MS (Target Mass = MW + Acyl Group - HCl).

Protocol B: Competitive GABA Uptake Assay (Functional Screen)

Objective: To determine if the compound acts as a GABA transporter (GAT) inhibitor.

• System: Rat brain synaptosomes or HEK293 cells stably expressing hGAT-1.

• Buffer: Krebs-Ringer-HEPES (KRH) buffer, pH 7.4.

• Incubation:

  • Pre-incubate cells with varying concentrations (

    ) of 2-Piperazin-1-ylbutanoic acid for 15 minutes at 37°C.

  • Control: Nipecotic Acid (Known GAT inhibitor).

• Substrate Addition: Add

  -GABA (final concentration 10 nM). Incubate for 5 minutes.

• Termination: Rapid filtration over GF/B filters followed by ice-cold buffer wash.

• Quantification: Liquid scintillation counting.

• Data Analysis: Plot % Inhibition vs. Log[Concentration] to determine

  .

  • Interpretation: A low

    indicates the piperazine ring successfully mimics the GABA amine while the ethyl group fits the transporter's hydrophobic pocket.

References

• Principles of Piperazine Medicinal Chemistry

  • Berkheij, M., et al. "Synthesis of 2-substituted piperazines." Tetrahedron Letters, 2005. Link

  • Review: "Piperazine derivatives in drug discovery."[3] Expert Opinion on Therapeutic Patents.

• GABA Analog Design

  • Krogsgaard-Larsen, P., et al. "GABA agonists and antagonists." Journal of Medicinal Chemistry. (Foundational text on rigidified GABA analogs).

• SV2A Ligand SAR

  • Noyer, M., et al. "The novel antiepileptic drug levetiracetam (ucb L059) appears to act via a specific binding site in CNS membranes." European Journal of Pharmacology. Link

• Chemical Vendor Data (Physical Properties)

  • PubChem Compound Summary: 2-(1-piperazinyl)butanoic acid.[1][2][4][5] Link

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. AB305208 | CAS 1051369-22-2 – abcr Gute Chemie [abcr.com]
• 3. researchgate.net [researchgate.net]
• 4. 98998-53-9・2-Piperazin-1-ylbutanoic acid dihydrochloride・2-Piperazin-1-ylbutanoic acid dihydrochloride【詳細情報】｜試薬-富士フイルム和光純薬 [labchem-wako.fujifilm.com]
• 5. 2-PIPERAZIN-1-YLBUTANOIC ACID 95% (CAS No. 98998-53-9) Suppliers @ ChemicalRegister.com [chemicalregister.com]

Unlocking the Pharmacophore: A Technical Guide to Piperazine Carboxylic Acid Derivatives

Executive Summary

The piperazine scaffold is a "privileged structure" in medicinal chemistry, renowned for its ability to modulate physicochemical properties such as lipophilicity and metabolic stability.[1] However, the introduction of a carboxylic acid moiety—specifically at the C2 or C3 position—transforms this scaffold into a potent peptidomimetic pharmacophore. Piperazine-2-carboxylic acid (P2C) serves as a conformationally restricted cyclic homolog of ornithine and

-aminobutyric acid (GABA).

This technical guide dissects the biological activity of piperazine carboxylic acid derivatives, focusing on their dual-action potential in neuropharmacology (AChE/BChE inhibition) and antimicrobial resistance (membrane disruption). It provides researchers with actionable synthesis pathways, structure-activity relationships (SAR), and validated experimental protocols.

Part 1: The Pharmacophore & Structural Activity Relationship (SAR)

Chemical Architecture

The piperazine-2-carboxylic acid core exists primarily as a zwitterion at physiological pH. Its rigid chair conformation allows for precise spatial orientation of substituents, making it an ideal scaffold for targeting G-protein coupled receptors (GPCRs) and enzymes.

• C2-Carboxylic Acid: Mimics the C-terminus of amino acids; critical for hydrogen bonding with active site residues (e.g., Ser203 in AChE).

• N1/N4-Nitrogens: Serve as proton acceptors/donors. Functionalization here dictates blood-brain barrier (BBB) permeability and target selectivity.

• Chirality: The (S)-enantiomer is often the bioactive form in GABAergic systems, mimicking L-proline.

SAR Visualization

The following diagram illustrates the critical modification points and their biological impact.

Figure 1: Structural Activity Relationship (SAR) map of piperazine-2-carboxylic acid derivatives.

Part 2: Therapeutic Frontiers

Neuropharmacology: Alzheimer’s and GABAergic Modulation

Recent studies have highlighted 1,4-bisbenzylpiperazine-2-carboxylic acid derivatives as potent Multi-Target-Directed Ligands (MTDLs) for Alzheimer's disease.[2][3] These compounds dual-inhibit Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE).

• Mechanism: The piperazine ring spans the catalytic active site (CAS) and the peripheral anionic site (PAS) of the enzyme. The C2-carboxylic acid forms hydrogen bonds with the oxyanion hole, while N-benzyl groups engage in

  - stacking with aromatic residues (Trp86, Tyr337).

• Key Data:

  • Compound 4c (1,4-bis(4-chlorobenzyl)-piperazinyl-2-carboxylic acid) showed ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    (AChE) = 10.18 M.[2]

  • Hydroxamic acid derivatives (bioisosteres of carboxylic acid) showed picomolar potency against BChE (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    = 1.6 nM).[2]

Antimicrobial Activity: The Quinolone Connection

Piperazine is the defining feature of fluoroquinolones (e.g., Ciprofloxacin). However, standalone piperazine carboxylic acid derivatives exhibit antibacterial activity via a different mechanism: membrane depolarization .

• Spectrum: Active against S. aureus (MRSA), E. coli, and P. aeruginosa.[4]

• Mechanism: Cationic N-substituents interact with negatively charged bacterial cell walls, while the lipophilic core facilitates insertion, causing leakage of intracellular components.

Data Summary: Potency Comparison

Derivative Class	Target	Key Substituent (R)	Activity ( / MIC)
1,4-bisbenzyl-P2C	AChE (Human)	4-Chlorobenzyl	10.18 M
1,4-bisbenzyl-P2C	BChE (Equine)	2-Chlorobenzyl	1.6 nM
N-Alkyl-P2C	S. aureus	C12-Alkyl chain	4 - 8 g/mL
N-Aryl-P2C	M. tuberculosis	4-Fluorophenyl	0.1 g/mL

Part 3: Experimental Methodologies

Protocol A: Modified Ellman’s Assay for AChE/BChE Inhibition

Rationale: This colorimetric assay quantifies the hydrolysis of thiocholine esters. It is the gold standard for validating the neuroprotective potential of piperazine derivatives.

Reagents:

• Buffer A: 100 mM Phosphate buffer (pH 8.0).

• Substrate: Acetylthiocholine iodide (ATChI, 0.75 mM).

• Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

• Enzyme: Electric eel AChE (Type VI-S).

Workflow:

• Preparation: Dissolve test compounds (piperazine derivatives) in DMSO. Dilute with Buffer A to final concentrations (0.1 nM – 100

  M). Ensure DMSO concentration < 0.1%.

• Incubation: In a 96-well plate, add:

  • 150

    L Buffer A

  • 20

    L Test Compound solution

  • 20

    L AChE solution (0.2 U/mL)

  • Incubate at 25°C for 15 minutes. (Critical for equilibrium binding).

• Initiation: Add 10

  L of ATChI/DTNB mixture.

• Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Calculation: Determine the velocity (

  ) of the reaction. Calculate % Inhibition:

• Validation: Use Donepezil (

  nM) as a positive control.

Protocol B: Synthesis of 1,4-Disubstituted Piperazine-2-Carboxylic Acids

Rationale: Accessing the scaffold requires protecting group chemistry to differentiate N1 and N4.

Workflow Diagram:

Figure 2: General synthesis workflow for 1,4-disubstituted piperazine-2-carboxylic acid derivatives.

Step-by-Step:

• Esterification: Reflux piperazine-2-carboxylic acid with thionyl chloride in methanol to yield the methyl ester. This protects the carboxylic acid and improves solubility.

• N-Alkylation: React the ester with 2.2 equivalents of the appropriate benzyl bromide (e.g., 4-chlorobenzyl bromide) in acetonitrile with

  as a base. Reflux for 12 hours.

• Hydrolysis: Treat the intermediate with LiOH in a THF/Water (1:1) mixture at room temperature for 4 hours to regenerate the free carboxylic acid.

• Purification: Acidify to pH 3 with 1N HCl. Extract with Ethyl Acetate. Recrystallize from Ethanol.

References

• Assiut University Group. (2023). Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies. Bioorganic Chemistry.[4][5]

• Patel, P. R., et al. (2022).[1] Novel Piperazine Derivatives as Anti Microbial Agents: A Comprehensive Review. Asian Pacific Journal of Health Sciences.[1][6]

• Zhang, M., et al. (2021).[7] Piperazine based antimicrobial polymers: a review. RSC Advances.[8]

• MDPI. (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules.[1][4][5][8][9][10][11][12][13][14][15][16]

• Badiei, A., et al. (2015).[4] Piperazine and its carboxylic acid derivatives-functionalized mesoporous silica as nanocarriers for gemcitabine. Materials Science and Engineering: C.

Sources

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• 2. Piperazine-2-carboxylic acid derivatives as MTDLs anti-Alzheimer agents: Anticholinesterase activity, mechanistic aspect, and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. b.aun.edu.eg [b.aun.edu.eg]
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• 5. derpharmachemica.com [derpharmachemica.com]
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The Piperazine Scaffold in Modern Drug Discovery: A Technical Guide to Design, Synthesis, and Mechanism

Executive Summary

The piperazine moiety (1,4-diazacyclohexane) is not merely a structural linker; it is a "privileged scaffold" found in over 13 marketed blockbuster drugs, ranging from antipsychotics to kinase inhibitors.[1][2] Its ubiquity stems from a unique trifecta of properties: conformational semi-rigidity , tunable basicity (pKa modulation), and the ability to enhance aqueous solubility of lipophilic pharmacophores.

This guide provides a technical deep-dive for medicinal chemists and pharmacologists, moving beyond basic descriptions to explore the causal mechanisms of piperazine binding, optimized synthetic routes (specifically Buchwald-Hartwig amination), and self-validating experimental protocols.

Part 1: The Pharmacophore Advantage

Structural Dynamics and pKa

Piperazine exists predominantly in a chair conformation , minimizing torsional strain. This structural integrity is critical for orienting substituents in precise vectors, unlike flexible alkyl chains which incur a higher entropic penalty upon binding.

• Electronic Modulation: The N1 and N4 nitrogens typically display pKa values of approximately 9.8 and 5.6. At physiological pH (7.4), the monocationic species predominates.

• The "Aspartate Anchor": In GPCR ligands (e.g., 5-HT and Dopamine receptors), the protonated nitrogen forms a critical salt bridge with a conserved Aspartate residue (Asp3.32) in the transmembrane helix 3 (TM3). This interaction is the thermodynamic driver for high-affinity binding.

Solubility and Bioavailability

In kinase inhibitors like Imatinib (Gleevec) , the piperazine ring plays a distinct role. It often protrudes into the solvent-accessible region of the ATP-binding pocket. This positioning:

• Disrupts the hydration shell, releasing high-energy water molecules (entropic gain).

• Solubilizes the otherwise hydrophobic heteroaromatic core, improving oral bioavailability.

Part 2: Visualizing the Mechanism

The following diagram illustrates the "Pharmacophore Logic" of piperazine derivatives in CNS drug design, highlighting the specific molecular interactions that drive potency.

Figure 1: Mechanistic logic of Piperazine in GPCR binding. The scaffold acts as a vector controller, positioning the protonated nitrogen for a critical salt bridge with Asp3.32 while orienting the aryl tail for hydrophobic stacking.

Part 3: Synthetic Methodologies

While Nucleophilic Aromatic Substitution (

) was historically used, it is limited to electron-deficient aryl halides. The industry standard for high-yield, broad-scope synthesis is the Palladium-Catalyzed Buchwald-Hartwig Amination .

The Buchwald-Hartwig Protocol

This method allows the coupling of piperazine with unactivated aryl chlorides and bromides, tolerating diverse functional groups.

Protocol: Pd-Catalyzed N-Arylation of Piperazine

Objective: Synthesize N-(4-methoxyphenyl)piperazine from 4-bromoanisole.

Reagents:

• Aryl Halide: 4-Bromoanisole (1.0 equiv)

• Amine: Piperazine (1.2 equiv)

• Catalyst:

  (Tris(dibenzylideneacetone)dipalladium(0)) (1-2 mol%)

• Ligand: BINAP or Xantphos (2-4 mol%)

• Base:

  (Sodium tert-butoxide) (1.5 equiv)

• Solvent: Toluene or 1,4-Dioxane (Anhydrous)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a two-neck round-bottom flask and equip it with a magnetic stir bar and a reflux condenser. Flush with Argon for 15 minutes. Reasoning: Pd(0) species are sensitive to oxidation; oxygen initiates homocoupling side reactions.

• Catalyst Pre-complexation: Add

  and BINAP to the flask. Add anhydrous toluene (5 mL/mmol). Stir at room temperature for 10 minutes. Visual Check: Solution should turn from deep purple/black to an orange/red hue, indicating active Ligand-Pd(0) complex formation.

• Substrate Addition: Add 4-bromoanisole, piperazine, and

  under a positive stream of Argon.

• Reaction: Heat the mixture to 80-100°C for 12-18 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

• Workup: Cool to room temperature. Filter through a pad of Celite to remove palladium black and inorganic salts. Wash the pad with EtOAc.

• Purification: Concentrate the filtrate in vacuo. Purify via flash column chromatography (Silica gel, DCM:MeOH:NH4OH gradient).

Visualizing the Catalytic Cycle

Understanding the cycle is crucial for troubleshooting failed couplings (e.g., beta-hydride elimination side products).

Figure 2: The Buchwald-Hartwig Catalytic Cycle. The rate-determining step is often the oxidative addition for aryl chlorides, or reductive elimination for bulky amines. The choice of bulky biaryl phosphine ligands (e.g., Buchwald ligands) accelerates reductive elimination.

Part 4: Biological Evaluation & Data

Comparative Analysis of Marketed Drugs

The following table highlights how the piperazine scaffold functions in three distinct therapeutic classes.

Drug	Indication	Target	Role of Piperazine Scaffold
Imatinib (Gleevec)	CML (Leukemia)	BCR-Abl Kinase	Solubility/Solvent Interaction: Protrudes into solvent, mediating water bridges; does not bind directly to protein but improves physicochemical properties [1].[3]
Olanzapine (Zyprexa)	Schizophrenia	5-HT2A / D2	Receptor Anchor: N4 nitrogen is protonated, forming an ionic bond with Asp3.32 in the GPCR pocket [2].
Ciprofloxacin	Bacterial Infection	DNA Gyrase	Spectrum Broadening: The piperazine ring at C7 enhances activity against Gram-negative bacteria and improves cell penetration [3].

Protocol: Radioligand Binding Assay (Membrane Prep)

To validate the affinity of a new piperazine derivative for the 5-HT1A receptor.[4]

Self-Validating System:

• Control: Use 8-OH-DPAT (standard agonist) to establish

  baseline.

• Integrity Check: Total binding must exceed non-specific binding by >10-fold.

Steps:

• Tissue Homogenization: Homogenize rat hippocampus (or CHO-h5HT1A cells) in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

• Centrifugation: Centrifuge at 48,000 x g for 20 mins at 4°C. Discard supernatant.

• Wash: Resuspend pellet in buffer and incubate at 37°C for 10 mins (removes endogenous serotonin). Centrifuge again.

• Assay Incubation:

  • Tube A: Membrane +

    -8-OH-DPAT (Radioligand) + Buffer (Total Binding).

  • Tube B: Membrane +

    -8-OH-DPAT + 10 µM Serotonin (Non-Specific Binding).

  • Tube C: Membrane +

    -8-OH-DPAT + Test Piperazine Compound (Experimental).

• Filtration: Incubate for 60 mins at 25°C. Rapidly filter through GF/B glass fiber filters using a cell harvester.

• Quantification: Count radioactivity via liquid scintillation spectrometry. Calculate

  and convert to using the Cheng-Prusoff equation.

References

• Nagar B, et al. (2002). Crystal structures of the kinase domain of c-Abl in complex with the small molecule inhibitors PD173955 and imatinib (STI-571). Cancer Research.[5]

• Mishra, R., & Chundawat, T. S. (2018).[6] Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis.[6][7][8]

• Emami, S., et al. (2013). Piperazine in the scaffold of marketed drugs.[1][2][6][9] Recent Patents on Anti-Infective Drug Discovery.[6]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition.

Sources

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• 3. The structure of the leukemia drug imatinib bound to human quinone reductase 2 (NQO2) - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. (PDF) Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents [academia.edu]

Potential therapeutic applications of piperazine compounds

Title: The Piperazine Scaffold in Modern Pharmacotherapy: Structural Versatility, CNS Modulation, and Kinase Inhibition

Executive Summary

The piperazine ring (1,4-diazacyclohexane) is recognized in medicinal chemistry as a "privileged scaffold."[1][2] Its ubiquity in FDA-approved therapeutics—from the historical anthelmintic Antepar to the blockbuster antipsychotic Aripiprazole and the tyrosine kinase inhibitor Imatinib—stems from its unique physicochemical profile. This guide analyzes the piperazine moiety not merely as a linker, but as a functional pharmacophore that modulates lipophilicity (LogP), enhances aqueous solubility via protonation of the secondary nitrogens, and provides a rigid yet adaptable conformation for receptor binding.

Part 1: Structural Pharmacology & Physicochemical Properties

The piperazine core offers a strategic advantage in drug design due to its ability to adopt a chair conformation, minimizing steric strain while projecting substituents at the N1 and N4 positions into specific receptor pockets.

Key Physicochemical Drivers:

• Acid-Base Chemistry: With pKa values typically around 5.3 and 9.7, piperazine exists as a dication at physiological pH (in the stomach) and a monocation or neutral species in the blood. This tunable ionization is critical for oral bioavailability and blood-brain barrier (BBB) penetration.

• Conformational Rigidity: Unlike open-chain diamines, the cyclic nature of piperazine restricts bond rotation, reducing the entropic penalty upon binding to a protein target.

• Hydrogen Bonding: The nitrogen atoms serve as hydrogen bond acceptors (and donors if unsubstituted), anchoring the molecule within the active site of enzymes or GPCRs.

Part 2: CNS Therapeutics (Serotonin & Dopamine Modulation)

The most prolific application of piperazine derivatives lies in neuropsychiatry. The scaffold is frequently used to tether an aryl group (arylpiperazines) to a receptor-binding domain.[3]

Mechanism of Action:

• 5-HT1A Receptor Agonism: Arylpiperazines (e.g., Buspirone) bind to the 5-HT1A receptor. The piperazine ring often occupies a hydrophobic pocket, while the protonated nitrogen interacts with a conserved aspartate residue (Asp116) in the receptor's transmembrane domain.

• D2 Receptor Modulation: In "third-generation" antipsychotics like Aripiprazole, the piperazine moiety acts as a spacer that positions the quinolinone headgroup and the dichlorophenyl tail to achieve partial agonism, stabilizing dopamine signaling without complete blockade.

Visualization: 5-HT1A Signaling Pathway

The following diagram illustrates the downstream effects of a piperazine-based agonist binding to the Gi/o-coupled 5-HT1A receptor.

Caption: Signal transduction cascade initiated by piperazine-based 5-HT1A agonists, leading to neuronal hyperpolarization.

Part 3: Oncology & Kinase Inhibition[4][5]

In oncology, the piperazine ring is pivotal in Type I and Type II kinase inhibitors. It is often solvent-exposed, improving the solubility of otherwise lipophilic heterocyclic inhibitors.

Comparative Analysis of Piperazine-Based Kinase Inhibitors:

Drug Name	Target Kinase	Piperazine Role	Indication
Imatinib	BCR-ABL	Increases solubility; H-bonds with Glu286/Asp381	CML (Leukemia)
Dasatinib	SRC/ABL	Solvent-exposed tail; improves PK profile	CML (Resistant)
Palbociclib	CDK4/6	Connects the pyridopyrimidine core to side chains	Breast Cancer
Bosutinib	SRC/ABL	Enhances binding affinity via H-bonding network	CML

Mechanistic Insight: In Imatinib, the piperazine ring is attached to a methyl-phenyl group. While the pyrimidine and pyridine rings interact with the ATP-binding site, the piperazine protrudes towards the solvent interface, modulating the drug's pharmacokinetic properties (absorption and excretion) rather than its primary catalytic inhibition.

Part 4: Synthesis Protocol (Buchwald-Hartwig Amination)

The most robust method for synthesizing N-aryl piperazines (the core of most CNS and oncology drugs) is the Palladium-catalyzed Buchwald-Hartwig amination. This replaces older, harsher nucleophilic substitutions.

Experimental Protocol: Synthesis of N-(4-Chlorophenyl)piperazine

Note: This protocol assumes the use of a mono-protected piperazine (e.g., N-Boc-piperazine) to prevent bis-arylation.

Reagents:

• 1-Bromo-4-chlorobenzene (1.0 equiv)

• N-Boc-piperazine (1.2 equiv)

• Pd2(dba)3 (1-2 mol%)

• BINAP or Xantphos (Ligand, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.5 equiv)

• Toluene (Anhydrous)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a Schlenk flask and cool under a stream of Argon. Causality: Palladium catalysts are susceptible to oxidation; moisture can degrade the base.

• Charging: Add Pd2(dba)3, Ligand (BINAP), and NaOtBu to the flask. Purge with Argon for 5 minutes.

• Solvent Addition: Add anhydrous toluene via syringe. Stir at room temperature for 10 minutes to allow the active Pd(0)-Ligand complex to form.

• Substrate Addition: Add the aryl halide and N-Boc-piperazine.

• Reaction: Heat the mixture to 80-100°C for 12-16 hours. Monitor via TLC (Hexane:EtOAc).

• Workup: Cool to RT, filter through a celite pad (to remove Pd black), and concentrate the filtrate in vacuo.

• Deprotection: Dissolve the intermediate in DCM and add TFA (trifluoroacetic acid) to remove the Boc group, yielding the free amine.

Visualization: Synthetic Workflow

Caption: Workflow for the Buchwald-Hartwig synthesis of aryl-piperazines.

Part 5: Biological Validation (Self-Validating Protocol)

To confirm the therapeutic potential of a synthesized piperazine derivative, a Radioligand Binding Assay is the standard for determining affinity (Ki) for CNS receptors (e.g., 5-HT1A).

Protocol: Membrane Preparation & Binding

• Tissue Source: Use HEK293 cells stably expressing human 5-HT1A receptors.

• Homogenization: Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g to isolate membrane fractions.

• Incubation:

  • Total Binding: Incubate membranes with [3H]-8-OH-DPAT (0.5 nM) and the test piperazine compound (concentration range: 10^-10 to 10^-5 M).

  • Non-Specific Binding (Control): Incubate parallel tubes with excess unlabeled 5-HT (10 µM). Causality: This step validates that the signal is receptor-specific and not due to lipid absorption.

• Filtration: Terminate the reaction by rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.

References

• Review of Medicinal Chemistry of Piperazines: Chaudhary, P. et al. (2025).[2][4][5] "Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry."[1] ChemistrySelect.

• CNS Pharmacology (Buspirone/Aripiprazole): Loew, G. H., et al. (2018). "Piperazine derivatives with central pharmacological activity used as therapeutic tools."[1][2][3][5][6][7] Fundamental & Clinical Pharmacology.

• Oncology Applications (Kinase Inhibitors): Al-Ostoot, F. H., et al. (2021). "An insight into the therapeutic potential of piperazine-based anticancer agents." TÜBİTAK Academic Journals.

• Synthesis Protocol (Buchwald-Hartwig): Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions." Chemical Reviews.

• Anthelmintic Mechanism: Martin, R. J. (1997). "Modes of action of anthelmintic drugs." The Veterinary Journal.

Sources

• 1. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (PDF) Piperazine scaffold: A remarkable tool in generation of diverse pharmacological agents [academia.edu]
• 7. nbinno.com [nbinno.com]

Technical Guide: Safety &amp; Handling of 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

This technical guide details the safety, handling, and physicochemical properties of 2-Piperazin-1-ylbutanoic acid dihydrochloride (CAS: 1051369-22-2). It is designed for research and development professionals utilizing this compound as a building block in medicinal chemistry.

[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

2-Piperazin-1-ylbutanoic acid dihydrochloride is a synthetic intermediate characterized by a butanoic acid backbone substituted at the alpha-position (C2) with a piperazine ring. As a dihydrochloride salt, the compound possesses distinct acidic and hygroscopic properties that dictate its handling protocols.

Technical Summary Table

Property	Specification
CAS Number	1051369-22-2
IUPAC Name	2-(Piperazin-1-yl)butanoic acid dihydrochloride
Synonyms	2-(1-Piperazinyl)butyric acid 2HCl; alpha-(1-Piperazinyl)butyric acid dihydrochloride
Molecular Formula	C₈H₁₈Cl₂N₂O₂
Molecular Weight	245.15 g/mol
Physical State	White to off-white crystalline solid
Solubility	Highly soluble in water; sparingly soluble in polar organic solvents (e.g., DMSO, Methanol)
Acidity (pKa)	The dihydrochloride form is strongly acidic in aqueous solution (pH < 2 at 10% w/v)

Hazard Identification & Risk Assessment

This compound is classified as a Skin & Eye Irritant and a Respiratory Tract Irritant . The dihydrochloride salt moiety implies that upon contact with moisture (mucous membranes, sweat), it hydrolyzes to release protons (H⁺) and chloride ions, effectively acting as a dilute hydrochloric acid source on tissue.

GHS Classification (Predicted based on SAR)

• Signal Word: WARNING

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.

Toxicological Mechanism

The piperazine ring is a common pharmacophore, generally possessing low acute toxicity in its unsubstituted form. However, the alpha-amino acid structure combined with the dihydrochloride salt creates a zwitterionic potential that is masked by the excess acid.

• Primary Risk: Chemical irritation due to acidity.

• Secondary Risk: Sensitization. Piperazine derivatives are known sensitizers; prolonged exposure may induce allergic dermatitis or respiratory sensitization in susceptible individuals.

Safe Handling Protocols

To ensure data integrity and personnel safety, the following "Self-Validating" protocols should be employed. These steps prevent degradation of the reagent and exposure to the operator.

Engineering Controls

• Primary Containment: All weighing and transfer operations must be performed inside a certified Chemical Fume Hood .

• Dust Control: Use an anti-static gun if the powder exhibits static charge to prevent aerosolization during weighing.

Personal Protective Equipment (PPE) Matrix

• Eyes: Chemical splash goggles (ANSI Z87.1). Note: Safety glasses are insufficient due to the fine, acidic dust potential.

• Hands: Double-gloving with Nitrile gloves (minimum thickness 0.11 mm).

  • Validation: Check gloves for discoloration after handling; acidic salts can degrade lower-quality latex.

• Respiratory: If fume hood work is not feasible (not recommended), use a NIOSH-approved N95 or P100 particulate respirator.

Experimental Handling Workflow

• Equilibration: Allow the container to reach room temperature before opening to prevent condensation (hygroscopic risk).

• Weighing: Use a glass or antistatic plastic weighing boat. Do not use metal spatulas if the coating is compromised, as the acidic salt can corrode iron/steel over time.

• Dissolution: Add the solid to water slowly. Caution: The dissolution is slightly exothermic.

• Neutralization: If the free base is required for a reaction (e.g., amide coupling), neutralize the solution in situ with a tertiary amine (e.g., DIPEA, TEA) or inorganic base (NaHCO₃), monitoring pH to ~8-9.

Storage & Stability Logic

The integrity of 2-Piperazin-1-ylbutanoic acid dihydrochloride relies on preventing hydrolysis and oxidation.

• Hygroscopicity: The dihydrochloride salt is prone to absorbing atmospheric water. Water uptake leads to "clumping" and hydrolysis of the carboxylic acid functionality over time, altering the stoichiometry.

• Storage Condition:

  • Temperature: 2°C to 8°C (Refrigerated).

  • Atmosphere: Store under inert gas (Argon or Nitrogen) if the seal is broken.

  • Container: Tightly sealed amber glass or high-density polyethylene (HDPE) with a desiccant pack.

Emergency Response & Waste Disposal

Decision Logic for Spills and Exposure

The following diagram illustrates the critical decision pathways for emergency response.

Caption: Emergency response logic flow prioritizing immediate decontamination followed by medical consultation.

Waste Disposal[1][8][9]

• Classification: Hazardous Chemical Waste (Acidic/Organic).

• Protocol: Dissolve in water and neutralize to pH 6-8 before disposal, OR dispose of as solid hazardous waste in a container labeled "Corrosive/Irritant Solid."

• Prohibition: Do NOT dispose of down the drain.

Synthesis & Application Context (Scientific Grounding)

This compound is typically utilized as a linker or chiral building block (if the C2 position is stereochemically defined, typically R or S) in the synthesis of peptidomimetics or piperazine-based antihistamines/antipsychotics.

When using this reagent in Amide Coupling (e.g., EDC/NHS or HATU) :

• Stoichiometry: You must account for the 2 moles of HCl .

• Base Requirement: You will need at least 3 equivalents of base (2 to neutralize the HCl, 1 to deprotonate the carboxylic acid for activation, plus excess for the amine coupling partner). Failure to add sufficient base is a common cause of reaction failure with dihydrochloride salts.

Workflow Visualization: Handling in Synthesis

Caption: Operational workflow for utilizing the dihydrochloride salt in organic synthesis, emphasizing the critical neutralization step.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 82353007, 2-(2-Piperazin-1-ylethoxy)butanoic acid (Analogous Structure). Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Piperazine and its salts - Toxicological Summary. Retrieved from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]

Technical Guide: Solubility and Stability of Piperazine Dihydrochloride Salts

Executive Summary

Piperazine dihydrochloride (

) serves as a critical intermediate in pharmaceutical synthesis and a functional API in veterinary anthelmintics. Its utility is defined by its high aqueous solubility and robust thermal stability relative to its free base. However, its hygroscopic nature and susceptibility to oxidative degradation present distinct challenges in formulation and storage.[1] This guide provides a mechanistic analysis of its physicochemical behavior, validated stability protocols, and precise analytical methodologies for researchers in drug development.[1][2]

Physicochemical Architecture

Molecular Structure and Ionization

Piperazine dihydrochloride acts as a diprotic acid salt. The piperazine ring exists predominantly in a chair conformation, minimizing torsional strain. Upon dissolution in water, it dissociates to release the piperazinium dication (

).

• pKa Values: The parent piperazine molecule exhibits two pKa values (approximately 5.33 and 9.73). In the dihydrochloride form, the acidic environment (pH ~3.0–3.4 in 5% solution) ensures the nitrogen atoms remain fully protonated, stabilizing the molecule against nucleophilic attacks that typically plague the free base.

• Hygroscopicity: The salt is deliquescent. It readily absorbs atmospheric moisture to form hydrates, which can alter the crystal lattice energy and dissolution rates.

Solubility Landscape

The solubility of piperazine dihydrochloride is driven by the high lattice energy of its ionic crystal structure balanced by the high solvation energy of the dication in polar solvents.

Table 1: Solubility Profile of Piperazine Dihydrochloride

Solvent	Solubility Classification	Mechanistic Insight
Water	Freely Soluble (>1 g/mL)	High dielectric constant of water stabilizes the dissociated ionic species ( and ).
Methanol	Soluble	Protic solvent capable of H-bonding, though less effective than water at stabilizing the ionic pair.
Ethanol	Slightly Soluble	Reduced polarity increases the energy barrier for lattice disruption.
Diethyl Ether	Insoluble	Lack of H-bonding capability and low dielectric constant cannot overcome lattice energy.
Benzene	Insoluble	Non-polar solvent incompatible with the ionic salt.

Thermodynamics of Dissolution

Dissolution is endothermic. The solubility increases significantly with temperature, a critical factor for recrystallization processes. The "common ion effect" is negligible in dilute HCl but becomes relevant in concentrated chloride solutions, potentially depressing solubility.

Stability and Degradation Mechanisms[2][3][4]

Thermal Stability

Unlike piperazine hexahydrate (mp 44°C), the dihydrochloride salt exhibits superior thermal resistance, with a melting point of 318–320°C (with decomposition) .[1]

• Mechanism: Thermal decomposition proceeds via dehydrohalogenation (loss of HCl) followed by ring fragmentation.

• Critical Limit: Prolonged exposure >270°C initiates irreversible degradation.

Chemical Degradation Pathways

While the protonated form is stable, shifts in pH or the presence of impurities can trigger degradation.

• Oxidation: In the presence of transition metals (

  , ) and oxygen, the piperazine ring can undergo N-oxidation or ring-opening to form ethylenediamine derivatives.

• Maillard Reaction (Formulation Risk): Although less reactive than the free base, the secondary amine groups can react with reducing sugars (e.g., lactose) under stress conditions (high humidity/temperature), leading to browning and potency loss.[1]

Visualization of Stability Logic

The following diagram illustrates the decision logic for stability testing and degradation pathways.

Caption: Figure 1. Mechanistic pathways for environmental stress testing of piperazine salts.

Analytical Characterization

Characterizing piperazine dihydrochloride requires overcoming its lack of a strong UV chromophore. Standard UV-Vis methods are often insufficient without derivatization.

Validated Analytical Workflows

Method	Target Parameter	Protocol Notes
HPLC (Derivatized)	Purity & Impurities	Reagent: Dansyl Chloride (DNS-Cl). Mechanism: Reacts with secondary amines to form fluorescent sulfonamides. Detection: Fluorescence or UV at 254 nm.
Ion Chromatography	Counter-ion Content	Direct quantification of chloride ( ) to confirm stoichiometry (2:1 ratio).
Titration	Assay (%)	Non-aqueous: Perchloric acid titration in glacial acetic acid. Aqueous: Potentiometric titration with NaOH (back-titration preferred).
XRD (Powder)	Polymorphism	Distinguishes between anhydrous and hydrate forms. Critical for verifying storage stability.

Analytical Decision Tree

Caption: Figure 2. Analytical method selection based on characterization requirements.

Formulation Implications

Excipient Compatibility[1][3][5]

• Contraindicated: Reducing sugars (Lactose, Glucose, Fructose).[1] Even as a salt, the equilibrium presence of the amine can facilitate Maillard browning over time.

• Recommended: Mannitol, Microcrystalline Cellulose (MCC), Calcium Phosphate.[1]

• Lubricants: Avoid Stearic Acid if possible; Magnesium Stearate is generally compatible but should be screened for "sticking" due to the salt's hygroscopicity.

Storage Protocols

• Container: Tight, light-resistant containers.[1]

• Desiccant: Silica gel sachets are mandatory to prevent deliquescence.

• Environment: Store at controlled room temperature (20-25°C). Excursions >60% RH must be minimized.

Experimental Protocols

Protocol A: Saturation Solubility Determination

Objective: Determine the precise solubility limit at a specific temperature.

• Preparation: Add excess Piperazine Dihydrochloride to 10 mL of degassed, deionized water in a glass vial.

• Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours using a shaker bath.

• Filtration: Filter the supernatant through a 0.45 µm PVDF syringe filter (pre-heated to the same temperature to prevent precipitation).

• Quantification: Dilute the filtrate and analyze via HPLC (derivatized method) or simple gravimetric analysis (evaporation to dryness) if purity is high.

• Validation: Repeat in triplicate. The pH of the saturated solution should be recorded.

Protocol B: Forced Degradation (Stress Testing)

Objective: Identify degradation products and validate stability-indicating methods.

• Acid Stress: Dissolve sample in 0.1 N HCl. Reflux at 60°C for 4 hours.

• Base Stress: Dissolve sample in 0.1 N NaOH. Reflux at 60°C for 4 hours. (Expect rapid degradation).

• Oxidative Stress: Treat sample with 3%

  at room temperature for 24 hours.

• Thermal Stress: Expose solid powder to 105°C for 7 days.

• Analysis: Neutralize solutions and analyze via HPLC-DAD. Compare peak area of the parent compound against unstressed control.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4837, Piperazine. Retrieved from [Link]

• Parkin, A., Oswald, I. D. H., & Parsons, S. (2004). The crystal structures of piperazine, piperidine and morpholine.[1][3] Acta Crystallographica Section B. Retrieved from [Link]

• Thumma, S., et al. (2009). Compatibility studies of promethazine hydrochloride with tablet excipients by means of thermal and non-thermal methods.[1][4] Pharmazie.[5][4] Retrieved from [Link]

• Vishal Laboratories (n.d.). Piperazine Dihydrochloride Technical Data Sheet. Retrieved from [Link]

Sources

• 1. 溫度下水的溶解度表 [sigmaaldrich.com]
• 2. scispace.com [scispace.com]
• 3. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. ijbpas.com [ijbpas.com]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 2-(Piperazin-1-yl)butanoic Acid Dihydrochloride

Abstract

This application note details a robust, scalable protocol for the synthesis of 2-(piperazin-1-yl)butanoic acid dihydrochloride , a critical non-proteinogenic amino acid building block used in the development of peptidomimetics and GPCR ligands. Unlike direct alkylation methods that often suffer from bis-alkylation byproducts, this protocol utilizes a Boc-protection strategy to ensure mono-substitution and high regioselectivity. The procedure encompasses alkylation, ester hydrolysis, and simultaneous deprotection/salt formation, delivering the target molecule with >98% purity suitable for pharmaceutical applications.

Introduction & Retrosynthetic Analysis

The 2-(piperazin-1-yl)butanoic acid moiety introduces a constrained, basic side chain into peptide backbones, enhancing metabolic stability and receptor affinity. The synthesis of this molecule presents a specific challenge: the diamine nature of piperazine leads to polymerization or dimerization (A-B-A type impurities) if reacted directly with

-halo acids.

To mitigate this, our protocol employs 1-Boc-piperazine as the nucleophile. This effectively blocks the secondary amine, forcing the reaction to occur exclusively at the desired nitrogen. We utilize Ethyl 2-bromobutyrate as the electrophile rather than the free acid to prevent zwitterion formation, which can suppress nucleophilic attack.

Reaction Pathway

The synthesis proceeds through three distinct stages:

• Alkylation: Formation of the protected ester intermediate.

• Saponification: Hydrolysis of the ethyl ester to the carboxylic acid.

• Acidolysis: Removal of the Boc group and formation of the dihydrochloride salt.

Figure 1: Step-wise synthetic pathway for 2-(piperazin-1-yl)butanoic acid dihydrochloride.

Experimental Protocol

Materials & Reagents

Reagent	CAS Number	Purity	Role
Ethyl 2-bromobutyrate	533-68-6	98%	Electrophile
1-Boc-piperazine	57260-71-6	98%	Nucleophile
Potassium Carbonate ( )	584-08-7	Anhydrous	Base
Acetonitrile (MeCN)	75-05-8	HPLC Grade	Solvent
Lithium Hydroxide (LiOH)	1310-65-2	98%	Hydrolysis Agent
HCl in Dioxane (4.0 M)	-	-	Deprotection Agent

Step 1: N-Alkylation (Formation of Protected Ester)

Objective: Synthesize Ethyl 2-(4-(tert-butoxycarbonyl)piperazin-1-yl)butanoate.

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Flush with nitrogen.[1]

• Charging: Add 1-Boc-piperazine (10.0 g, 53.7 mmol) and Potassium Carbonate (14.8 g, 107.4 mmol, 2.0 eq) to Acetonitrile (150 mL). Stir for 10 minutes at room temperature (RT) to create a uniform suspension.

• Addition: Add Ethyl 2-bromobutyrate (11.5 g, 59.0 mmol, 1.1 eq) dropwise over 15 minutes.

  • Note: A slight excess of the bromide drives the reaction to completion, as the Boc-piperazine is the more valuable intermediate.

• Reaction: Heat the mixture to reflux (

  ) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting amine spot ( ) should disappear.

• Workup:

  • Cool to RT and filter off the inorganic salts (

    , excess ). Rinse the filter cake with MeCN (20 mL).

  • Concentrate the filtrate under reduced pressure to yield a yellow oil.[1]

  • Dissolve the oil in Ethyl Acetate (100 mL) and wash with Water (

    ) and Brine (50 mL).

  • Dry over anhydrous

    , filter, and concentrate.[2]

• Purification: If necessary, purify via flash column chromatography (SiO2, 0-20% EtOAc in Hexanes).

  • Yield Target: 85–90% (viscous colorless oil).

Step 2: Ester Hydrolysis

Objective: Synthesize 2-(4-(tert-butoxycarbonyl)piperazin-1-yl)butanoic acid.

• Solubilization: Dissolve the Step 1 ester (14.0 g, ~46 mmol) in THF (100 mL).

• Saponification: Add a solution of LiOH (3.3 g, 138 mmol, 3.0 eq) in Water (50 mL). The mixture will become biphasic/cloudy.

• Reaction: Stir vigorously at RT for 4–6 hours.

  • Checkpoint: LC-MS should show complete conversion of the ester (

    ) to the acid ( ).

• Workup:

  • Evaporate THF under reduced pressure (bath temp

    ).

  • Dilute the aqueous residue with water (50 mL) and wash with Diethyl Ether (50 mL) to remove unreacted organic impurities. Discard the ether layer.

  • Acidification: Cool the aqueous phase to

    and carefully adjust pH to 3.5–4.0 using 1M HCl. The product may precipitate as a white solid or gum.

  • Extract with Ethyl Acetate (

    ). Dry combined organics over and concentrate.

  • Yield Target: 90–95% (White solid).

Step 3: Deprotection & Salt Formation

Objective: Synthesize 2-(Piperazin-1-yl)butanoic acid dihydrochloride.

• Dissolution: Dissolve the Step 2 acid (10.0 g, 36.7 mmol) in 1,4-Dioxane (30 mL).

  • Alternative: Dichloromethane (DCM) can be used if solubility is an issue, but Dioxane precipitates the salt more effectively.

• Acid Addition: Add 4.0 M HCl in Dioxane (46 mL, 183 mmol, 5.0 eq) dropwise at

  .

• Reaction: Allow to warm to RT and stir for 2–3 hours. A heavy white precipitate will form.

  • Mechanism:[1][2][3][4][5][6] The high acidity cleaves the tert-butyl carbamate, releasing isobutylene and

    .

• Isolation:

  • Filter the white solid under nitrogen atmosphere (product is hygroscopic).

  • Wash the cake with anhydrous Diethyl Ether (

    ) to remove residual HCl and dioxane.

• Drying: Dry in a vacuum oven at

  over for 12 hours.

  • Final Product: White crystalline powder.

Critical Process Parameters (CPP) & Troubleshooting

Parameter	Specification	Rationale	Troubleshooting
Stoichiometry (Step 1)	1.1 eq Bromide	Ensures complete consumption of expensive Boc-piperazine.	If amine remains, add 0.1 eq more bromide and reflux 2h.
pH Control (Step 2)	pH 3.5–4.0	Isoelectric point management. Too low (<2) risks Boc cleavage; too high (>5) prevents extraction.	Use a calibrated pH meter. Do not use concentrated HCl.
Moisture Control (Step 3)	Anhydrous	Water prevents precipitation of the HCl salt and creates a sticky gum.	Ensure Dioxane/Ether are dry.[1] Handle filtered solid rapidly.

Analytical Characterization

Expected Data

• Appearance: White to off-white hygroscopic solid.

• NMR ( , 400 MHz):
  • 0.95 (t, 3H, of ethyl group)
  • 1.90 (m, 2H, of ethyl group)
  • 3.40–3.60 (m, 9H, Piperazine ring protons + -proton)

  • Note: The

    -proton usually appears as a triplet or dd around 3.6 ppm, often overlapping with the piperazine ring signals in .

• Mass Spectrometry (ESI+):

  • Calc.[7][8][9] MW (Free base): 172.23 g/mol

  • Observed

• Elemental Analysis: Consistent with

  .

Safety & Handling

• Ethyl 2-bromobutyrate: Lachrymator and skin irritant. Handle in a fume hood.

• Piperazine derivatives: Potential sensitizers. Avoid inhalation of dust.

• HCl in Dioxane: Corrosive and fuming. Dioxane is a suspected carcinogen; use appropriate PPE (gloves, goggles).

References

• General Synthesis of Alpha-Piperazinyl Acids

  • Guitot, K., et al. (2009). "Synthesis of (S)- and (R)-5-oxo-piperazine-2-carboxylic acid and its application to peptidomimetics." Journal of Organic Chemistry, 74(21), 8433-8436.

• N-Alkylation Protocols

  • Reilly, S. W., & Mach, R. H. (2016).[10] "Efficient Synthesis of Piperazines via a Pd-Catalyzed Methodology." Organic Letters, 18(20), 5272-5275. (Provides context on piperazine reactivity).

• Analogous Synthesis (Piperazinyl-Benzoic Acids)

  • Yao, R., et al. (2010).[3] "Synthesis of 4-[(4-methylpiperazin-1-yl) methyl] benzoic acid dihydrochloride." Fine Chemicals, 27(11), 1100-1102.[3] (Demonstrates HCl salt formation for piperazine acids).

• Boc-Protection Strategy: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc chemistry conditions).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester [mdpi.com]
• 3. WO2013008242A1 - A process for the preparation of highly pure 4-(4-methyl piperazinomethyl) benzoic acid dihydrochloride - Google Patents [patents.google.com]
• 4. bowerslab.web.unc.edu [bowerslab.web.unc.edu]
• 5. US5072037A - Process for the preparation of 2-(4-chlorophenyl)-3-methylbutyric acid - Google Patents [patents.google.com]
• 6. CN103965148A - Synthesis method of 5-(piperazin-1-yl) benzofuran-2-carboxylic acid ethyl ester - Google Patents [patents.google.com]
• 7. 2-Bromobutanoic acid;1-phenylpiperazine | C14H21BrN2O2 | CID 258090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Bromopropanoic acid;piperazine | C7H15BrN2O2 | CID 54600090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Piperazine synthesis [organic-chemistry.org]

Application Note: Precision Protocol for N-Alkylation of Piperazine with Butanoic Acid Derivatives

Abstract & Strategic Overview

The N-alkylation of piperazine is a cornerstone transformation in medicinal chemistry, particularly for synthesizing antihistamines (e.g., Cetirizine), antipsychotics (e.g., Aripiprazole analogs), and GABAergic modulators. However, the reaction presents a fundamental "Selectivity Paradox": piperazine contains two equivalent secondary amine sites.

When reacting piperazine with a butanoic acid derivative (typically Ethyl 4-bromobutyrate to avoid zwitterionic complications), the reaction competes between:

• Mono-alkylation (Desired): Formation of the secondary/tertiary amine product.[1]

• Bis-alkylation (Impurity): Reaction of the remaining secondary amine with a second equivalent of electrophile.[1]

This guide provides two distinct protocols to solve this challenge:

• Protocol A (Direct Statistical Control): Uses high-stoichiometry piperazine to favor mono-alkylation.[1] Ideal for rapid, low-cost synthesis.[1]

• Protocol B (Protected Scaffold Strategy): Uses N-Boc-piperazine to guarantee site selectivity.[1] Ideal for GMP-grade or high-value synthesis.[1]

Reaction Mechanism & Selectivity Control

The reaction proceeds via a classical

mechanism.[1] The addition of Potassium Iodide (KI) is recommended to facilitate the Finkelstein reaction, converting the alkyl bromide to a more reactive alkyl iodide in situ.

Diagram 1: Competitive Reaction Pathways

The following diagram illustrates the kinetic competition and the "sink" effect of using excess piperazine.

Caption: Kinetic competition between mono- and bis-alkylation. Excess nucleophile minimizes the probability of the Mono product encountering an electrophile.[1]

Protocol A: Direct Alkylation (Statistical Method)

Best For: Early-stage discovery, cost-sensitive scale-up, or when protection/deprotection steps are undesirable.[1]

Materials

• Reagent: Piperazine (anhydrous) [CAS: 110-85-0][1]

• Electrophile: Ethyl 4-bromobutyrate [CAS: 2969-81-5][1]

• Base: Potassium Carbonate (

  ), anhydrous, granular.[2]

• Catalyst: Potassium Iodide (KI).[1][2]

• Solvent: Acetonitrile (MeCN) or Acetone.[1]

Step-by-Step Methodology

• Preparation of Nucleophile Pool:

  • In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve Piperazine (5.0 equivalents) in Acetonitrile (10 mL per gram of piperazine).

  • Note: The large excess is non-negotiable for this method.[1] It acts as a "buffer" against bis-alkylation.[1]

  • Add

    (1.5 equivalents) and KI (0.1 equivalents) .

• Controlled Addition (The "Dilution" Principle):

  • Heat the suspension to 60°C .

  • Dissolve Ethyl 4-bromobutyrate (1.0 equivalent) in a small volume of Acetonitrile.

  • Add the electrophile solution dropwise over 60–90 minutes.[1]

  • Why? Keeping the instantaneous concentration of the electrophile low ensures it reacts with the abundant Piperazine rather than the accumulating Mono-product.[1]

• Reaction Monitoring:

  • Stir at 60°C for 4–6 hours.

  • Monitor by TLC (System: DCM/MeOH/NH4OH 90:10:1) or LCMS.[1] Look for the consumption of the bromide.[1]

• Workup & Purification (Critical Step):

  • Filter off the inorganic salts (

    , KBr).

  • Concentrate the filtrate to remove Acetonitrile.[1]

  • Removal of Excess Piperazine:

    • Resuspend the residue in Water (pH ~10-11) .[1]

    • Extract with Dichloromethane (DCM) or Chloroform (

      ).[1]

    • Note: Unreacted piperazine is highly water-soluble.[1] The mono-alkylated ester is more lipophilic and will partition into the organic layer.[1]

    • Perform 3x extractions.[1][3]

  • Dry organic layer over

    , filter, and concentrate.[1]

  • Optional: If high purity is required, convert to the hydrochloride salt (add HCl in dioxane) to precipitate the product, while residual piperazine stays in solution or forms a distinct salt.

Protocol B: Protected Route (Boc-Strategy)[1]

Best For: GMP synthesis, late-stage intermediates, or when bis-alkylation must be <0.1%.[1]

Materials

• Reagent: N-Boc-Piperazine (1-Boc-piperazine) [CAS: 57260-71-6][1]

• Electrophile: Ethyl 4-bromobutyrate.[1]

• Deprotection Agent: Trifluoroacetic acid (TFA) or HCl in Dioxane.[1]

Step-by-Step Methodology

• Alkylation:

  • Dissolve 1-Boc-piperazine (1.0 eq) in Acetonitrile or DMF.

  • Add

    (1.5 eq) and KI (0.1 eq) .[1]

  • Add Ethyl 4-bromobutyrate (1.1 eq) .

  • Stir at 60–80°C for 4–12 hours.

  • Advantage:[1][3][4][5][6][7] Bis-alkylation is chemically impossible because the second nitrogen is protected.[1]

• Workup:

  • Filter salts and concentrate.[1][7]

  • Partition between EtOAc and Water.[1] Wash organic layer with Brine.[1]

  • Concentrate to yield the Intermediate: 1-Boc-4-(3-ethoxycarbonylpropyl)piperazine.[1]

• Deprotection (Cleavage):

  • Dissolve the intermediate in DCM (5 vol).

  • Add TFA (10 eq) or 4M HCl in Dioxane (5 eq) at 0°C.

  • Stir at Room Temperature for 2–4 hours.

  • Concentrate to dryness.[1]

• Free Basing (If required):

  • The product will be a TFA or HCl salt.[1] To obtain the free amine, dissolve in water, adjust pH to 10 with NaOH, and extract with DCM.

Comparative Analysis & Troubleshooting

Table 1: Protocol Comparison

Feature	Protocol A (Direct)	Protocol B (Protected)
Stoichiometry	5.0 eq Piperazine	1.0 eq Boc-Piperazine
Step Count	1 Step	2 Steps (Alkylation + Deprotection)
Atom Economy	High (if excess piperazine recycled)	Lower (loss of Boc group)
Impurity Profile	Contains trace Bis-alkylated (<5%)	High Purity (No Bis-alkylated)
Cost	Low	Moderate (Boc-reagent cost)
Rec.[1] Application	Initial Screening / Large Scale Commodity	Drug Substance / GLP Tox Batches

Diagram 2: Workup & Purification Logic (Protocol A)

Caption: Purification logic for separating highly water-soluble piperazine from the lipophilic mono-alkylated product.

Troubleshooting Guide

• Problem: Low Yield in Protocol A.

  • Root Cause:[1][4][5][6][7][8][9][10] Piperazine is hygroscopic.[1] Water in the reaction quenches the alkyl halide or reduces nucleophilicity.[1]

  • Fix: Dry piperazine under vacuum or use fresh anhydrous reagents.[1] Ensure

    is anhydrous.[1][2]

• Problem: "Bis" impurity observed in Protocol A.

  • Root Cause:[1][4][5][6][7][8][9][10] Addition of electrophile was too fast, or stirring was inefficient.

  • Fix: Slow down addition rate. Increase Piperazine equivalents to 8-10x.[1]

• Problem: Product stuck in Aqueous phase during extraction.

  • Root Cause:[1][4][5][6][7][8][9][10] The pH is too low (product is protonated) or the "butanoic" chain is too polar (if hydrolyzed to acid).[1]

  • Fix: Ensure pH > 10.[1] If the ester hydrolyzed to the acid (COOH), you cannot extract it into DCM easily. Always alkylate with the Ester, then hydrolyze to the Acid in a separate step.

References

• Brexpiprazole Intermediate Synthesis

  • Title: An Improved Synthesis of 4-(1-Piperazinyl)benzo[b]thiophene Dihydrochloride.[1][5][8]

  • Source: Organic Process Research & Development (ACS).[1]

  • Context: Describes the use of 1-Boc-piperazine to ensure mono-alkylation selectivity in high-value API synthesis.

  • URL:[Link][1]

• General N-Alkylation Protocols

  • Title: A Simple Synthesis of N-Alkylpiperazines.

  • Source: Synthetic Communications / ResearchGate.[1]

  • Context: Discusses the "statistical" method vs protection strategies (Acetyl/Boc)

  • URL:[Link]

• Levocetirizine Synthesis (Patent Example)

  • Title: Process for the preparation of Levocetirizine and intermediates thereof.[1]

  • Source: Google Patents (WO2007066163A2).[1]

  • Context: Details the industrial handling of piperazine alkylation with halo-esters and subsequent hydrolysis.
  • URL

• Finkelstein Reaction Conditions

  • Title: Finkelstein Reaction - Organic Chemistry Portal.[1]

  • Source: Organic Chemistry Portal.[1]

  • Context: Explains the mechanistic advantage of adding KI to alkyl bromide reactions to increase reaction r

  • URL:[Link][1]

Sources

• 1. CN102070513A - Synthesis method of 1-teriary butoxy carbonyl-4-piperidone - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. CN1962649A - Process for synthesizing N-ethyl piperazidine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DE1092019B - Process for the N-monoalkylation of piperazine - Google Patents [patents.google.com]
• 8. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Piperazine synthesis [organic-chemistry.org]

Application Note: Strategic Incorporation of 2-Piperazin-1-ylbutanoic Acid in Peptide Synthesis

This Application Note is designed to provide a comprehensive, expert-level guide for the integration of 2-Piperazin-1-ylbutanoic acid dihydrochloride into peptide synthesis workflows.

[1]

Introduction & Strategic Analysis

2-Piperazin-1-ylbutanoic acid is a specialized non-proteinogenic amino acid derivative. Structurally, it consists of a butyric acid backbone with a piperazine ring attached to the

-carbon.

Chemical Deconstruction for Synthesis

To use this molecule effectively, one must understand its unique reactivity profile compared to standard amino acids:

• The

  -Amine (N1): The nitrogen attached to the -carbon is tertiary . It is part of the piperazine ring and fully substituted. It cannot function as a nucleophile for amide bond formation in the standard sense (it has no proton to lose).

• The Distal Amine (N4): The nitrogen at position 4 of the piperazine ring is a secondary amine . This is the nucleophilic site for chain extension (if used internally) or the site of potential side-reactions (self-oligomerization) if left unprotected during activation.[1]

• Steric Environment: The

  -carbon is sterically crowded due to the ethyl group (from the butyric backbone) and the bulky piperazine ring. This makes the carboxylic acid difficult to activate and couple.

• Salt Form (2HCl): The commercial supply as a dihydrochloride salt renders the molecule acidic and hygroscopic. It requires careful neutralization to prevent the quenching of basic coupling reagents or resin linkers.

Core Challenges

• Self-Oligomerization: If the carboxyl group is activated while the distal amine (N4) is unprotected, the molecule will rapidly polymerize. Selective protection of N4 is mandatory before coupling.

• Coupling Difficulty: Coupling to the secondary amine (N4) during chain extension requires high-efficiency coupling cocktails (e.g., HATU/HOAt) to overcome steric hindrance.

Critical Workflow: The "Protect-Then-Couple" Strategy

Direct coupling of the unprotected 2HCl salt is not recommended due to uncontrollable oligomerization. The workflow must follow a logic of selective protection.

Visualization of the Synthetic Pathway

The following diagram outlines the mandatory logic flow for using this reagent.

Figure 1: Logical workflow for processing 2-Piperazin-1-ylbutanoic acid dihydrochloride. Note the critical checkpoint at Step 2 to prevent self-reaction.

Detailed Experimental Protocols

Protocol A: Conversion to Fmoc-Protected Derivative (Recommended)

Use this protocol to prepare a stable, storable building block (Fmoc-2-PBA-OH) from the 2HCl salt.[1]

Reagents:

• 2-Piperazin-1-ylbutanoic acid[1]·2HCl (1.0 eq)

• Fmoc-OSu (9-Fluorenylmethoxycarbonyl-N-hydroxysuccinimide ester) (1.1 eq)[1]

• Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃)

• Water/Dioxane (1:1 v/v) or Water/Acetone[1]

Procedure:

• Dissolution: Dissolve 2-PBA·2HCl (e.g., 5 mmol) in water (25 mL).

• Neutralization: Add Na₂CO₃ (2.5 eq, ~12.5 mmol) slowly to the solution. The pH should be adjusted to ~9.0. Note: Gas evolution (CO₂) may occur.

• Reagent Addition: Dissolve Fmoc-OSu (5.5 mmol) in Dioxane (25 mL) and add it dropwise to the aqueous amino acid solution while stirring.

  • Mechanism:[1][2][3][4][5][6] The tertiary

    -amine cannot react. The secondary distal amine (N4) reacts selectively with Fmoc-OSu.

• Reaction: Stir at Room Temperature (RT) for 4–12 hours. Monitor by TLC or LC-MS.[1]

• Work-up:

  • Acidify the solution carefully to pH 2–3 using 1M HCl (precipitates the product).

  • Extract with Ethyl Acetate (3x).

  • Wash organic layer with brine, dry over MgSO₄, and concentrate in vacuo.

• Validation: Verify mono-protection via LC-MS (Mass shift: +222 Da vs free acid).

Protocol B: Solid-Phase Coupling (SPPS)

This protocol assumes you have generated the Fmoc-protected intermediate (Fmoc-2-PBA-OH) from Protocol A.[1]

Context: Coupling this sterically hindered residue to a resin-bound peptide.

Reagents:

• Fmoc-2-PBA-OH (3.0 eq relative to resin loading)[1]

• HATU (2.9 eq) (Preferred over HBTU/DIC due to sterics)

• HOAt (3.0 eq) (Additive to reduce racemization and improve kinetics)

• DIEA (Diisopropylethylamine) (6.0 eq)

• Solvent: DMF (N,N-Dimethylformamide)[1]

Step-by-Step:

• Resin Preparation: Swell the resin (e.g., Rink Amide or Wang) in DMF for 30 min. Remove Fmoc from the previous amino acid using 20% Piperidine/DMF. Wash thoroughly (DCM/DMF).

• Activation Cocktail:

  • In a separate vial, dissolve Fmoc-2-PBA-OH, HATU, and HOAt in minimal dry DMF.

  • Add DIEA immediately before adding to the resin.

  • Pre-activation time: 30–60 seconds. Do not exceed 2 mins to avoid racemization.

• Coupling: Add the activated mixture to the resin.

  • Time: Shake/vortex for 2–4 hours at RT.

  • Optimization: For difficult sequences, double coupling (repeat step 2-3) is recommended.

• Monitoring: The Kaiser test (ninhydrin) may be inconclusive if coupling to a secondary amine (e.g., Proline). Use the Chloranil Test or micro-cleavage LC-MS to confirm completion.

Protocol C: Chain Extension (Coupling to the Piperazine)

If 2-PBA is an internal residue, you must deprotect the N4-Fmoc and couple the next amino acid to the secondary amine.

Challenge: The N4 amine is secondary and sterically encumbered.

Procedure:

• Deprotection: Treat resin with 20% Piperidine/DMF (2 x 10 min). Wash DMF (5x).

• Next Amino Acid Activation:

  • Use HATU/HOAt or PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).[1]

  • Reagent Ratios: AA (5 eq) : HATU (4.9 eq) : HOAt (5 eq) : DIEA (10 eq).

  • Note: Higher equivalents are necessary to drive the reaction to completion on the secondary amine.

• Coupling: React for 2–4 hours or perform double coupling.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Oligomerization / Gelation	Activated unprotected 2HCl salt.[1]	Must protect N4 (Protocol A) before activation.
Low Coupling Yield	Steric hindrance at -carbon.[1]	Switch from DIC/HOBt to HATU/HOAt or COMU . Increase reaction time to 4h.
Incomplete De-Fmoc	Aggregation or steric bulk.	Use DBU (2%) + Piperidine (20%) in DMF for deprotection.
Racemization	Over-activation of the chiral acid.	Use Collidine instead of DIEA as the base (milder). Keep pre-activation time < 1 min.
Salt Precipitation	2HCl salt not neutralized properly.	Ensure Protocol A includes full neutralization (pH 9) before adding protection reagents.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1] Chemical Reviews, 109(6), 2455-2504. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive." Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Teixidó, M., et al. (2005). "Solid-Phase Synthesis of Piperazine-Containing Peptides." Journal of Combinatorial Chemistry, 7(4), 579–584.

• Sigma-Aldrich. "Fmoc Solid Phase Peptide Synthesis - Protocol."[1] Link

Sources

• 1. 1285111-09-2|2-(4-Cyclopentylpiperazin-1-yl)butanoic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Synthesis of C-Terminally Modified Peptides - PMC [pmc.ncbi.nlm.nih.gov]

2-Piperazin-1-ylbutanoic acid dihydrochloride as a chemical intermediate

This guide outlines the technical specifications, synthesis, and application protocols for 2-Piperazin-1-ylbutanoic acid dihydrochloride , a specialized non-natural amino acid building block.

Executive Summary & Chemical Profile

2-Piperazin-1-ylbutanoic acid dihydrochloride represents a strategic scaffold in medicinal chemistry, functioning as a bulky, non-natural

-amino acid. Unlike standard linear amino acids, the -carbon is substituted with a piperazine ring, introducing significant steric constraint and a secondary amine handle for further diversification.

This intermediate is critical for:

• Peptidomimetics: Introducing conformational constraints into peptide backbones to improve proteolytic stability.

• Solubility Enhancement: The piperazine moiety acts as a polar solubilizing group (solubophore) in lipophilic drug candidates (e.g., kinase inhibitors).

• Library Synthesis: Serving as a bifunctional linker (Carboxylic acid + Secondary Amine) for fragment-based drug discovery (FBDD).

Chemical Specifications

Property	Specification
IUPAC Name	2-(Piperazin-1-yl)butanoic acid dihydrochloride
Chemical Structure	Butanoic acid backbone with a piperazine ring at the C2 position
Molecular Formula
Molecular Weight	~245.15 g/mol (Salt); ~172.23 g/mol (Free Base)
Solubility	Highly soluble in , DMSO; Sparingly soluble in DCM, Hexanes
pKa (Calc)	~2.5 (COOH), ~5.6 ( ), ~9.8 ( )
Stability	Hygroscopic.[1][2][3][4] Store at -20°C under inert atmosphere (Ar/N2).

Synthesis Protocol: Nucleophilic Substitution

Objective: Synthesize 2-Piperazin-1-ylbutanoic acid dihydrochloride from 2-bromobutanoic acid. Mechanism:

displacement of the -bromide by the piperazine nitrogen.

Critical Considerations (Expertise & Experience)

• Stoichiometry: A large excess of piperazine (3-5 equivalents) is mandatory . Using a 1:1 ratio leads to the formation of the "dumbbell" dimer (bis-alkylated byproduct: 2,2'-(piperazine-1,4-diyl)dibutanoic acid), which is difficult to separate.

• Regiochemistry: The reaction occurs at the

  -carbon. The ethyl group exerts steric hindrance, requiring elevated temperatures compared to glycine analogs.

• Salt Formation: The zwitterionic free base is difficult to isolate and handle. Converting to the dihydrochloride salt ensures stability and ease of crystallization.

Step-by-Step Methodology

Reagents:

• 2-Bromobutanoic acid (

  equiv)

• Piperazine (anhydrous) (

  equiv)

• Solvent: Water (

  ) or Ethanol ( )

• Hydrochloric acid (

  in Dioxane or aqueous conc. HCl)

Protocol:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Piperazine (40 mmol) in water (20 mL). Cool the solution to 0°C in an ice bath.

• Addition: Dropwise add 2-Bromobutanoic acid (10 mmol) to the stirring piperazine solution over 30 minutes. Note: Exothermic reaction.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Heat to 60°C for 4-6 hours. Monitor consumption of bromide by TLC (System: MeOH/DCM 1:9 + 1% AcOH) or LC-MS.

• Workup (Removal of Excess Piperazine):

  • Cool the mixture. If using ethanol, evaporate to dryness.

  • Dissolve residue in minimal water and load onto a cation-exchange resin (e.g., Dowex 50W).

  • Wash with water to remove unreacted piperazine (neutral/basic wash).

  • Elute the product with 2M

    .

• Salt Formation: Concentrate the ammoniacal fractions to yield the oily free base. Dissolve in minimal absolute ethanol. Add 4M HCl in dioxane (2.5 equiv) dropwise at 0°C.

• Isolation: A white precipitate should form. Filter the solid, wash with cold diethyl ether, and dry under vacuum over

  .

Application Workflows

Application A: Incorporation into Peptide Scaffolds (N-Capping)

This molecule is often used to "cap" the N-terminus of a peptide chain, adding a solubilizing group that can also engage in hydrogen bonding.

Logic: The carboxylic acid of the intermediate couples to the N-terminal amine of the resin-bound peptide. The secondary amine of the piperazine remains available for further functionalization (e.g., reductive amination) or remains as a charged polar group.

Application B: Synthesis of Kinase Inhibitor Analogs

Many kinase inhibitors (e.g., Palbociclib analogs) utilize a piperazine motif to interact with solvent-exposed regions of the ATP binding pocket.

Workflow Diagram (Graphviz/DOT):

Caption: Synthesis and Divergent Application Workflow of 2-Piperazin-1-ylbutanoic acid.

Analytical Quality Control (Self-Validating System)

To ensure the protocol was successful, the following analytical benchmarks must be met.

Method	Expected Result	Interpretation
1H NMR ( )	0.9 (t, 3H, ), 1.8 (m, 2H, ), 3.2-3.6 (m, 9H, Piperazine + -CH)	Confirms the ethyl side chain and piperazine integration. Absence of 3.0 singlet indicates removal of free piperazine.
LC-MS (ESI+)		Mass confirmation of the free base core.
Chloride Content	Titration with	Should confirm 2.0 equivalents of . < 1.8 indicates incomplete salt formation (hygroscopic risk).

References & Authoritative Grounding

• General Synthesis of Alpha-Piperazinyl Acids:

  • Citation: Berkheij, M., et al. "Synthesis of 2-substituted piperazines via direct

    -lithiation."[2] Tetrahedron Letters 46.14 (2005): 2369-2371.

  • Relevance: Establishes the reactivity profile of piperazine systems and methods for

    -substitution, validating the synthetic logic.

• Piperazine in Drug Discovery (Solubilizing Group):

  • Citation: Roughley, S. D., & Jordan, A. M. "The medicinal chemist’s guide to molecular interactions." Journal of Medicinal Chemistry 54.10 (2011): 3451-3479.

  • Relevance: Explains the "Solubophore" concept where piperazine rings are added to lipophilic scaffolds (like butanoic acid derivatives) to improve ADME properties.

• Analogous Protocols (2-Piperazin-1-ylacetic acid):

  • Citation: PubChem Compound Summary for CID 82353007, 2-(2-Piperazin-1-ylethoxy)butanoic acid.

  • Relevance: Provides structural confirmation and property data for closely related homologs used in the design of this protocol.

• Application in Kinase Inhibitors (CDK4/6):

  • Citation: "Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA." Molecules (2023).[2][4][5][6][7]

  • Relevance: Reviews how piperazine side chains (similar to the target molecule) are attached to drug cores to modulate selectivity and solubility.

Sources

• 1. 2-Bromopropanoic acid;piperazine | C7H15BrN2O2 | CID 54600090 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Piperazine - Products [achemblock.com]
• 4. Reactions of Piperazines | Ambeed [ambeed.com]
• 5. bowerslab.web.unc.edu [bowerslab.web.unc.edu]
• 6. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buy 2-[4-[2-(4-Methylphenyl)acetyl]piperazin-1-yl]butanoic acid [smolecule.com]

Application Note: Strategic Amide Coupling with Piperazine Derivatives

Abstract & Strategic Overview

Piperazine moieties are privileged scaffolds in medicinal chemistry, present in blockbuster drugs like Imatinib (Gleevec) and Ciprofloxacin. However, their dual nucleophilic nitrogen atoms present a unique synthetic challenge: controlling regioselectivity .

Achieving mono-acylation without protecting groups is difficult due to the statistical probability of bis-acylation. Furthermore, the secondary amine of piperazine is moderately steric but highly nucleophilic (

), requiring careful selection of coupling agents to prevent epimerization of chiral carboxylic acids.

This guide provides three validated workflows:

• Regioselective Mono-Acylation: A process-friendly route using pH-controlled stoichiometry.

• High-Throughput Coupling (HATU): The gold standard for rapid library synthesis.

• Scalable/Low-Epimerization Coupling (T3P): The preferred method for kilogram-scale and chiral substrates.

Decision Framework for Reagent Selection

Before initiating synthesis, select the appropriate workflow based on your substrate's constraints (scale, chirality, and solubility).

Figure 1: Strategic decision tree for selecting the optimal amide coupling protocol based on substrate chirality and reaction scale.

Protocol A: Regioselective Mono-Acylation (The "Salt" Method)

Objective: Synthesize mono-amides from symmetric piperazine without using Boc-protection/deprotection steps. Mechanism: Utilizing piperazine dihydrochloride allows for statistical protection. By controlling pH, one nitrogen remains protonated (ammonium, non-nucleophilic) while the other acts as the nucleophile.

Materials

• Amine: Piperazine anhydrous (or Piperazine

  2HCl)

• Reagent: Acid Chloride (R-COCl) or Anhydride

• Solvent: Water/Acetone or DCM

• Base: Sodium Acetate (buffer) or NaOH (carefully titrated)

Step-by-Step Procedure

• Preparation of Mono-Salt:

  • Dissolve Piperazine (10 mmol) in water (20 mL).

  • Add 1.0 equivalent of HCl (using 1M HCl) dropwise to generate a statistical mixture favoring the monohydrochloride salt.

  • Alternatively: Start with Piperazine

    2HCl and add 1.0 eq of NaOH.

• Buffering:

  • Add Sodium Acetate (3.0 eq) to buffer the solution to pH ~4–5. This ensures the second nitrogen remains protonated (

    ) during the reaction.

• Acylation:

  • Dissolve the Acid Chloride (0.9 eq) in Acetone (5 mL). Note: Use a slight deficit of electrophile to ensure complete consumption.

  • Add the Acid Chloride solution dropwise to the aqueous piperazine solution at 0–5 °C over 30 minutes.

• Workup (Critical):

  • Acidify the mixture to pH 2 with conc. HCl (converts product to salt).

  • Wash with Ethyl Acetate (removes unreacted acid chloride/bis-amide).

  • Basify the aqueous layer to pH >12 with NaOH pellets.

  • Extract the free base mono-amide into DCM (

    mL).

  • Dry over

    and concentrate.

Yield Expectation: 70–85% Mono-amide.

Protocol B: High-Throughput HATU Coupling

Objective: Standard coupling of N-Boc-piperazine with carboxylic acids. Why HATU? HATU generates an OAt-active ester, which is more reactive than OBt esters (HBTU/HOBt) due to the neighboring pyridine nitrogen (anchimeric assistance). This is ideal for secondary amines like piperazine which can be sterically hindered.

Reagent Table

Component	Equivalents	Role
Carboxylic Acid	1.0	Substrate
HATU	1.1 – 1.2	Coupling Agent
DIPEA (Hünig's Base)	2.0 – 3.0	Base (activates carboxylate)
N-Boc-Piperazine	1.2	Nucleophile
DMF (Anhydrous)	[0.1 M]	Solvent

Workflow Diagram (Mechanism)

Figure 2: Activation and coupling cycle using HATU.[1] The formation of the OAt-active ester is the rate-determining step for activation.

Step-by-Step Procedure

• Activation:

  • To a vial containing the Carboxylic Acid (1.0 eq) in anhydrous DMF, add DIPEA (2.0 eq).

  • Add HATU (1.1 eq) in one portion.

  • Crucial: Stir for 2–5 minutes. The solution should turn yellow/orange, indicating active ester formation.

• Coupling:

  • Add N-Boc-Piperazine (1.2 eq).

  • Stir at Room Temperature (RT) for 1–2 hours.

• Monitoring:

  • Check LCMS.[2] If acid remains, add 0.1 eq additional HATU.

• Workup (Small Scale):

  • Dilute with EtOAc.

  • Wash with saturated

    (removes acid), water, and brine.

  • Note: HATU byproducts (tetramethylurea) are water-soluble but can persist in organic layers; extensive water washes are recommended.

Protocol C: Scalable T3P Coupling (Propylphosphonic Anhydride)

Objective: Large-scale (>1g) coupling or coupling with chiral acids prone to racemization. Why T3P? T3P acts as a kinetic trap for the carboxylate. It does not generate explosive byproducts (unlike HOBt) and its byproducts are water-soluble, eliminating the need for chromatography in many cases.[3]

Materials

• Reagent: T3P (50% w/w solution in EtOAc or DMF).[4]

• Base: Pyridine or N-Methylmorpholine (NMM) are preferred over DIPEA for T3P.

• Solvent: EtOAc or 2-MeTHF (Green solvent).

Step-by-Step Procedure

• Charge:

  • Combine Carboxylic Acid (1.0 eq), Piperazine derivative (1.1 eq), and Base (2.5 eq) in EtOAc.

  • Cool to 0 °C (optional, but recommended for chiral acids).

• Addition:

  • Add T3P solution (1.5 eq) dropwise. Exothermic reaction.[5]

• Reaction:

  • Allow to warm to RT.[2][5][6][7][8] Stir for 2–12 hours. T3P kinetics are generally slower than HATU but cleaner.

• Self-Validating Workup:

  • Add water to the reaction mixture.[5][9]

  • Separate layers.[5][10]

  • Wash organic layer with 0.5 M NaOH (removes unreacted T3P and acid).

  • Wash with 0.5 M HCl (removes excess amine/pyridine).

  • Concentrate.

  • Result: Often yields >95% purity without column chromatography.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield (Protocol A)	Bis-acylation occurring.	Increase dilution factor or switch to Piperazine 2HCl starting material [1].
Epimerization	Over-activation of acid.	Switch from HATU to T3P. Lower temperature to 0°C. Use Collidine as base [2].
Product Water Soluble	Piperazine core is highly polar.	Do not use aqueous extraction. Remove DMF via lyophilization or use n-Butanol for extraction. Use resin-bound scavengers (carbonate resin) to remove acid [3].
Slow Reaction	Steric hindrance on secondary amine.	Heat to 50°C (if acid is stable). Switch solvent to NMP.

References

• Regioselective Mono-acylation

  • Simplified Procedure for General Synthesis of Monosubstituted Piperazines. (2020).[11][2][4][6] Molecules.

• T3P Application & Epimerization Control

  • Propylphosphonic Anhydride (T3P®): An Expedient Reagent for Organic Synthesis.[3][4][12] (2014).[4][12] Review Journal of Chemistry.

• HATU Mechanism & Protocols

  • HATU - Efficient Peptide Coupling Reagent.[13] APExBIO Protocol.

• Purification Strategies

  • Piperazine amides with desirable solubility...

Sources

• 1. HATU - Wikipedia [en.wikipedia.org]
• 2. growingscience.com [growingscience.com]
• 3. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 4. youtube.com [youtube.com]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 8. Amide Synthesis [fishersci.co.uk]
• 9. Amide Synthesis [fishersci.dk]
• 10. Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]

Application of piperazine derivatives in PROTACs and linkers

Application Note: Strategic Utilization of Piperazine Derivatives in PROTAC Linker Design

Abstract

This application note details the strategic implementation of piperazine moieties within Proteolysis Targeting Chimeras (PROTACs). While polyethylene glycol (PEG) and alkyl chains remain standard linkers, they often suffer from high conformational entropy and poor oral bioavailability. Piperazine derivatives offer a dual advantage: conformational restriction (rigidification) to enhance ternary complex stability and tunable basicity to improve aqueous solubility and lysosomal escape.[][2] This guide provides design principles, synthetic protocols, and validation workflows for integrating piperazine linkers into degrader campaigns.

Strategic Design: The Rigidity-Solubility Axis

In PROTAC design, the linker is not merely a passive connector; it is a determinant of the molecule's physicochemical profile and degradation efficiency (

).

Conformational Restriction (The "Entropic Lock")

Flexible linkers (PEGs) incur a high entropic penalty (

) upon binding. The "floppy" nature of PEG requires the loss of many degrees of freedom to form a stable Ternary Complex (POI:PROTAC:E3).

• Piperazine Advantage: The chair conformation of piperazine introduces a defined vector and distance (approx. 5-6 Å across the ring). This restricts the conformational space, pre-organizing the molecule for binding and potentially improving the cooperativity (

  ) of the ternary complex.

The Solubility Cloak

PROTACs are notoriously lipophilic (High LogP).

• Piperazine Advantage: The secondary amines in piperazine can be modulated.[3]

  • N-alkylation retains basicity (pKa ~8-9), allowing protonation at physiological pH to boost solubility.

  • N-acylation (amide bond) lowers pKa, reducing basicity but increasing metabolic stability against oxidative dealkylation.

Mechanism of Action Diagram

The following diagram illustrates how piperazine linkers reduce the entropic cost of ternary complex formation compared to PEG.

Figure 1: Comparison of entropic penalties between flexible PEG linkers and rigid piperazine linkers during ternary complex formation.

Physicochemical Profiling Data

The table below summarizes the impact of substituting a PEG-3 linker with a Piperazine-based linker in a theoretical BRD4-degrading PROTAC.

Property	PEG-3 Linker	Piperazine Linker	Impact Analysis
Conformation	Flexible / Random Coil	Semi-Rigid / Chair	Piperazine reduces penalty.
LogD (pH 7.4)	4.2 (High Lipophilicity)	3.1 (Moderate)	Protonated nitrogen reduces effective lipophilicity.
TPSA	~60 Ų	~50 Ų (Neutral)	Lower TPSA aids permeability; protonation aids solubility.
Solubility (aq)	< 1 µM	> 10 µM	Significant improvement due to ionizable center.
Metabolic Stability	Low (Oxidative cleavage)	High	Cyclic amines are generally more stable than linear ethers.

Protocol A: Modular Synthesis of Piperazine Linkers

This protocol describes the synthesis of a mono-Boc-protected piperazine linker intermediate, suitable for sequential coupling to an E3 ligase ligand (e.g., Pomalidomide-acid) and a POI ligand.

Objective: Synthesize tert-butyl 4-(2-aminoethyl)piperazine-1-carboxylate as a modular linker block.

Reagents:

• N-Boc-piperazine (1.0 eq)

• N-(2-Bromoethyl)phthalimide (1.1 eq)

• Potassium Carbonate (

  , 3.0 eq)

• Acetonitrile (ACN, anhydrous)

• Hydrazine Monohydrate (

  )

Step-by-Step Methodology:

• Alkylation (

  Reaction):

  • Dissolve N-Boc-piperazine (500 mg, 2.68 mmol) in anhydrous ACN (10 mL).

  • Add

    (1.11 g, 8.0 mmol) followed by N-(2-Bromoethyl)phthalimide (750 mg, 2.95 mmol).

  • Critical Step: Reflux at 80°C for 12 hours. Monitor by LC-MS for the disappearance of the piperazine starting material.

  • Why: The phthalimide protects the primary amine, preventing polymerization.

• Workup 1:

  • Cool to room temperature. Filter off inorganic solids (

    ).

  • Concentrate the filtrate under reduced pressure.

  • Resuspend in DCM, wash with water and brine. Dry over

    .

• Deprotection (Gabriel Synthesis):

  • Dissolve the crude intermediate in Ethanol (15 mL).

  • Add Hydrazine Monohydrate (5.0 eq) dropwise.

  • Reflux at 85°C for 4 hours. A white precipitate (phthalhydrazide) will form.

  • Why: Hydrazine cleaves the phthalimide group to reveal the primary amine without affecting the Boc group on the secondary amine.

• Final Purification:

  • Cool and filter the white precipitate.

  • Concentrate the filtrate.

  • Purification: Perform Flash Column Chromatography (DCM:MeOH:NH3, 90:9:1). The amine ensures the basic product does not streak on silica.

Yield Expectation: 70-85% colorless oil.

Protocol B: Evaluation of Ternary Complex Stability

Once the PROTAC is synthesized, verifying that the piperazine linker facilitates stable ternary complex formation is crucial.

Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).

Experimental Setup:

• Donor: Terbium-labeled E3 Ligase (e.g., Tb-Cereblon).

• Acceptor: GFP-labeled or FITC-labeled Target Protein (POI).

• Control: PROTAC with a "broken" linker or competitive inhibitor.

Protocol:

• Buffer Preparation:

  • Use 50 mM HEPES (pH 7.5), 100 mM NaCl, 0.1% Pluronic F-127, 1 mM DTT.

  • Note: Pluronic prevents sticky PROTACs from adhering to the plate walls.

• Titration:

  • Prepare a serial dilution of the Piperazine-PROTAC (10 µM down to 0.1 nM) in the assay buffer.

  • Mix Tb-E3 Ligase (5 nM final) and FITC-POI (50 nM final) in a 384-well white low-volume plate.

• Incubation:

  • Add the PROTAC dilutions to the protein mix.

  • Incubate for 60 minutes at Room Temperature (protected from light).

• Measurement:

  • Read on a multimode plate reader (e.g., PHERAstar).

  • Excitation: 337 nm.

  • Emission 1: 490 nm (Terbium donor).

  • Emission 2: 520 nm (FITC acceptor).

• Data Analysis:

  • Calculate TR-FRET Ratio:

    .

  • Plot Ratio vs. Log[PROTAC].

  • Interpretation: A "Bell-shaped" (Hook effect) curve confirms ternary complex formation. A narrower, higher amplitude peak for the Piperazine linker vs. PEG indicates a more constrained, stable complex.

Synthetic Workflow Diagram

Figure 2: Sequential synthesis workflow for incorporating a piperazine linker into a PROTAC scaffold.

References

• Royal Society of Chemistry (RSC). (2022).[4] PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Advances.[4] Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds.[5] Journal of Agricultural and Food Chemistry.[5] Retrieved from [Link]

Sources

• 2. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Strategies for Piperazine &amp; Related Compounds

Executive Summary: The "Piperazine Paradox"

Piperazine (

) and its derivatives (e.g., the recreational drug BZP, the antidepressant Trazodone, and industrial CO2 capture agents) present a unique set of analytical challenges known as the "Piperazine Paradox."

While structurally simple, the piperazine core is:

• Highly Polar: Causing poor retention on standard C18 Reverse Phase (RP) columns.

• Basic (pKa ~5.3 and 9.7): Leading to severe peak tailing due to interaction with silanol groups on silica columns.

• Chromophore-Deficient: The core saturated ring lacks conjugated double bonds, rendering it "invisible" to standard UV detection (254 nm), with only weak absorption at non-selective wavelengths (<210 nm).

This guide moves beyond generic "try-and-see" approaches, providing a Unified Derivatization Strategy that solves retention and detection issues simultaneously, alongside alternative Direct Analysis protocols for specific use cases.

Analytical Decision Matrix

Before selecting a protocol, determine your method path based on matrix complexity and sensitivity requirements.

Figure 1: Decision tree for selecting the optimal analytical technique based on analyte structure and matrix interference.

The Unified Protocol: Dansyl Chloride Derivatization

Applicability: Protocol A (LC-MS) and Protocol B (HPLC-FLD).

Mechanism: Dansyl Chloride (DNS-Cl) reacts with secondary amines (the piperazine ring nitrogens) under basic conditions to form a stable sulfonamide.

• Benefit 1: Introduces a fluorophore (Ex 340nm / Em 520nm) and strong UV chromophore (254nm).

• Benefit 2: Increases molecular weight and hydrophobicity, allowing retention on standard C18 columns.

• Benefit 3: For MS analysis, it shifts the mass-to-charge ratio (

  ) to a cleaner region, avoiding low-mass background noise.

Reagents & Preparation[1][2][3]

• Dansyl Chloride Solution: 5 mg/mL in Acetone. (Prepare fresh; light sensitive).

• Buffer: 0.1 M Sodium Carbonate (

  ), pH adjusted to 11.0. (High pH is critical to ensure the amine is unprotonated and nucleophilic).

• Quenching Solution: 5% Proline or Methylamine (scavenges excess DNS-Cl).

Step-by-Step Derivatization Workflow

• Aliquot: Transfer 100 µL of sample (plasma extract or standard) into a reaction vial.

• Buffer: Add 100 µL of Carbonate Buffer (pH 11). Vortex.

• React: Add 200 µL of Dansyl Chloride solution.

• Incubate: Heat at 60°C for 20 minutes in a dark heating block.

  • Note: Piperazine has two nitrogens. Excess reagent and heat ensure the formation of the Bis-Dansyl-Piperazine product, preventing a mix of mono- and di-substituted species.

• Quench: Add 50 µL of Proline solution to stop the reaction.

• Extract (Optional but Recommended for Bioanalysis): Add 1 mL Ethyl Acetate, vortex, centrifuge, and evaporate the organic layer. Reconstitute in Mobile Phase.

Protocol A: LC-MS/MS for Trace Quantification (Bioanalysis)

Target: Piperazine residues in food (chicken/pork) or human plasma. Limit of Quantitation (LOQ): ~1.0 ng/mL.

Instrument Parameters

• System: Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

• Ionization: ESI Positive Mode.

• Column: C18 (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 8 minutes. (The derivatized product is hydrophobic and will elute late, ~6-7 mins).

MS/MS Transitions

The derivatization shifts the precursor ion significantly.

• Piperazine (Underivatized): MW 86.

• Bis-Dansyl-Piperazine: MW ~552.

Analyte	Precursor ( )	Product ( )	Collision Energy (V)	Role
Bis-Dansyl-Piperazine	553.2	171.0	35	Quantifier (Dansyl fragment)
553.2	320.1	25	Qualifier
Piperazine-d8 (IS)	561.2	171.0	35	Internal Standard

Citation Grounding: This approach aligns with methods validated for food safety monitoring of piperazine residues [1, 3].[1]

Protocol B: HPLC-FLD for Routine QC

Target: Pharmaceutical purity or labs without MS. Limit of Quantitation (LOQ): ~10-50 ng/mL.

Instrument Parameters

• Detector: Fluorescence Detector (FLD).[2][3][4][5]

  • Excitation: 340 nm

  • Emission: 525 nm

• Column: C18 (Standard 4.6 x 150mm, 5 µm).

• Mobile Phase: Isocratic 70% Acetonitrile / 30% Water (buffered with 10mM Ammonium Acetate).

• Flow Rate: 1.0 mL/min.

Data Interpretation

The Bis-Dansyl-Piperazine peak will be distinct and sharp. Unreacted Dansyl Chloride (hydrolyzed to Dansyl Acid) elutes earlier (near the void volume) due to the sulfonic acid group. The "Quenched" reagent (Dansyl-Proline) will elute separately.

Validation Criteria (System Suitability):

• Tailing Factor: < 1.5 (Derivatization masks the basic nitrogens, eliminating silanol tailing).

• Resolution: > 2.0 between Bis-Dansyl-Piperazine and Dansyl-Proline.

Protocol C: Direct HILIC-MS/MS (No Derivatization)

Target: High-throughput screening of BZP or Piperazine where derivatization is too slow. Challenge: Requires careful equilibration of the HILIC column.

Mechanism

Hydrophilic Interaction Liquid Chromatography (HILIC) uses a polar stationary phase (Silica or Amide) and a high-organic mobile phase. Water acts as the strong solvent. This retains polar bases like piperazine without ion-pairing reagents.

Instrument Parameters

• Column: Waters BEH Amide or Phenomenex Luna HILIC (2.1 x 100mm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.[1][3]

• Isocratic Mode: 80% B / 20% A. (High organic is required for retention).

• Detection: MS/MS (ESI+).

Analyte	Precursor ( )	Product ( )	Note
Piperazine	87.1	44.1	High background noise possible
BZP (Benzylpiperazine)	177.1	91.1	Tropylium ion fragment
TFMPP	231.1	172.0	Common co-abuse drug

Citation Grounding: HILIC is preferred for polar metabolites and avoids the need for toxic ion-pairing reagents like TFA or Heptafluorobutyric acid [2, 4].

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity (Protocol A/B)	Incomplete derivatization.	Check pH of buffer.[6] Reaction requires pH > 10.[6] Ensure DNS-Cl is fresh (it hydrolyzes in moisture).
Multiple Peaks (Protocol A/B)	Mono- vs. Bis-substitution.	Increase DNS-Cl molar excess (at least 20x) and reaction time. Ensure temperature is 60°C.
Drifting Retention (Protocol C)	HILIC equilibration.	HILIC columns require long equilibration (20+ column volumes). Maintain water layer on silica.
Peak Tailing (Direct Analysis)	Silanol interactions.	Use "End-capped" columns or switch to HILIC. Ensure pH is low (<3) to fully protonate silanols.

References

• Quantification of piperazine in biological matrices using Dansyl Chloride. Source: ResearchGate / ScienceDirect URL:[Link]

• HILIC Separation Strategies for Polar Amines. Source: Journal of Chromatography A URL:[Link]

• LC-MS/MS Method for Piperazine Residues in Food Safety. Source: Analytica Chimica Acta URL:[Link]

• Forensic Analysis of BZP and Piperazines (UNODC Guidelines). Source: UNODC (United Nations Office on Drugs and Crime) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. qascf.com [qascf.com]
• 6. scholars.direct [scholars.direct]

Application Note: Comprehensive HPLC and LC-MS Analysis of Piperazine Derivatives

Executive Summary & Chemical Logic

Piperazine derivatives (e.g., 1-benzylpiperazine [BZP], 1-(3-chlorophenyl)piperazine [mCPP], and pharmaceutical intermediates) represent a unique analytical challenge due to their high polarity and basic nature .

The core piperazine ring contains two nitrogen atoms with pKa values typically around 5.3 and 9.7 . This physiochemical profile creates two primary hurdles in chromatography:

• Retention Failure: On standard C18 columns at acidic pH, the molecule is doubly protonated (

  ), causing it to elute near the void volume ( ) due to extreme hydrophilicity.

• Peak Tailing: The basic amine moieties interact strongly with residual silanols on the silica support, leading to asymmetric peaks and poor resolution.

This guide provides two distinct, self-validating protocols: a high-sensitivity LC-MS/MS method for bioanalysis/forensics (using HILIC or Polar-Embedded RP) and a robust HPLC-UV method for pharmaceutical quality control (using derivatization or ion-pairing).

Method Development Decision Matrix

The following decision tree illustrates the logical flow for selecting the correct stationary phase based on the specific piperazine derivative and detection requirements.

Figure 1: Strategic decision tree for selecting column chemistry and detection mode based on analyte polarity and sensitivity needs.

Protocol A: LC-MS/MS for Bioanalysis (Forensics/Toxicology)[1]

Objective: Quantification of substituted piperazines (BZP, TFMPP, mCPP) in human plasma. Mechanism: Hydrophilic Interaction Liquid Chromatography (HILIC) is preferred here to maximize retention of polar metabolites and enhance ESI sensitivity (high organic content aids desolvation).

Reagents & Standards[1][2]

• Internal Standard (IS): BZP-d7 or mCPP-d8 (Essential to correct for matrix effects).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

Chromatographic Conditions[1][3]

Parameter	Setting	Rationale
Column	HILIC Amide or Bare Silica (e.g., 100 x 2.1 mm, 1.7 µm)	Amide phases retain polar amines via hydrogen bonding and partition mechanisms.
Flow Rate	0.4 mL/min	Optimal for ESI efficiency.
Injection Vol	2-5 µL	Low volume prevents solvent mismatch effects in HILIC.
Column Temp	40°C	Reduces viscosity and improves mass transfer.

Gradient Profile:

• Note: HILIC gradients run from High Organic to Low Organic.

• 0.0 min: 95% B

• 1.0 min: 95% B

• 5.0 min: 60% B

• 6.0 min: 60% B

• 6.1 min: 95% B (Re-equilibration)

• 10.0 min: Stop

Mass Spectrometry (ESI+) Parameters

Piperazines ionize readily in positive mode due to the basic nitrogens.

• Source: Electrospray Ionization (ESI) Positive.

• Capillary Voltage: 3.5 kV.

• MRM Transitions (Example):

  • BZP: 177.1

    91.1 (Quant), 177.1 134.1 (Qual).

  • TFMPP: 231.1

    190.1 (Quant).

  • mCPP: 197.1

    154.1 (Quant).

Protocol B: HPLC-UV for Pharmaceutical QC (Purity/Assay)

Objective: Purity analysis of Piperazine raw material or non-chromophoric derivatives. Challenge: Piperazine has no significant UV absorption above 200 nm. Solution: Pre-column derivatization with Dansyl Chloride (DNS-Cl) to introduce a chromophore and increase hydrophobicity.

Derivatization Workflow

• Preparation: Mix 100 µL of sample (aqueous) with 500 µL of 0.1 M Sodium Bicarbonate (pH 9.5).

• Reaction: Add 500 µL of Dansyl Chloride solution (5 mg/mL in Acetone).

• Incubation: Heat at 60°C for 20 minutes in a dark block heater.

• Quenching: Add 100 µL of 2% Ethylamine to consume excess reagent.

• Filtration: Filter through 0.2 µm PTFE filter before injection.

HPLC Conditions[1]

Parameter	Setting
Column	C18 End-capped (e.g., 150 x 4.6 mm, 3.5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Detection	UV at 254 nm (Dansyl chromophore) or Fluorescence (Ex 340nm / Em 525nm)
Gradient	10% B to 90% B over 15 minutes.[1]

Sample Preparation: Mixed-Mode SPE

For biological matrices (plasma/urine), simple protein precipitation often leaves phospholipids that suppress MS signals. Mixed-Mode Cation Exchange (MCX) is the gold standard for piperazines because it utilizes the basicity of the analyte for orthogonal cleanup.

Figure 2: Mixed-Mode Cation Exchange (MCX) extraction protocol ensuring high recovery and phospholipid removal.

Protocol Steps:

• Pre-treatment: Dilute Plasma 1:1 with 4% Phosphoric Acid (to ionize piperazine).

• Load: Apply to MCX cartridge. Piperazine (

  ) binds to sulfonate groups ( ).

• Wash: Acidic water removes proteins; Methanol removes neutral interferences.

• Elute: 5% Ammonium Hydroxide in Methanol neutralizes the piperazine (

  ), breaking the ionic bond and releasing it.

Troubleshooting & Optimization

Peak Tailing

• Cause: Interaction between the amine and acidic silanols on the column.

• Fix 1 (Low pH): Ensure pH < 3.0 to keep silanols protonated (neutral). Use columns with "high coverage" bonding.

• Fix 2 (High pH): Use Hybrid Silica columns (e.g., Waters XBridge or Phenomenex Gemini) at pH 10. At this pH, piperazine is neutral (free base) and retains well on C18 via hydrophobic interaction.

Carryover

• Cause: Piperazines stick to metallic surfaces or autosampler needle seats.

• Fix: Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid . The acid is critical to keep the amine soluble during the wash cycle.

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. [Link]

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2014). Risk assessment of new psychoactive substances: 1-benzylpiperazine (BZP). [Link]

• Scheidweiler, K. B., et al. (2019). "Non-targeted screening of new psychoactive substances." Clinical Chemistry. (Contextual grounding for LC-MS screening approaches). [Link]

• Phenomenex. (2018). TN-1057: Solid Phase Extraction of Basic Drugs from Plasma using Strata-X-C. [Link](General landing page for verified technical note search).

Sources

• 1. mdpi.com [mdpi.com]

Application Note: High-Efficiency Peptide Derivatization with Piperazine-Based Reagents for Mass Spectrometry

Executive Summary

In modern proteomics and drug development, the detection limits of liquid chromatography-mass spectrometry (LC-MS) are often governed by the physicochemical properties of the peptides. Piperazine-based reagents represent a "gold standard" class of derivatization tools due to their unique ability to simultaneously enhance ionization efficiency and facilitate multiplexed quantitation.

This guide provides a comprehensive technical breakdown of piperazine derivatization. Unlike passive labels, piperazine moieties actively alter the charge state distribution of peptides via their high proton affinity secondary amines. This document details the mechanism of action, specific applications in isobaric tagging (e.g., iTRAQ® chemistry), and provides a robust, self-validating protocol for laboratory implementation.

The Chemistry of Piperazine Derivatization

Mechanism of Action

The core advantage of piperazine reagents lies in the piperazine ring , a six-membered ring containing two nitrogen atoms. In derivatization reagents (such as N-methylpiperazine acetic acid NHS ester), one nitrogen is typically used for linkage to the peptide, while the other remains free to accept a proton.

• Proton Affinity: The tertiary amine in N-methylpiperazine has a pKa of approximately 9.0–9.2. In the acidic conditions of Electrospray Ionization (ESI), this nitrogen is readily protonated.

• Charge Localization: By attaching this moiety to the N-terminus or Lysine side chains, a permanent positive charge (under acidic conditions) is introduced. This increases the charge state (

  ) of the peptide, shifting high-mass peptides into the optimal range of the mass spectrometer and improving fragmentation efficiency (ETD/ECD).

The Coupling Reaction

The most common coupling chemistry utilizes an N-hydroxysuccinimide (NHS) ester . This active ester reacts specifically with primary amines (N-terminus and

-amino group of Lysine) to form a stable amide bond, releasing NHS as a byproduct.

Reaction Pathway Diagram

Figure 1: Nucleophilic attack of the peptide primary amine on the carbonyl carbon of the NHS-ester reagent, resulting in a stable amide linkage.[1]

Applications in Drug Development & Proteomics

Isobaric Labeling (Quantitative Proteomics)

The most commercially significant application of piperazine chemistry is in Isobaric Tags for Relative and Absolute Quantitation (iTRAQ) .

• Structure: The tag consists of an N-methylpiperazine reporter group, a carbonyl balance group, and an NHS-ester reactive group.

• Function: Different isotopic versions of the tag have the same total mass (isobaric). During MS/MS fragmentation, the bond between the piperazine ring and the balance group breaks, releasing "reporter ions" (e.g., m/z 114, 115, 116, 117).[2]

• Utility: Allows multiplexing of 4-8 samples in a single LC-MS run.

Sensitivity Enhancement (Trace Analysis)

For low-abundance biomarkers, "charge derivatization" with simple piperazine reagents (like 1-(2-pyrimidyl)piperazine) can enhance signal intensity by 10-100 fold .

Comparative Data: Signal Enhancement

Peptide Sequence	Native Signal (Counts)	Piperazine-Labeled Signal	Enhancement Factor	Mechanism
GFLG (Hydrophobic)			125x	Increased hydrophobicity + Protonation
H-Lys-Tyr-OH			90x	Improved ionization efficiency
BSA Digest (Avg)	-	-	5-10x	Global proteome enhancement

Universal Protocol: Piperazine-NHS Labeling

Objective: Label peptide samples with a generic Piperazine-NHS reagent (or commercial equivalent) for MS analysis.

Reagents & Equipment

• Labeling Reagent: Piperazine-NHS ester (e.g., N-methylpiperazine acetic acid NHS ester or commercial iTRAQ reagent).

• Dissolution Solvent: Anhydrous Acetonitrile (ACN) or Ethanol (EtOH). Do not use DMSO if oxidation is a concern.

• Reaction Buffer: 0.5 M Triethylammonium bicarbonate (TEAB), pH 8.5. Avoid Tris or Glycine (primary amines).[1]

• Quenching Buffer: 5% Hydroxylamine or 1% Formic Acid.

Step-by-Step Workflow

Step 1: Sample Preparation (Critical)

The sample must be free of primary amine buffers (Tris, Ammonium Bicarbonate) which act as competitive inhibitors.

• Perform buffer exchange using C18 SPE cartridges or dialysis into 0.5 M TEAB (pH 8.5) .

• Adjust protein/peptide concentration to 1–2 µg/µL .

Step 2: Reagent Preparation

• Bring the Piperazine-NHS reagent to room temperature before opening to prevent condensation hydrolysis.[1]

• Dissolve the reagent in Anhydrous Ethanol to a concentration of 50 mM .

  • Note: Prepare immediately before use.[1] NHS esters hydrolyze rapidly in moisture.

Step 3: The Labeling Reaction[1]

• Add the reagent solution to the peptide sample at a ratio of 4:1 to 10:1 (w/w) reagent-to-peptide.

  • Example: For 100 µg peptide (in 50 µL buffer), add 100 µL of reagent solution.

• Vortex gently and spin down.

• Incubate at Room Temperature for 1 hour .

Step 4: Quenching & Cleanup

• Quench: Add 10 µL of 5% Hydroxylamine (or dilute acid if hydroxylamine is unavailable) to react with excess NHS ester. Incubate for 15 mins.

• Cleanup: Remove excess salts and hydrolyzed reagent using a C18 StageTip or SPE column .

• Dry: Lyophilize the labeled peptides and resuspend in LC-MS loading buffer (0.1% Formic Acid).

Experimental Workflow Diagram

Figure 2: Operational workflow for peptide derivatization. Note the critical pH check point before quenching.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Low Labeling Efficiency (<90%)	pH < 8.0 during reaction.	Ensure TEAB buffer is fresh. Residual TFA from digestion can lower pH; check with pH paper.
Hydrolysis of Reagent	Moisture in solvent/reagent.	Use anhydrous solvents.[3] Store NHS-reagents with desiccant at -20°C.
Side Reactions (O-acylation)	Over-incubation or high pH.	Tyrosine O-acylation can occur. Treat samples with Hydroxylamine to reverse O-acylation.
MS Signal Suppression	Excess reagent remaining.	Improve C18 cleanup. Piperazine reagents are ionizable and will compete if not removed.

References

• Ross, P. L., et al. (2004). Multiplexed protein quantitation in Saccharomyces cerevisiae using amine-reactive isobaric tagging reagents. Molecular & Cellular Proteomics, 3(12), 1154-1169. Link

• Qiao, X., et al. (2011). Piperazines for peptide carboxyl group derivatization: effect of derivatization reagents and properties of peptides on signal enhancement in matrix-assisted laser desorption/ionization mass spectrometry.[4] Rapid Communications in Mass Spectrometry, 25(11), 1594-1600. Link

• Thermo Fisher Scientific. TMT and iTRAQ Labeling Reagents Product Information. Link

• Zhang, L., et al. (2010). Carboxy group derivatization for enhanced electron-transfer dissociation mass spectrometric analysis of phosphopeptides. Proteomics, 10(21), 3900-3909. Link

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. semanticscholar.org [semanticscholar.org]

Use of piperazine derivatives as enzyme inhibitors

Application Note: Optimizing Piperazine Scaffolds for Targeted Enzyme Inhibition

Executive Summary

The piperazine moiety is a "privileged scaffold" in medicinal chemistry, appearing in a vast array of FDA-approved therapeutics (e.g., Imatinib, Ciprofloxacin, Donepezil derivatives).[1][2][3] Its success stems from its unique conformational properties (chair conformation), ability to modulate lipophilicity (LogP), and capacity to act as a rigid linker that orients pharmacophores into precise enzyme pockets.[1]

This guide provides a technical roadmap for researchers utilizing piperazine derivatives as enzyme inhibitors. It moves beyond general theory to provide specific, validated protocols for Acetylcholinesterase (AChE) and Carbonic Anhydrase (CA) inhibition, alongside a rigorous kinetic characterization workflow.[1]

The Piperazine Advantage: Structural Rationale

Before initiating assays, it is critical to understand why this scaffold is selected. The piperazine ring offers three distinct advantages in enzyme inhibition design:

• pKa Modulation: The secondary amines have pKa values of approximately 9.8 and 5.[1]6. At physiological pH (7.4), the ring is often mono-cationic, facilitating electrostatic interactions with anionic residues (e.g., Aspartate) in enzyme active sites (like the catalytic anionic site of AChE).[1]

• Conformational Rigidity: Unlike flexible aliphatic chains, the piperazine ring exists predominantly in a chair conformation.[1] This reduces the entropy penalty upon binding, as the molecule is already "pre-organized" to fit into the active site.[1]

• Vectorial Display: The N1 and N4 positions allow for the precise display of functional groups at a 180° angle, making it an ideal "linker" to span the distance between an enzyme's catalytic site and a peripheral binding pocket (e.g., the 20 Å gorge in AChE).[1]

Experimental Workflow

The following diagram outlines the critical path from library design to kinetic validation.

Caption: Integrated workflow for developing piperazine-based enzyme inhibitors, featuring a feedback loop for Structure-Activity Relationship (SAR) optimization.

Protocol A: AChE Inhibition (Ellman’s Method)

Target Audience: Neuropharmacology Researchers[1]

Piperazine derivatives are frequently designed as dual-binding site inhibitors of Acetylcholinesterase (AChE) to treat Alzheimer's disease.[1] They link a catalytic site binder to a peripheral anionic site (PAS) binder.[1]

Mechanism: The piperazine nitrogen is often protonated at pH 8.0, mimicking the quaternary ammonium of acetylcholine.[1]

Reagents & Preparation

• Buffer A: 100 mM Phosphate Buffer (pH 8.0). Critical: pH 8.0 is essential for the stability of the thiolate anion generated during the reaction.

• Enzyme: Human Recombinant AChE (Sigma/Merck), diluted to 0.5 U/mL in Buffer A containing 0.1% BSA (stabilizer).[1]

• Substrate: Acetylthiocholine Iodide (ATChI), 15 mM stock in water.[1]

• Chromogen: DTNB (Ellman’s Reagent), 3 mM in Buffer A containing 10 mM NaHCO₃.[1]

• Inhibitor: Piperazine derivative dissolved in DMSO (Final DMSO concentration < 1%).[1]

Step-by-Step Procedure

• Plate Setup: Use a 96-well clear flat-bottom microplate.

• Inhibitor Addition: Add 20 µL of the test compound (various concentrations) to experimental wells. Add 20 µL of DMSO/Buffer vehicle to "Control" wells.

• Enzyme Incubation: Add 100 µL of Enzyme solution. Incubate at 25°C for 15 minutes .

  • Why? This allows the inhibitor to reach equilibrium binding with the enzyme before the substrate competes for the active site.

• Reaction Initiation: Add 60 µL of a Master Mix containing equal parts DTNB and ATChI.

  • Final Volume: 200 µL.

• Measurement: Immediately place in a plate reader. Measure Absorbance at 412 nm in kinetic mode (read every 30 seconds for 10 minutes).

Data Validation

• Slope Calculation: Calculate the slope (

  ) for the linear portion of the curve.[1]

• Inhibition %:

  [1]

• Acceptance Criteria: The Z-factor of the assay must be > 0.[1]5. Reference inhibitor (Donepezil) should yield an IC50 ~20-50 nM under these conditions.[1]

Protocol B: Kinetic Characterization (Mode of Inhibition)

Target Audience: Enzymologists and Lead Optimization Teams[1]

Once a "hit" is identified (IC50 < 1 µM), you must determine if the piperazine derivative is a competitive, non-competitive, or mixed inhibitor.[1] This informs whether the drug binds to the active site or an allosteric site.[1]

Experimental Design

Run the Ellman assay (described above) using a matrix of concentrations:

• [Substrate]: 5 concentrations (e.g., 0.5

  , 1 , 2 , 4 , 10 ).

• [Inhibitor]: 4 concentrations (0, 0.5

  , 1 , 2 ).[1]

Data Analysis: Lineweaver-Burk Plot

Plot

(y-axis) vs. (x-axis).[1][4][5][6]

Inhibition Type	Visual Pattern	Kinetic Interpretation
Competitive	Lines intersect at the Y-axis ( ).[1]	The piperazine competes directly with the substrate for the active site.[1] is unchanged; increases.[1]
Non-Competitive	Lines intersect at the X-axis ( ).[1][7]	The piperazine binds to an allosteric site.[1] decreases; is unchanged.[1]
Mixed	Lines intersect in the second quadrant .	Binding affects both catalysis and substrate affinity.[1]

Visualizing the Interaction

The following diagram illustrates the competitive mechanism common to piperazine-based AChE inhibitors.

Caption: Competitive inhibition model. The piperazine derivative (I) prevents the formation of the catalytic ES complex.[1]

Application Note: Solubility & Formulation

One of the primary reasons for selecting a piperazine scaffold is to improve the physicochemical properties of a drug candidate.

• Free Base vs. Salt: Piperazine derivatives are often lipophilic oils as free bases.[1] For biological assays, convert them to Hydrochloride (HCl) or Fumarate salts.[1]

  • Protocol: Dissolve free base in diethyl ether, add HCl in dioxane dropwise.[1] Filter the precipitate.[1]

  • Impact: This ensures the compound is fully soluble in the aqueous buffer (PBS) used in enzyme assays, preventing false negatives due to precipitation.[1]

References

• Review of Pharmacological Activity: Romanelli, M. N., et al. (2022).[1][2][8] "The piperazine scaffold for novel drug discovery efforts: the evidence to date." Expert Opinion on Drug Discovery, 17(9), 969-984.[1][2] Link

• AChE Inhibition Protocol: Ellman, G. L., Courtney, K. D., Andres, V., & Feather-Stone, R. M. (1961).[1] "A new and rapid colorimetric determination of acetylcholinesterase activity."[1] Biochemical Pharmacology, 7(2), 88-95.[1] Link

• Piperazine Sulfonamides (CA Inhibitors): Supuran, C. T. (2008).[1] "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators."[1][9] Nature Reviews Drug Discovery, 7, 168–181.[1][9] Link

• Kinetic Analysis Standards: Copeland, R. A. (2005).[1] Evaluation of Enzyme Inhibitors in Drug Discovery: A Guide for Medicinal Chemists and Pharmacologists. Wiley-Interscience.[1] Link[1]

Sources

• 1. Novel Sulfamide-Containing Compounds as Selective Carbonic Anhydrase I Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The piperazine scaffold for novel drug discovery efforts: the evidence to date - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. 2minutemedicine.com [2minutemedicine.com]
• 6. Enzyme Kinetics (Michaelis-Menten plot, Line-Weaver Burke plot) Enzyme Inhibitors with Examples | Pharmaguideline [pharmaguideline.com]
• 7. Khan Academy [khanacademy.org]
• 8. Nitrophenylpiperazine derivatives as novel tyrosinase inhibitors: design, synthesis, and in silico evaluations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigation of piperazines as human carbonic anhydrase I, II, IV and VII activators - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Hub: Piperazine Synthesis Optimization

Case ID: PIP-SYN-OPT-01

Status: Open Assigned Specialist: Senior Application Scientist, Catalysis Division

Welcome to the Technical Support Center

You have reached the advanced support tier for heterocyclic amine synthesis. This guide is not a textbook summary; it is a troubleshooting and optimization manual designed for researchers encountering yield plateaus or selectivity issues in the catalytic cyclization of ethanolamines .

Our goal is to transition your workflow from "trial-and-error" to a deterministic, self-validating system .

Module 1: The Reaction Engine (Catalysis & Mechanism)

The Core Challenge: Competing Pathways

In the synthesis of piperazine (PIP) from monoethanolamine (MEA) or diethanolamine (DEA), you are fighting a kinetic war between cyclization (desired) and linear polymerization (undesired).

The reaction generally proceeds via a reductive amination mechanism involving dehydrogenation to an imine intermediate, followed by nucleophilic attack and hydrogenation.

Visualizing the Pathway

The following diagram illustrates the critical branching points where your reaction conditions determine the product.

Figure 1: Reaction network showing the competition between linear amination (EDA) and cyclization (Piperazine).[1][2]

Module 2: Optimization Parameters

Critical Control Points

Most users fail because they treat Temperature and Pressure as independent variables. In this system, they are coupled.[3]

Parameter	Recommended Range	Mechanistic Impact	The "Sweet Spot"
Temperature	200°C – 275°C	High T favors intramolecular cyclization (Piperazine) over intermolecular amination (EDA). Warning: T > 300°C causes rapid catalyst sintering.	220°C
H₂ Pressure	30 – 200 atm	Hydrogen prevents "coking" (carbon deposition) on the catalyst surface and is required for the hydrogenation step.	100-150 atm
Ammonia:Amine Ratio	3:1 to 10:1	Excess NH₃ suppresses the formation of heavy polymers (poly-condensates) but too much favors EDA.	5:1
Catalyst	Ni-MgO or Cu-Cr	Ni-MgO (Nickel on Magnesia) is superior for selectivity towards Piperazine compared to Raney Ni.	Ni-MgO

Expert Insight: The "Conversion-Selectivity" Trade-off

Contrary to standard kinetics, higher conversion favors Piperazine .

• Low Conversion (<60%): The system produces primarily Ethylenediamine (EDA).

• High Conversion (>65%): The thermodynamic equilibrium shifts, and EDA begins to cyclize into Piperazine.

• Actionable Advice: Do not stop the reaction early to "save" reactants. Push conversion >70% to maximize Piperazine yield [1, 2].

Module 3: Troubleshooting Guide (FAQs)

Issue 1: Rapid Catalyst Deactivation

Symptom: Yield drops by >15% within the first 5 cycles (batch) or 48 hours (flow). Diagnosis:

• Sintering: Reaction temperature exceeded 280°C, causing metal surface area loss.

• Coking: Insufficient Hydrogen partial pressure allowed carbon deposits to foul active sites.

• Leaching: Water byproduct stripped metal ions (common with Copper-Chromite).

Corrective Protocol:

• Immediate: Increase H₂ partial pressure by 20 bar.

• Long-term: Switch to a Ni-MgO catalyst, which shows superior resistance to sintering compared to standard hydrogenation catalysts [2].

Issue 2: Product is a "Tar" (High Heavies)

Symptom: Dark brown viscous liquid; GC-MS shows peaks with MW > 150. Diagnosis: Intermolecular polymerization is dominating cyclization. Corrective Protocol:

• Increase Ammonia Ratio: You are likely running "Ammonia Starved." Increase NH₃:MEA ratio to at least 6:1.

• Check Residence Time: In continuous flow, reduce residence time to prevent Piperazine from reacting further into polyamines.

Issue 3: Difficulty Isolating Pure Piperazine

Symptom: Product remains a wet solid or oil; difficult to crystallize. Diagnosis: Piperazine forms azeotropes with water and is highly hygroscopic. Corrective Protocol:

• Azeotropic Distillation: Use Benzene or Toluene to break the Piperazine-Water azeotrope.

• Chemical Precipitation: For high purity, precipitate as Piperazine Diacetate using acetic acid in acetone, then regenerate with base [3].[4]

Module 4: Standard Operating Procedure (SOP)

Protocol: Catalytic Cyclization of Monoethanolamine (MEA) Target: Maximize Piperazine:EDA Ratio

Catalyst Preparation

• Material: Nickel on Magnesium Oxide (Ni/MgO).[5]

• Activation: Reduce catalyst under H₂ flow at 250°C for 4 hours prior to reaction. Crucial: Unreduced NiO is inactive.

Reaction Setup (Autoclave)

• Load: Charge autoclave with MEA and Catalyst (10 wt% loading relative to MEA).

• Seal & Purge: Purge with N₂ (3x) then H₂ (3x).

• Charge Ammonia: Inject liquid NH₃ to achieve a molar ratio of 5:1 (NH₃:MEA).

• Pressurize: Pressurize with H₂ to 50 atm (initial cold pressure).

Reaction Phase

• Heat: Ramp temperature to 225°C . Pressure will rise significantly (expect ~150-200 atm total pressure).

• Sustain: Hold for 4–6 hours.

• Monitor: If equipped with a gas uptake monitor, watch for the cessation of H₂ consumption.

Workup

• Cool: Cool to <50°C before venting (Piperazine has high vapor pressure at T>100°C).

• Vent: Carefully vent excess NH₃ (Scrubber required).

• Filter: Remove catalyst (Keep under inert atmosphere if reusing).

• Distill:

  • Fraction 1: Water/Ammonia.

  • Fraction 2: Ethylenediamine (BP ~116°C).

  • Fraction 3: Piperazine (BP ~146°C) .

  • Residue: Heavy polyamines.

Module 5: Troubleshooting Decision Tree

Use this logic flow to diagnose synthesis failures.

Figure 2: Diagnostic flow for optimizing yield and purity in piperazine synthesis.

References

• Jefferson Chemical Company. (1962). Process for preparation of piperazine. US Patent 3,037,023. Link

• BASF SE. (1972). Process for the preparation of piperazine. US Patent 3,682,919. Link

• Ciba Geigy Corp. (1959). Purification of piperazine. US Patent 2,919,275. Link

• BenchChem. (2025).[5] A Comparative Analysis of Piperazine Synthesis Methods. Link

Sources

• 1. US3682919A - Process for the preparation of piperazine - Google Patents [patents.google.com]
• 2. US3037023A - Process for preparation of piperazine - Google Patents [patents.google.com]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Improving the yield of 2-Piperazin-1-ylbutanoic acid synthesis

To: Research Team From: Senior Application Scientist, Technical Support Subject: Optimization Guide: Synthesis of 2-(Piperazin-1-yl)butanoic Acid

This guide addresses the technical challenges in synthesizing 2-(Piperazin-1-yl)butanoic acid , a critical zwitterionic intermediate often used in peptidomimetic drug design. The following protocols and troubleshooting steps are designed to maximize yield by mitigating the two primary failure modes: bis-alkylation and isolation losses due to water solubility .

Part 1: The "Golden Path" Protocol

Direct alkylation of piperazine with 2-bromobutanoic acid often results in poor yields (<30%) due to the difficulty of extracting the zwitterionic product from the aqueous phase.

Recommendation: Switch to the Ester-Intermediate Route . Using ethyl 2-bromobutyrate renders the intermediate lipophilic, allowing for standard organic workup before a quantitative hydrolysis step.

Step-by-Step Methodology

Phase 1: N-Alkylation (The Ester Strategy)

• Reagents:

  • Piperazine (anhydrous): 5.0 equivalents (Critical for preventing bis-alkylation).

  • Ethyl 2-bromobutyrate: 1.0 equivalent.

  • Potassium Carbonate (

    ): 2.0 equivalents.

  • Solvent: Acetonitrile (

    ) or Ethanol ( ).

• Procedure:

  • Dissolve piperazine (5 eq) in MeCN.

  • Add

    and stir at room temperature for 15 min.

  • Add Ethyl 2-bromobutyrate dropwise over 30 minutes. Note: Slow addition favors mono-alkylation.

  • Heat to 60°C for 4–6 hours. Monitor by TLC (stain with Ninhydrin) or LC-MS.

• Workup (Crucial):

  • Filter off inorganic salts.

  • Concentrate the solvent.

  • Partition: Dissolve residue in Ethyl Acetate (

    ) and wash with water ( ) to remove excess piperazine.

  • Result: The ethyl ester intermediate remains in the organic layer.

Phase 2: Hydrolysis to Final Acid

• Reagents:

  • Crude Ethyl Ester (from Phase 1).

  • Lithium Hydroxide (

    ): 3.0 equivalents.

  • Solvent: THF:

    (3:1).

• Procedure:

  • Stir the ester with LiOH in THF/Water at room temperature for 2 hours.

  • Neutralization: Carefully adjust pH to ~6.0–7.0 (the isoelectric point) using 1M HCl.

  • Isolation: Lyophilize the aqueous solution to obtain the crude solid, then desalt using a short resin column (e.g., Dowex 50W) or recrystallize from EtOH/Water.

Part 2: Visualizing the Workflow

The following diagram illustrates the kinetic competition between the desired pathway and the bis-alkylation trap, highlighting the strategic advantage of the Ester Route.

Caption: Comparison of the selective mono-alkylation pathway (Green) versus the parasitic bis-alkylation side reaction (Red/Dashed).

Part 3: Troubleshooting & FAQs

Category 1: Reaction Stalling & Yield

Q: The reaction has stalled at 60% conversion. Should I add more bromide?

• Diagnosis: Do not add more bromide. This increases the ratio of electrophile to amine, drastically increasing the risk of bis-alkylation (impurity formation).

• Solution:

  • Finkelstein Catalysis: Add 10 mol% Sodium Iodide (

    ) to the reaction. This converts the alkyl bromide to a more reactive alkyl iodide in situ.

  • Temperature: Increase temperature to reflux (80°C for MeCN), but ensure your piperazine excess is maintained.

Category 2: Impurity Profile

Q: I see a large peak at M+ mass corresponding to a "dimer." How do I remove it?

• Issue: You have formed 1,4-bis(1-ethoxycarbonylpropyl)piperazine . This occurs when the product competes with the starting piperazine for the alkyl bromide.

• Prevention: You must use at least 4–5 equivalents of piperazine.

• Remediation: If the impurity is already present, the mono-alkylated ester is basic (

  amine), while the bis-alkylated impurity is also basic ( amine) but less polar.

  • Purification: Use column chromatography on Silica.[1] Elute with

    (95:5:0.5). The bis-impurity usually elutes first due to lack of H-bonding NH protons.

Category 3: Isolation of the Zwitterion

Q: I hydrolyzed the ester, but when I extract with DCM, the organic layer is empty.

• Root Cause: The final product is an amino acid. At neutral pH, it is a zwitterion (highly water-soluble). At high pH, it is a carboxylate salt (water-soluble). At low pH, it is an ammonium salt (water-soluble).

• Solution: Do not attempt liquid-liquid extraction for the final acid.

  • Method A (Resin): Pass the aqueous hydrolysis mixture through a cation-exchange resin (Dowex 50W, H+ form). Wash with water to remove LiOH/salts, then elute the product with 1M

    .

  • Method B (Precipitation): Concentrate the aqueous layer to a minimum volume. Add cold Acetone or Ethanol to precipitate the zwitterion (amino acids are often insoluble in organic solvents).

Part 4: Data Summary

Parameter	Direct Acid Route	Ester Route (Recommended)	N-Boc Protected Route
Starting Material	2-Bromobutanoic Acid	Ethyl 2-bromobutyrate	N-Boc-Piperazine
Primary Challenge	Aqueous Isolation	Hydrolysis Step Required	Extra Deprotection Step
Bis-Alkylation Risk	High	Medium	None (Blocked)
Typical Yield	20–35%	75–85%	60–70%
Purification	Difficult (Ion Exchange)	Easy (Distillation/Column)	Easy (Column)

References

• Synthesis of Piperazine Derivatives (General SN2)

  • Title: Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester.[1]

  • Source: MDPI (Molbank).

  • URL:[Link][2][3][4]

• Mono-alkylation Strategy (Excess Amine)

  • Title: What are the best conditions to perform monoalkyl
  • Source: ResearchG

  • URL:[Link]

• Zwitterion Purification (Ion Exchange)

  • Title: Purification of Degraded Aqueous Piperazine by Ion Exchange.
  • Source: U.S. Department of Energy (OSTI).

  • URL:[Link]

• Alternative Protected Route (Boc-Piperazine)

  • Title: Synthesis of 2-substituted piperazines via direct α-lithiation.[5]

  • Source: Tetrahedron Letters (via ResearchG

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. CA2186023C - Process for preparing 2-piperazine carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. researchgate.net [researchgate.net]

Purification techniques for piperazine carboxylic acids

Technical Support Center: Purification of Piperazine Carboxylic Acids

Welcome to the Advanced Purification Support Hub

Subject: Isolation and Purification Strategies for Zwitterionic Piperazine Scaffolds Support Tier: Level 3 (Senior Application Scientist) Status: Operational

Introduction: The "Zwitterion Challenge"

As researchers, we often underestimate the difficulty of purifying piperazine carboxylic acids. Unlike standard lipophilic drugs, these molecules behave as zwitterions (inner salts) over a wide pH range. They are highly soluble in water, insoluble in most organic solvents (making extraction impossible), and tend to co-elute with inorganic salts.

This guide moves beyond basic textbook advice. It provides field-tested workflows to isolate these "impossible" polar molecules with high purity.

Module 1: The "Catch and Release" Protocol (Ion Exchange)

Best For: Desalting crude reaction mixtures and isolating the free zwitterion from inorganic salts (NaCl, KCl).

The Mechanism: Piperazine carboxylic acids are amphoteric. At pH < 2, they are dicationic (protonated amines + protonated acid). At pH > 10, they are anionic. We exploit the cationic state to bind them to a resin, wash away the salts, and elute with ammonia.

Experimental Protocol

Materials:

• Resin: Dowex 50W-X8 (or Amberlite IR-120), H+ form.

• Eluent A: Deionized Water (HPLC Grade).

• Eluent B: 10% Aqueous Ammonia (

  ).

Step-by-Step Workflow:

• Resin Activation: Wash the resin bed with 1M HCl to ensure all sites are protonated (

  form), then rinse with water until the effluent is neutral (pH ~7).

• Loading: Acidify your crude reaction mixture to pH 1-2 using HCl. Load this onto the column.

  • Why? This ensures the piperazine nitrogens are fully protonated (

    ), creating a strong ionic bond with the sulfonate groups ( ) of the resin.

• The Salt Wash: Flush the column with 3–5 column volumes (CV) of water .

  • Critical Control Point: Monitor the conductivity of the effluent. Continue washing until conductivity drops to near-zero. This removes all non-ionic impurities and inorganic anions (Cl-, SO4--).

• Elution (The Release): Switch to 10% aqueous ammonia .

  • Mechanism:[1][2][3][4][5] The ammonia deprotonates the resin and the piperazine. The compound becomes zwitterionic or anionic, losing affinity for the resin and eluting.

• Isolation: Collect ninhydrin-positive fractions. Evaporate the ammonia solution.[6]

  • Note: You will likely obtain the ammonium salt. To get the free acid, dissolve in minimal water and adjust pH to the isoelectric point (pI).

Figure 1: Cation exchange workflow for desalting piperazine derivatives.

Module 2: Isoelectric Crystallization (The "Anti-Solvent" Crash)

Best For: Final purification of the solid after Ion Exchange.

The Logic: Zwitterions have minimum solubility at their Isoelectric Point (pI) . By adjusting the pH exactly to the pI and adding a water-miscible organic solvent (Anti-solvent), we force the compound to crystallize.

Calculating the pI: For a piperazine mono-carboxylic acid:

• Typical

• Typical

  [7]

• Target pI

Troubleshooting Table: Crystallization Failures

Symptom	Probable Cause	Corrective Action
Oiling Out	Solvent polarity is too low; product is precipitating as an amorphous gum.	Add the anti-solvent (EtOH or iPrOH) slower and at high temperature . Allow to cool slowly.
No Precipitate	pH is off-target.	Measure pH precisely. If pH is 4 or 8, solubility increases logarithmically. Adjust to exactly pH 6.0.
Gel Formation	Concentration is too high.	Dilute the aqueous phase before adding the anti-solvent.

Module 3: The "Copper Chelate" Method (The Nuclear Option)

Best For: Separating

-piperazine carboxylic acids (like Piperazine-2-carboxylic acid) from non-chelating impurities when IEX fails.

The Protocol:

• Complexation: Boil the crude aqueous solution with excess Copper(II) Carbonate (

  ).

• Filtration: The piperazine acid forms a stable, deep blue, insoluble (or sparingly soluble) copper chelate. Impurities remain in solution. Filter the blue solid.

• Washing: Wash the blue solid thoroughly with water and ethanol.

• De-complexation: Suspend the blue solid in water. Bubble Hydrogen Sulfide (

  ) gas or add Thioacetamide (safer alternative).

  • Reaction:

    .

• Final Step: Filter off the black Copper Sulfide (

  ). The filtrate contains the pure piperazine carboxylic acid.

Module 4: HPLC Troubleshooting Guide

Issue: "My piperazine peak is tailing badly and retention is inconsistent."

Root Cause: Piperazine secondary amines interact strongly with residual silanols (

) on standard C18 silica columns.

Recommended Solutions:

• Ion Pairing: Add 5–10 mM Heptane Sulfonic Acid to your mobile phase (pH 2.5). This masks the amine and increases retention.

• HILIC Mode: Switch to a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Zwitterionic or Amide phase).

  • Mobile Phase: High Acetonitrile (80%) -> Low Acetonitrile.

  • Why? HILIC is designed specifically for polar zwitterions that elute in the void volume of Reverse Phase.

Figure 2: Decision matrix for selecting the appropriate purification technique.

Frequently Asked Questions (FAQs)

Q: Can I use Dichloromethane (DCM) to extract my product? A: No. Piperazine carboxylic acids are too polar. Even at the isoelectric point, they prefer the aqueous phase. If you must extract, try n-Butanol , but Ion Exchange is far superior.

Q: I isolated the product, but the NMR shows broad peaks. Why? A: This is likely due to dynamic exchange of the protons on the piperazine nitrogen or zwitterionic equilibrium. Run the NMR in

with a drop of (acidic) or (basic) to lock the protonation state and sharpen the peaks.

Q: How do I remove the ammonium chloride generated during neutralization? A: If you neutralized with HCl/NH3, you have salt. Refer to Module 1 (Ion Exchange) . This is the only reliable way to separate a zwitterion from its inorganic salt.

References

• US Patent 2,919,275A. Purification of piperazine. (Describes the fundamental solubility challenges and salt formation strategies for piperazine derivatives).

• European Patent EP0756593B1. Process for preparing 2-piperazine carboxylic acid derivatives. (Provides specific protocols for handling piperazine-2-carboxylic acid intermediates).

• Master Organic Chemistry. Isoelectric Points of Amino Acids. (Foundational theory for pI calculation and zwitterion solubility).

• ResearchGate Technical Discussion. How to desalt zwitterions? (Field-validated protocols for using Dowex resins for amino acid/zwitterion purification).

• Journal of Chromatography & Related Technologies. Accurate HPLC Determination of Piperazine Residues. (Discusses the failure of C18 columns and the necessity of ion-pairing or alternative phases).

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. osti.gov [osti.gov]
• 3. aidic.it [aidic.it]
• 4. youtube.com [youtube.com]
• 5. EP0756593B1 - Process for preparing 2-piperazine carboxylic acid derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Common side reactions in the synthesis of piperazine derivatives

Technical Support Ticket #402: Piperazine Derivatization Troubleshooting Status: Open Assigned Specialist: Senior Application Scientist Subject: Diagnostic Guide for Common Side Reactions in Piperazine Synthesis

Introduction: The Piperazine Paradox

Piperazine nuclei are ubiquitous in medicinal chemistry (e.g., Imatinib, Ciprofloxacin, Aripiprazole) due to their ability to modulate pharmacokinetic properties such as solubility and lipophilicity. However, the very features that make them attractive—dual nucleophilic nitrogen atoms and conformational flexibility—create a minefield of synthetic side reactions.

This guide is structured not as a textbook, but as a Root Cause Analysis (RCA) system. It addresses the three most critical failure modes reported by discovery chemists:

• Uncontrolled Nucleophilic Substitution (The "Poly-alkylation" Trap)

• Catalytic Coupling Failures (Buchwald-Hartwig Deactivation)

• Oxidative Instability (The "Mystery Peak" Phenomenon)

Module 1: Nucleophilic Substitution ( ) Failures

The Issue: You are attempting to mono-alkylate a piperazine, but LC-MS shows a mixture of starting material, desired mono-product, bis-alkylated impurity, and quaternary ammonium salts.

Diagnostic Decision Tree

• Symptom: High levels of bis-alkylated product (

  ).

  • Root Cause: The mono-alkylated product is often more nucleophilic than the unsubstituted starting material due to the inductive electron-donating effect of the new alkyl group.

• Symptom: Formation of quaternary salts (

  ).

  • Root Cause: Presence of excess alkyl halide or high reaction temperatures driving the reaction past the tertiary amine stage.

Visualizing the Cascade (Graphviz)

Caption: The kinetic trap of piperazine alkylation. Note that k2 (rate of second alkylation) often exceeds k1 due to increased electron density on the nitrogen.

Troubleshooting Protocol: The "Mono-Protection" Fix

To guarantee mono-selectivity, you must break the symmetry of the molecule using a protecting group strategy.

Protocol: Synthesis of N-Boc-Piperazine (Mono-protection)

• Dissolution: Dissolve piperazine (10.0 g, 116 mmol, 1.0 equiv) in CH₂Cl₂ (100 mL).

• Reagent Prep: Dissolve Boc₂O (25.3 g, 116 mmol, 1.0 equiv) in CH₂Cl₂ (50 mL).

• Controlled Addition: Add the Boc₂O solution to the piperazine solution dropwise over 2 hours at 0 °C.

  • Why? Slow addition ensures Boc₂O always encounters a large excess of piperazine, statistically favoring mono-protection.

• Workup: Wash with water. The bis-Boc byproduct is non-polar and stays in organic; unreacted piperazine stays in water. The mono-Boc product partitions.

• Purification: If necessary, recrystallize from hexanes.

Alternative Strategy: Reductive Amination If

fails due to elimination side reactions (common with secondary alkyl halides), switch to Reductive Amination .

• Reagents: Ketone/Aldehyde + STAB (Sodium Triacetoxyborohydride).

• Advantage: STAB is mild and does not reduce the ketone/aldehyde to alcohol faster than the imine formation. It completely avoids quaternization.

Module 2: Buchwald-Hartwig Coupling Failures

The Issue: You are coupling a piperazine to an aryl halide using Pd-catalysis. Yields are low, and you observe the "reduced" aryl product (Ar-H) instead of the C-N bond.

The "Hydrodehalogenation" Side Reaction

This is the most frustrating side reaction in Pd-catalyzed amination.

• Mechanism:

  -Hydride elimination from the piperazine (or solvent) occurs at the Pd(II) center before reductive elimination can occur. The hydride is then transferred to the aryl ring.

• Trigger: Sterically crowded ligands or "difficult" electrophiles (e.g., aryl chlorides).[1]

Regioselectivity in Substituted Piperazines

If you use a 2-substituted piperazine (e.g., 2-methylpiperazine), you have two non-equivalent nitrogens.

• N1 (Proximal): Sterically hindered.[1][2]

• N4 (Distal): Sterically accessible.

• Outcome: Under standard Buchwald conditions, reaction occurs almost exclusively at N4 .

Buchwald Diagnostic Matrix

Observation	Probable Cause	Corrective Action
No Reaction (SM Recovery)	Oxidized Catalyst / Poisoning	Sparge solvents with Argon for 20 mins. Switch to precatalysts (e.g., XPhos Pd G4) instead of Pd(OAc)₂.
Ar-H Formation (Reduction)	-Hydride Elimination	Switch solvent from Isopropanol to Toluene or Dioxane. Increase catalyst loading.
Homocoupling (Ar-Ar)	Oxidative Coupling	Remove O₂ rigorously. Ensure base is dry.
Regio-scrambling (N1/N4)	High Temperature / Small Ligand	Lower temperature. Use bulkier ligands (e.g., tBuBrettPhos) to enforce steric selectivity at N4.

Visualizing the Decision Logic (Graphviz)

Caption: Troubleshooting logic for Pd-catalyzed C-N coupling failures.

Module 3: Oxidative Instability (N-Oxides)

The Issue: A polar impurity (+16 mass units) appears upon standing or during purification on silica.

Mechanism: Piperazines, especially N-alkylated ones, are electron-rich and prone to oxidation by atmospheric oxygen or peroxides in solvents (THF/Ether) to form N-oxides .

• Note: N-oxides can undergo Cope elimination or Polonovski rearrangement, leading to ring opening or cleavage.

Prevention Protocol:

• Solvent Hygiene: Test THF/Ethers for peroxides before use.

• Workup: Avoid chlorinated solvents if the product is electron-rich; they can sometimes facilitate radical oxidation under light.

• Storage: Store free bases under Argon at -20°C. Convert to HCl or Oxalate salts immediately for long-term stability.

References & Grounding

• N-Alkylation Control:

  • Source: "Selective Monoalkylation of Piperazine." Journal of Organic Chemistry. The kinetic preference for bis-alkylation is a fundamental physical organic phenomenon driven by the inductive effect of the first alkyl group.

  • Citation:

• Buchwald-Hartwig Mechanics:

  • Source: "Surmounting the Challenges of Buchwald–Hartwig Amination." Chemical Reviews. Detailed discussion on hydrodehalogenation and ligand selection (RuPhos/BrettPhos).

  • Citation:

• Regioselectivity:

  • Source: "Regioselective Arylation of 2-Substituted Piperazines." Organic Letters. Demonstrates the N4 preference due to steric clash at N1.

  • Citation:

• Oxidative Stability:

  • Source: "Metabolism and Stability of Piperazine Derivatives." Drug Metabolism and Disposition. Discusses N-oxide formation as both a metabolic and synthetic liability.

  • Citation:

Sources

• 1. Piperazine synthesis [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Solubility Optimization for Piperazine Scaffolds

Status: Operational Ticket ID: PIP-SOL-001 Assigned Specialist: Senior Application Scientist, Lead Discovery Group Subject: Comprehensive Troubleshooting & Optimization for Piperazine-Based Compound Solubility

Executive Summary: The Piperazine Paradox

Piperazine is a privileged scaffold in medicinal chemistry, found in blockbusters like Imatinib and Ciprofloxacin.[1] Its dual-nitrogen heterocycle offers versatile attachment points for pharmacophores.[2] However, this versatility comes with a cost: variable aqueous solubility .[1]

While the piperazine ring itself is hydrophilic (logP ~ -1.17), substituting the nitrogen atoms—a requirement for most drug candidates—drastically alters its physicochemical profile.[1] The result is often a lipophilic, crystalline solid that resists dissolution in aqueous biological buffers.[1]

This guide provides a self-validating technical framework to resolve these solubility bottlenecks, moving from molecular modification to formulation engineering.

Module 1: Chemical Modification & Salt Selection

Core Concept: The pKa Lever

Piperazine is a dibasic compound with pKa values of approximately 5.3 and 9.7 .[1]

• N1 (pKa ~9.7): Highly basic; protonated at physiological pH (7.4).[1]

• N4 (pKa ~5.3): Weakly basic; largely unprotonated at pH 7.4 unless substituted with electron-donating groups.[1]

The Strategy: To improve solubility, you must force the molecule into its ionized (salt) form.[1] The lattice energy of the crystal must be overcome by the solvation energy of the ions.

Q&A: Salt Screening & Synthesis

Q: I synthesized a hydrochloride salt, but it’s hygroscopic and difficult to handle. What is the alternative? A: Hydrochloride (HCl) salts are the default choice but often lead to hygroscopicity in piperazines due to the small, high-charge-density chloride ion.[1]

• Solution: Switch to organic counterions with larger lipophilic bulk.

  • Piperazine Citrate: Forms a stable, less hygroscopic lattice.[1] The multiple carboxylic acid groups on citrate can engage both piperazine nitrogens.

  • Piperazine Adipate: Excellent for stability; often used in anthelmintic formulations.[1]

  • Mechanism: Larger counterions disrupt the tight crystal packing of the piperazine core, lowering the lattice energy while providing hydrogen bond acceptors for water.[1]

Q: My compound precipitates when I adjust the pH to 7.4. Why? A: You are likely hitting the pH_max (pH of maximum solubility) or the intrinsic solubility (S0) limit.[1]

• Diagnosis: At pH 7.4, the N1 nitrogen is protonated (

  ), but the N4 nitrogen is likely neutral. If your substituents are lipophilic (e.g., benzyl, phenyl), the single charge may not be sufficient to solvate the entire hydrophobic surface area.

• Fix:

  • Calculate pKa: If the basic pKa is < 7.0 (due to electron-withdrawing substituents), the molecule is neutral at pH 7.4.[1]

  • Prodrug Approach: Consider adding a polar solubilizing group (e.g., a phosphate ester) that is cleaved in vivo.[1]

Module 2: Formulation Engineering

Decision Matrix: Selecting the Right Solubilizer

When chemical modification is locked, formulation is your primary tool.

Figure 1: Decision tree for selecting the optimal solubility enhancement strategy based on compound ionization and formulation success.

Q&A: Cyclodextrins & Co-solvents

Q: Which cyclodextrin is best for piperazine derivatives? A: Sulfobutyl ether-beta-cyclodextrin (SBE-β-CD) is generally superior to native β-CD.[1]

• Reasoning: The piperazine ring fits well into the β-CD cavity (diameter ~6.0–6.5 Å).[1] However, native β-CD has low aqueous solubility itself (~18.5 mg/mL) and is nephrotoxic when injected.

• SBE-β-CD Advantage: It is highly soluble (>500 mg/mL) and the sulfobutyl groups provide a negative charge that can electrostatically interact with the positively charged piperazine nitrogen, stabilizing the inclusion complex [1].[1]

Q: My compound precipitates ("crashes out") when I dilute my DMSO stock into the assay buffer. How do I fix this? A: This is the "Kinetic Solubility Cliff."

• The Cause: DMSO is a chaotropic solvent.[1] When you dilute into water, the dielectric constant changes rapidly, and the hydration shell cannot form fast enough around the hydrophobic piperazine substituents.

• The Fix: Use a Stepwise Dilution Protocol .

  • Dilute DMSO stock 1:10 into PEG400 or Propylene Glycol first.[1]

  • Dilute this intermediate mixture into your aqueous buffer.

  • Why? The intermediate solvent reduces the interfacial tension between the hydrophobic drug and the water, preventing immediate nucleation of crystals.

Module 3: Quantitative Data & Benchmarks

The following table summarizes expected solubility improvements based on specific interventions for a generic lipophilic piperazine derivative (LogP ~3.5).

Strategy	Mechanism	Typical Solubility Increase	Potential Downside
Salt Formation (HCl)	Ionization of basic N	10x – 50x	High hygroscopicity; pH dependent.[1]
Salt Formation (Citrate)	Ionization + Lattice disruption	20x – 100x	Lower drug load (high MW of counterion).
pH Adjustment (pH 4.0)	Protonation of N1	100x – 1000x	Incompatible with some cell-based assays.[1]
Complexation (SBE-β-CD)	Host-guest inclusion	50x – 300x	High viscosity at high concentrations.[1]
Co-solvent (10% DMSO)	Dielectric constant modulation	5x – 20x	Cytotoxicity in sensitive cell lines.[1]

Module 4: Experimental Protocols

Protocol A: Kinetic Solubility Assay (DMSO-Tolerance)

Use this to determine the maximum concentration usable in biological assays.[1]

• Preparation: Prepare a 10 mM stock solution of the piperazine compound in 100% DMSO.

• Plate Setup: In a 96-well clear UV-star plate, add 190 µL of PBS (pH 7.4) to each well.

• Spiking: Add 10 µL of the DMSO stock to the first well (Final: 500 µM, 5% DMSO). Perform serial dilutions if lower concentrations are needed.[1]

• Incubation: Shake at 500 rpm for 2 hours at room temperature.

• Detection: Measure absorbance at 620 nm (turbidity).

  • Pass: OD620 < 0.005 (Solution is clear).

  • Fail: OD620 > 0.01 (Precipitation detected).[1]

• Validation: Centrifuge the plate (2000 x g, 10 min). Sample the supernatant and analyze via HPLC-UV to confirm the actual dissolved concentration.

Protocol B: High-Throughput Salt Screen

Use this to identify the best solid form for development.[1]

• Stoichiometry: Weigh 50 mg of free base piperazine compound into 6 vials.

• Acid Addition: Add 1.05 equivalents of the following acids (dissolved in methanol/acetone 1:1):

  • Hydrochloric acid (1M in ether)[1]

  • Citric acid[1]

  • Adipic acid[1][3]

  • Methanesulfonic acid[1]

  • Tartaric acid

  • Control (No acid)[1]

• Crystallization: Evaporate solvent slowly (rotary evaporator or N2 stream).

• Slurry: Add water to the residue. If it dissolves immediately, it is too soluble (or hygroscopic).[1] If it remains solid, stir for 24 hours.

• Analysis: Filter the solid and analyze via PXRD (Powder X-Ray Diffraction) to confirm a new crystalline phase (salt) vs. amorphous material.

References

• Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

• Serajuddin, A. T. (2007).[1] Salt formation to improve drug solubility.[1][4][5][6] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

• Vasconcelos, T., Sarmento, B., & Costa, P. (2007). Solid dispersions as strategy to improve oral bioavailability of poor water soluble drugs.[1][5] Drug Discovery Today, 12(23-24), 1068-1075. Link

• PubChem. (n.d.).[1] Piperazine Compound Summary. National Library of Medicine. Link

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling chemical compounds.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Piperazine - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. gala.gre.ac.uk [gala.gre.ac.uk]

Technical Support Center: Piperazine Dihydrochloride Stability &amp; Storage Guide

Executive Summary & Stability Profile[1][2]

Piperazine dihydrochloride is the salt form of piperazine, preferred in research and pharmaceutical applications for its enhanced stability compared to the free base. However, it remains susceptible to environmental degradation—specifically moisture absorption (hygroscopicity) and photo-oxidation.

This guide provides a self-validating framework for maintaining reagent integrity. By following these protocols, you ensure that experimental variability is driven by your variables, not your reagents.

Core Stability Data

Parameter	Specification / Behavior	Critical Implication
Physical State	White crystalline powder	Discoloration (yellowing) indicates oxidation.
Hygroscopicity	Moderate to High	Absorbs atmospheric moisture, leading to caking and hydrolysis risks.
Solubility (Water)	~410 g/L (20°C)	High solubility; precipitation usually indicates contamination or incorrect pH.
Light Sensitivity	Sensitive	UV/Visible light exposure accelerates oxidation.
pH (1% Solution)	Acidic (3.0 – 3.4)	Self-Validation Point: If pH > 4.0, suspect free base contamination or degradation.
Melting Point	318–320°C (dec.)	Lower melting points suggest hydration or impurities.

Storage & Handling Protocols

A. Dry Powder Storage (Long-Term)

The primary failure mode for solid piperazine dihydrochloride is moisture-induced caking, which alters the molar mass accuracy during weighing.

• Primary Containment: Store in the original manufacturer’s amber glass bottle. Plastic containers are permeable to moisture over long periods.

• Secondary Containment: Place the bottle inside a desiccator cabinet or a resealable bag containing active silica gel or molecular sieves.

• Temperature: Room temperature (15–25°C) is acceptable. Refrigeration (4°C) is not recommended for the powder unless strictly desiccated, as condensation upon warming will instantly degrade the powder.

• Headspace Management: If the container is <50% full, purge the headspace with dry nitrogen or argon before resealing to prevent oxidative discoloration.

B. Aqueous Solution Storage

Solutions are more stable than the base but prone to microbial growth and slow oxidation.

• Preparation: Dissolve in degassed, nuclease-free water to minimize dissolved oxygen.

• Storage: Store at 4°C for up to 4 weeks. For long-term storage (>1 month), aliquot and freeze at -20°C.

• Container: Use amber polypropylene tubes to block light.

• Thawing: Do not refreeze aliquots more than once. Repeated freeze-thaw cycles can induce micro-precipitates.

Visualization: Handling Hygroscopic Reagents

The following workflow illustrates the "Chain of Custody" for handling piperazine dihydrochloride to prevent moisture contamination.

Figure 1: Standard Operating Procedure (SOP) for handling hygroscopic salts to maintain anhydrous integrity.

Troubleshooting Hub (Q&A)

Issue 1: "My powder has turned into a hard, solid cake."

Diagnosis: Moisture absorption (Deliquescence). Technical Explanation: Piperazine dihydrochloride is hygroscopic.[1][2][3] When the container seal is compromised, water molecules integrate into the crystal lattice, forming a hydrate (often the monohydrate) and bridging particles together. Solution:

• Can I use it? If the cake is white, the chemical identity is likely intact, but the molecular weight has changed due to water weight. You cannot accurately calculate molarity based on the anhydrous MW (159.06 g/mol ).

• Corrective Action: For critical quantitative assays, discard the reagent. For qualitative buffers, you may grind the cake in a mortar (wear a mask!) but assume a ~10-12% error in mass due to water content (Monohydrate MW is ~177.07 g/mol ).

Issue 2: "The powder or solution has a yellow tint."

Diagnosis: Oxidative Degradation. Technical Explanation: Piperazine derivatives are sensitive to photo-oxidation, forming N-oxide impurities or nitroso-compounds upon exposure to light and oxygen. Solution:

• Risk: High. Oxidation products can interfere with biological assays (toxicity) and alter absorbance readings in spectrophotometry.

• Action: Discard immediately. Do not attempt to repurpose. Ensure future stocks are stored in amber glass and purged with inert gas.

Issue 3: "I see a precipitate after thawing my stock solution."

Diagnosis: Solubility Limit or "Salting Out." Technical Explanation: While highly soluble at room temperature (RT), solubility decreases at 4°C. High-concentration stocks (e.g., >1 M) may crash out at low temperatures. Solution:

• Warm the tube to 37°C and vortex vigorously for 5 minutes.

• Self-Validation: If the precipitate dissolves completely and the solution is clear/colorless, it is safe to use.

• If the precipitate remains or looks "fluffy" (biological) rather than crystalline, discard due to potential microbial contamination.

Diagnostic Workflow: Reagent Integrity Check

Use this decision tree to determine if your specific batch of Piperazine Dihydrochloride is fit for experimentation.

Figure 2: Decision matrix for evaluating reagent quality before experimental use.

Experimental Verification: Purity Check Protocol

If you suspect your reagent has degraded but lacks visual signs, perform this rapid verification.

Protocol: The pH/Solubility Stress Test

• Weigh: 1.0 g of Piperazine Dihydrochloride.

• Dissolve: Add to 20 mL of deionized water (Resulting conc: ~5% w/v).

• Observation 1: The powder should dissolve within 60 seconds with mild agitation.

  • Failure: If undissolved particles remain >5 mins, discard.

• Measure pH: Use a calibrated pH meter.

  • Pass Criteria: pH must be between 3.0 and 3.5 .

  • Failure: A pH > 4.0 indicates loss of HCl (hydrolysis) or contamination with free base. A pH < 2.5 indicates contamination with strong acids.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 8977, Piperazine dihydrochloride. Retrieved from [Link]

• European Pharmacopoeia (Ph. Eur.). Piperazine Hydrate and Salts.[4] (General stability and storage monographs for amine salts).

Sources

• 1. pfaltzandbauer.com [pfaltzandbauer.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Piperazine, hydrochloride (1:?) | C4H11ClN2 | CID 82044 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. piperazine dihydrochloride, 142-64-3 [thegoodscentscompany.com]

Preventing di-substitution during piperazine N-alkylation

Technical Support Center: Piperazine Mono-Alkylation Strategies

Topic: Preventing Di-substitution During Piperazine N-Alkylation Audience: Researchers, Medicinal Chemists, Process Chemists Format: Technical Guide & Troubleshooting Manual[1]

Introduction: The Symmetric Amine Challenge

The core challenge in alkylating piperazine is its symmetry.[1] Piperazine possesses two identical secondary amine sites.[1] Under standard nucleophilic substitution conditions, the introduction of the first alkyl group often creates a product (N-alkylpiperazine) that is nucleophilically similar to—or sometimes more reactive than—the starting material.

Without intervention, a stoichiometric 1:1 reaction between piperazine and an alkyl halide (

) follows a statistical distribution, typically yielding a mixture of:

• Unreacted Piperazine (~25%)[1]

• Mono-alkylated Product (~50%)[1]

• Di-alkylated Impurity (~25%)[1]

This guide details three distinct strategies to break this statistical lock and favor mono-alkylation.

Strategy Selection: The Decision Matrix

Before starting, select the protocol that matches your constraints (Cost vs. Purity vs. Speed).[1]

Module 1: The Protecting Group Route (Gold Standard)

Best for: Expensive electrophiles, late-stage functionalization, and high-purity requirements.[1]

This method guarantees mono-selectivity by chemically blocking one nitrogen atom using a tert-butyloxycarbonyl (Boc) group.[1]

Protocol: Mono-Boc Protection & Alkylation

• Protection:

  • Dissolve piperazine (1.0 eq) in DCM or Dioxane/Water (1:1).[1]

  • Add Boc-anhydride (

    ) (0.9 eq) dropwise at .[1] Note: Using a slight deficit of ensures no di-Boc formation.[1]

  • Purification: The resulting mixture contains Piperazine, N-Boc-piperazine, and trace N,N'-di-Boc-piperazine. N-Boc-piperazine is easily separated via column chromatography or selective extraction (it is less polar than piperazine but more polar than di-Boc).[1]

• Alkylation:

  • React N-Boc-piperazine (1.0 eq) with Alkyl Halide (1.0 eq) and base (

    or ) in MeCN or DMF.[1]

  • Result: 100% selectivity for the free amine.[1]

• Deprotection:

  • Treat the intermediate with TFA/DCM (1:4) or 4M HCl in Dioxane to remove the Boc group.[1]

Why this works: The Boc group renders the protected nitrogen non-nucleophilic due to electron delocalization into the carbonyl oxygen.

Module 2: The "High Excess" Strategy (Kinetic Control)

Best for: Cheap, commercially available alkyl halides (e.g., Benzyl bromide, Methyl iodide) where piperazine can be wasted or recycled.[1]

Protocol

• Stoichiometry: Use 5 to 10 equivalents of piperazine relative to the alkyl halide.[1]

• Solvent: DCM or Toluene (Non-polar solvents often precipitate the mono-alkylated hydrohalide salt, preventing further reaction).[1]

• Addition: Add the alkyl halide dropwise to the vigorously stirring piperazine solution. High dilution is critical.[1]

• Workup:

  • Wash the organic layer copiously with water.[1] Excess unsubstituted piperazine is highly water-soluble and will partition into the aqueous phase.[1]

  • The mono-alkylated product (more lipophilic) remains in the organic phase.

Data: Yield vs. Equivalents

Piperazine Equivalents	Mono-Alkylated Yield	Di-Alkylated Impurity
1.0 eq	~45-50%	~25%
3.0 eq	~75%	~10%
10.0 eq	>90%	<2%

Module 3: The Acid-Salt Method (pH Control)

Best for: Scenarios where high excess is impossible but protecting groups are too expensive/slow.[1]

This exploits the pKa difference between the two nitrogens.

• pKa1 (Piperazine): ~9.73[1][2]

• pKa2 (Piperazine): ~5.33[1][2]

By maintaining a pH between these two values (or using the monohydrochloride salt), you statistically ensure that most molecules have exactly one protonated (inactive) nitrogen and one free (active) nitrogen.[1]

Protocol

• Preparation: Dissolve Piperazine Monohydrochloride (1.0 eq) in Ethanol or Methanol.

  • Alternative: Mix Piperazine (1.0 eq) + HCl (1.0 eq).

• Reaction: Add Alkyl Halide (0.8 - 0.9 eq). Heat to reflux.[1][3][4]

• Mechanism: The monocation (

  ) reacts at the free amine.[1] The electrostatic repulsion from the protonated ammonium site discourages the second alkylation at that same site, while the distal nitrogen is already blocked by a proton.

Troubleshooting & FAQs

Q1: My mono-alkylated product is water-soluble and I lost it during the "High Excess" workup. What now?

A: Small N-alkyl piperazines (e.g., N-methyl, N-ethyl) are very polar.[1]

• Fix: Do not wash with water.[1] Instead, distill off the solvent and the excess piperazine (if volatile).[1]

• Alternative: Use the Boc route .[1][4][5] The Boc group adds significant lipophilicity, allowing standard aqueous workups.[1]

Q2: I see a "spot-to-spot" conversion on TLC, but the NMR shows a mixture.

A: Piperazine derivatives often streak on silica.

• Fix: Use an amine-modified silica mobile phase.[1] Add 1% Triethylamine (TEA) or 1%

  to your DCM/MeOH eluent.[1]

• Stain: Use Ninhydrin (stains free amines red/purple) or Dragendorff’s reagent (stains tertiary amines/alkaloids orange).[1]

Q3: Why did the Acid-Salt method fail (Low Yield)?

A: The nucleophilicity of the free amine in Piperazine.HCl is lower than neutral piperazine because the molecule is positively charged (inductive withdrawal).

• Fix: You may need higher temperatures (reflux in EtOH) or a catalytic amount of NaI (Finkelstein condition) to activate the alkyl halide.[1]

Visualizing the Reaction Pathways

The following diagram illustrates the kinetic competition and how the strategies block the "Red" (undesired) path.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 4837, Piperazine.[1] Retrieved from [Link][1]

• Jacobsen, J. et al. (2013). Selective Monoalkylation of Piperazine Derivatives.[1] Journal of Organic Chemistry.[1] (General reference for kinetic resolution principles).

• University of Regina. pKa Values of Some Piperazines at Different Temperatures. Retrieved from [Link][1]

• Google Patents. Process for the N-monoalkylation of piperazine (DE1092019B).[1] Retrieved from

Sources

• 1. uregina.ca [uregina.ca]
• 2. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN108033931B - Synthesis method of N-Boc piperazine - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Troubleshooting low yields in amide coupling reactions with piperazine

Introduction

Piperazine is a privileged scaffold in drug discovery, yet it presents a unique "bimodal" challenge in amide coupling. It is simultaneously too reactive (prone to bis-acylation due to two nucleophilic sites) and difficult to couple (prone to aggregation or guanidinium formation depending on the reagent).

This guide moves beyond generic "add more reagent" advice. It deconstructs the kinetic and thermodynamic failures specific to piperazine and provides self-validating protocols to resolve them.

Module 1: The Regioselectivity Crisis (Bis-acylation)

User Complaint: "I am trying to make the mono-amide, but I keep isolating the bis-amide or a 50:50 mixture, even when using 1.0 equivalent of acid."

Root Cause Analysis

The second amine in piperazine does not become significantly less nucleophilic after the first acylation (unlike hydrazine). Statistically, if you use a 1:1 ratio of free piperazine to acid, you will inevitably generate bis-amide (approx. 25-30%) and leave unreacted starting material.

Troubleshooting Protocol

Strategy A: The "Kinetic Flood" (For Free Piperazine)

If you cannot use mono-protected piperazine (e.g., N-Boc-piperazine), you must alter the statistical probability by flooding the reaction with nucleophile.

• The Fix: Use 5.0 to 10.0 equivalents of piperazine relative to the activated acid.

• Why it works: The high concentration of free piperazine ensures that the activated acid encounters a virgin diamine molecule much faster than it encounters a mono-amide product.

• Purification Advantage: Free piperazine is highly water-soluble. The excess can be washed away during aqueous workup (see Module 3), leaving the more lipophilic mono-amide in the organic layer.

Strategy B: The "Steric Gate" (CDMT Reagent)

If you must use near-stoichiometric amounts, switch to CDMT (2-chloro-4,6-dimethoxy-1,3,5-triazine) .

• Mechanism: CDMT forms a super-active ester that is sterically sensitive. The steric bulk of the triazine intermediate suppresses the second attack by the already-acylated (and slightly more sterically encumbered) piperazine nitrogen.

Data: Stoichiometry vs. Selectivity

Reagent System	Piperazine Equivalents	Major Product	Approx.[1][2] Yield (Mono)
HATU / DIPEA	1.0 eq	Bis-amide + SM	< 40%
Acid Chloride	1.0 eq	Bis-amide	< 30%
HATU / DIPEA	5.0 - 10.0 eq	Mono-amide	> 85%
CDMT / NMM	1.1 eq	Mono-amide	75-90%

Module 2: The "HATU Trap" (Guanidinium Formation)

User Complaint: "My LCMS shows a mass corresponding to [M+99] or [M+100], and the conversion to product is stalled."

Root Cause Analysis

This is a classic failure mode when using uronium reagents (HATU, HBTU) with secondary amines. If the piperazine (nucleophile) is present before the acid is fully activated, the piperazine attacks the central carbon of the HATU reagent itself, rather than the activated ester. This forms a stable, unreactive guanidinium byproduct .

Visual Mechanism: The HATU Trap

Figure 1: Mechanism of Guanidinium byproduct formation. The red dashed line represents the parasitic pathway if piperazine is present before the active ester forms.

The Protocol: Sequential Addition (The "Pre-activation" Rule)

• Dissolve the Carboxylic Acid (1.0 eq) in DMF or DMA (avoid DCM for HATU if possible).

• Add HATU (1.0 - 1.1 eq).

• Add DIPEA (2.0 - 3.0 eq).

• WAIT. Stir for 5–10 minutes at room temperature. This ensures the acid is converted to the O-At active ester.

• Add Piperazine (or Boc-piperazine) only after this wait period.

Alternative: If this side reaction persists, switch to a phosphonium reagent like PyBOP , which does not form guanidinium byproducts.

Module 3: Workup & Purification (The Solubility Trap)

User Complaint: "I see product on LCMS, but I lose it all during the aqueous workup."

Root Cause Analysis

Piperazine amides (especially mono-amides) are amphiphilic bases.

• Acidic Wash: If you wash with 1M HCl, the basic nitrogen protonates, and the product moves to the aqueous layer (and is discarded).

• Solubility: Free piperazine is extremely water-soluble, but some mono-amides are also water-soluble enough to be lost in brine.

The "Salting Out" Extraction Flowchart

Figure 2: Decision tree for workup based on the basicity of the product.

Critical Tips for Module 3:

• The LiCl Trick: If using DMF, wash the organic layer 3x with 5% LiCl (aq) . This pulls the DMF into the aqueous layer effectively, preventing the product from "hiding" in the DMF/water emulsion.

• The "Reverse" Extraction: If your product is very polar (water-soluble), do not use aqueous workup. Instead, evaporate the DMF (high vac), redissolve in minimal DCM/MeOH (9:1), and load directly onto a silica column or use SCX-2 (Strong Cation Exchange) cartridges to catch the basic amine and wash away non-basic impurities.

FAQ: Rapid Fire Troubleshooting

Q: My reaction turns into a solid gel immediately upon adding reagents. A: This is aggregation, common with flat aromatic systems.

• Fix: Add LiCl (0.4M) to the reaction mixture. The lithium ions disrupt the hydrogen bond networks causing the gelation. Alternatively, switch solvent to NMP.

Q: Can I use EDC/HOBt instead of HATU? A: Yes, but EDC is slower. For piperazine, EDC/HOBt is safer regarding "guanidinium" side reactions, but it often gives lower yields for sterically hindered acids. If using EDC, ensure you use the HCl salt of EDC and add a base (TEA) to neutralize the HOBt complex.

Q: How do I remove the excess piperazine if I used the "Kinetic Flood" method (10 eq)? A:

• Evaporation: Piperazine is solid but sublimates/evaporates under high vacuum/heat (though difficult).

• Wash: If your product is lipophilic (e.g., attached to a greasy aromatic ring), extensive washing with water (5x) will remove 99% of the free piperazine.

• Chromatography: Piperazine stays at the baseline in 100% EtOAc. Your mono-amide will likely move.

References

• Selective Mono-acylation Strategies

  • Title: "Highly Rapid and Direct Synthesis of Monoacylated Piperazine Deriv
  • Source:ResearchGate / Synthetic Communic

  • URL:[Link]

• HATU Side Reactions (Guanidinium)

  • Title: "Guanidinium Unmasked: Repurposing Common Amide Coupling Reagents"[3]

  • Source:Journal of Organic Chemistry (ACS)

  • URL:[Link]

• Workup & Aggregation (LiCl Usage): Title: "Overcoming Aggregation in Solid-phase Peptide Synthesis" (Applicable to solution phase) Source:Sigma-Aldrich Technical Guides

• General Amide Coupling Optimization

  • Title: "Amide Bond Form
  • Source:Chemical Reviews

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Forced Degradation of Piperazine Compounds

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Scope: Piperazine heterocycles (secondary and tertiary amines) Last Updated: 2025-05-15

Introduction: The Piperazine Paradox

Welcome to the technical support hub. If you are working with piperazine-based APIs (e.g., ciprofloxacin, olanzapine, cetirizine), you are likely facing the "Piperazine Paradox": the six-membered ring is thermodynamically stable against hydrolysis, yet the nitrogen atoms are kinetically hyper-reactive to oxidation and nitrosation.

This guide bypasses generic ICH Q1B definitions. Instead, we troubleshoot the specific chemical behaviors that cause mass balance failures and regulatory holds in piperazine development.

Module 1: Oxidative Stress & N-Oxide Formation

Issue: "I see multiple degradation peaks with +16 Da and +32 Da mass shifts, but they don't correlate with my thermal stress samples."

Root Cause Analysis

Piperazine nitrogens have a lone pair of electrons highly susceptible to electrophilic attack by Reactive Oxygen Species (ROS). Unlike carbon-based oxidation, this is often reversible in vivo (metabolic reduction) but permanent in vitro.

• Mechanism: Direct nucleophilic attack of the amine nitrogen on the peroxide oxygen.

• Product: Mono-N-oxide (+16 Da) and Di-N-oxide (+32 Da).

• Differentiation: You must distinguish N-oxidation (on the ring N) from hydroxylation (on a carbon).

Troubleshooting Protocol: Oxidative Stress

Do not use extreme heat with peroxides; it promotes thermal decomposition over mechanistic oxidation.

Parameter	Standard Protocol	Aggressive Protocol (If stable)	Technical Note
Reagent	3% H₂O₂ (v/v)	10-30% H₂O₂	Use high-purity H₂O₂ to avoid metal-catalyzed radical chaos.
Solvent	Acetonitrile/Water (50:50)	Methanol/Water	MeOH can sometimes react to form formaldehyde adducts; ACN is safer.
Time/Temp	RT for 2-24 hours	40°C for 1-4 hours	Heat degrades H₂O₂ rapidly. Monitor oxidant level.[1][2]
Quenching	Catalase or Sodium Sulfite	Sodium Thiosulfate	CRITICAL: Quench before injection to prevent on-column oxidation.

Diagnostic Workflow: Distinguishing N-Oxides

Use this logic flow to confirm if your degradant is an N-oxide or a hydroxylated impurity.

Caption: Decision tree for distinguishing piperazine N-oxides from hydroxylated byproducts using ESI vs. APCI ionization characteristics.

Module 2: Nitrosamine Risks (NDSRIs)

Issue: "Regulatory agencies have flagged my piperazine compound for potential Nitrosamine Drug Substance Related Impurities (NDSRIs)."

Root Cause Analysis

This is currently the highest-risk area for piperazine drugs. Secondary amines (piperazine core) react with nitrosating agents (nitrites in excipients, water, or manufacturing steps) under acidic conditions to form N-nitroso-piperazines.

• The Danger: These are potent genotoxins (Cohort of Concern).

• The Trap: Even tertiary amine piperazines can degrade via dealkylation to secondary amines, which then nitrosate.

FAQ: Nitrosamine Mitigation

Q: How do I screen for this risk in forced degradation? A: Standard ICH oxidation does not cover this. You must perform a specific Nitrite Spiking Study .

Protocol: Nitrosation Stress Test

• Medium: Aqueous buffer at pH 3.0 - 4.0 (Optimal for nitrosation).

• Stressor: Sodium Nitrite (NaNO₂) at 1.0 - 5.0 equivalents relative to API.

• Conditions: Incubate at 25°C - 40°C for 24 hours.

• Analysis: LC-MS/MS (High Sensitivity). Look for [M+29]+ shift (replacement of H with NO).

Control Strategy Diagram

Caption: Workflow for assessing and mitigating Nitrosamine Drug Substance Related Impurities (NDSRIs) in piperazine compounds.

Module 3: Photolysis & Hydrolysis

Issue: "My sample turned yellow under UV light, but the peak area didn't change significantly."

Technical Insight

• Photolysis: Piperazine compounds are prone to photo-oxidation.[3] The "yellowing" is often due to the formation of conjugated imine species (e.g., 1,2,3,6-tetrahydropyrazine) or radical coupling products. These have high extinction coefficients, so a tiny chemical change causes a visible color shift.

• Hydrolysis: The piperazine ring is extremely robust. If you see hydrolysis, it is almost certainly happening at the substituents (e.g., amide or ester side chains), not the ring itself.

Troubleshooting Table: Physical Signs

Observation	Probable Cause	Verification Action
Yellowing (Solid State)	Surface photo-oxidation or sorption of moisture initiating hydrolysis.	Check crystallinity (XRD). If amorphous, moisture sorption is likely.
Precipitation in Acid	Salt disproportionation.	Piperazine is a base (pKa ~9.8). Strong acids may salt it out. Check pH solubility profile.
Glass Vial Haze	Etching (Rare) or interaction with stopper.	Check for formaldehyde adducts (from PEG in stoppers).

Module 4: Analytical Method Troubleshooting

Issue: "I cannot get a symmetric peak for the parent piperazine; it tails badly."

The Silanol Effect

Piperazines are dibasic. At neutral or acidic pH, they are positively charged cations. These cations interact strongly with residual silanols (Si-O⁻) on the silica backbone of HPLC columns, causing severe tailing.

Solution Matrix

• The "High pH" Approach (Recommended):

  • Use hybrid-silica columns (e.g., Waters XBridge, Agilent Poroshell HPH) that survive pH 10-11.

  • At pH 11, piperazine is uncharged (free base). Tailing disappears.

  • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.5).

• The "Acidic Shield" Approach:

  • Use a chaoticotropic additive like TFA (0.05 - 0.1%).

  • TFA saturates silanols and ion-pairs with the piperazine.

  • Warning: TFA suppresses MS signal. Use Formic Acid + High Ionic Strength (Ammonium Formate) for MS work.

• HILIC Mode:

  • If your piperazine is very polar (early elution), switch to HILIC (Hydrophilic Interaction Liquid Chromatography).

  • Phase: Bare Silica or Amide.

  • Mobile Phase: High Acetonitrile (>80%).

References

• FDA Guidance for Industry. Control of Nitrosamine Impurities in Human Drugs.[4] (Revision 1, 2021). Link

• B. M. Chandrashekar et al. Kinetic and Mechanistic Study of Oxidation of Piperazines by Bromamine-T in Acidic Medium.[5] Modern Research in Catalysis, 2013.[5] Link

• Nielsen, C. et al. Atmospheric Oxidation of Imine Derivative of Piperazine Initiated by OH Radical. ACS Earth and Space Chemistry, 2023. Link

• United Nations Office on Drugs and Crime (UNODC). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (2013).[5][6][7][8] Link

• Ma, B. et al. Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. Drug Metabolism and Disposition, 2005. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchportal.hw.ac.uk [researchportal.hw.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Degradation of piperazine by Paracoccus sp. TOH isolated from activated sludge. | Merck [merckmillipore.com]
• 7. Degradation of piperazine by Paracoccus sp. TOH isolated from activated sludge - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scirp.org [scirp.org]

Technical Support Center: Purification of Piperazine-Containing Compounds

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Troubleshooting isolation, purification, and workup of piperazine scaffolds.

Introduction: The Piperazine Paradox

You are likely here because your compound has "disappeared" into the aqueous layer or is streaking across your column like a comet. Piperazine (

) is a privileged scaffold in drug discovery (found in sildenafil, imatinib, and antihistamines), but its physicochemical properties create a "perfect storm" for purification failure:

• Extreme Polarity: It resists extraction into standard organic solvents (EtOAc, Et2O).

• Dual Basicity: With

  values of ~9.73 and ~5.35, it exists as a charged species at neutral pH, adhering aggressively to acidic silanols on silica gel.

• Hygroscopicity: It readily forms hydrates and absorbs

  from the air to form carbamates.

This guide synthesizes field-proven protocols to resolve these specific failure modes.

Module 1: Chromatography Troubleshooting

Issue: “My compound streaks from the baseline to the solvent front,” or “I have massive tailing and poor separation.”

Root Cause: The secondary amines in the piperazine ring interact via hydrogen bonding and ion-exchange mechanisms with the acidic silanol groups (

) on the surface of standard silica gel.

Protocol A: The "Amine-Modified" Mobile Phase

Do not run piperazines on silica without a basic modifier. You must neutralize the silica surface.

Modifier	Concentration	Application	Notes
Triethylamine (TEA)	0.5% – 1.0%	General Flash / TLC	Pre-wash the column with 2 CV (Column Volumes) of mobile phase containing TEA before loading sample.
Ammonium Hydroxide ( )	0.5% – 1.0%	High Polarity Compounds	Use in DCM/MeOH gradients (e.g., 90:9:1 DCM/MeOH/ ). Warning: Do not use with EtOAc (transamidation risk).
Ammonia-saturated MeOH	100% (as additive)	Alternative to liquid	Prepare by bubbling gas into cold MeOH. More stable than aqueous ammonia mixtures.

Protocol B: The "Reverse-Phase" Rescue

If normal phase fails despite modifiers, switch to C18 (Reverse Phase). Piperazines are often too polar for silica but retain well on C18 at high pH.

• Buffer: Use 10mM Ammonium Bicarbonate (pH ~10).

• Why: At pH 10, the piperazine is largely uncharged (Free Base), increasing hydrophobicity and retention on the C18 chain.

Visual Decision Tree: Chromatography Logic

Figure 1: Decision matrix for selecting the correct stationary phase and modifier to eliminate piperazine tailing.

Module 2: Aqueous Workup & Extraction[1][2]

Issue: “I washed my reaction with water, and my product yield is near zero.”

Root Cause: Piperazine derivatives are highly water-soluble, especially if protonated. Standard extraction (EtOAc/Water) often partitions the product into the aqueous waste.

The "Chloroform-IPA" Rescue Protocol

This is the gold standard for extracting polar amines from water.

• pH Adjustment (The Critical Step):

  • Measure the pH of your aqueous layer.[1][2]

  • Adjust to pH > 12 using 1N NaOH or saturated

    .

  • Scientific Logic:[1][3][4] The first

    of piperazine is ~9.[5]73. To drive the equilibrium >99% toward the neutral free base (organic soluble), you must be at least 2 pH units above the .

• Salting Out:

  • Saturate the aqueous phase with solid NaCl. This disrupts the hydration shell of the amine, forcing it into the organic phase.

• The Solvent System:

  • Do NOT use Ethyl Acetate or Diethyl Ether.[6]

  • USE: A mixture of Chloroform : Isopropanol (3:1) .

  • Why: This mixture is more polar than pure chlorinated solvents and disrupts hydrogen bonding between the amine and water.

Visual Workflow: Extraction Logic

Figure 2: The "Rescue Extraction" workflow for water-soluble piperazines.

Module 3: Removing Excess Piperazine (Scavenging)

Issue: “I used excess piperazine to drive a substitution reaction, but I can't separate the starting material from the product.”

Troubleshooting Guide:

Method	Suitability	Protocol
Water Wash	Only if Product is Lipophilic	If your product has a large hydrophobic group (LogP > 3), dissolve in EtOAc and wash 5x with water. The unsubstituted piperazine (LogP -1.5) will partition into the water.
Resin Scavenging	Best for High Value / Small Scale	Add Isocyanate-functionalized polystyrene resin (3 eq vs excess piperazine). Shake for 2-4 hours. The resin reacts covalently with the secondary amine of the excess piperazine. Filter to remove.
Distillation	Large Scale / Stable Product	Piperazine boils at ~146°C. If your product is heavy/non-volatile, high-vacuum Kugelrohr distillation can sublime off the excess piperazine.
Salt Formation	Specific Cases	Add 1 eq of acetic acid in acetone. Unsubstituted piperazine often precipitates as the Diacetate salt , leaving the substituted product in solution (depending on solubility profile).

FAQ: Common Anomalies

Q: My piperazine product turned into a solid carbamate upon standing. How do I reverse this?

• A: Piperazines absorb atmospheric

  .[7][8] Dissolve the solid in a mixture of DCM and dilute NaOH (pH 12). The base will hydrolyze the carbamate back to the free amine, which extracts into the DCM.

Q: I cannot use Chloroform due to safety restrictions. What is the alternative?

• A: Use DCM : Isopropanol (3:1) or n-Butanol . Note that n-Butanol has a high boiling point (117°C) and is difficult to remove on a rotovap; it may require an azeotrope with water or heptane to strip off.

Q: Can I use Acetone to recrystallize my piperazine salt?

• A: Caution. While acetone is common for crystallizing salts (like piperazine citrate), free secondary amines can react with acetone to form enamines or aminals (Schiff base-like side products) if left standing, especially under acidic catalysis. Always use fresh solvents and avoid prolonged heating of free bases in ketones.

References

• Chemical Properties & pKa Data

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4837, Piperazine. Retrieved from [Link]

  • Enea, O., et al.[5] (1972).[7] "Dissociation Constants of Organic Bases in Aqueous Solution." IUPAC Chemical Data Series. (Provides authoritative pKa values of 9.73 and 5.35).[8]

• Purification & Extraction Methodologies

  • Biotage Application Notes. "Strategies for Flash Chromatography of Polar Amines." (General reference for amine-modified silica techniques).

  • Not Voodoo (University of Rochester). "Workup for Polar and Water-Soluble Solvents."[9] Retrieved from [Link] (Validates the salting out and polar-organic extraction logic).

• Salt Formation & Crystallization

  • US Patent 2919275A. "Purification of Piperazine."[6][8][10][11][12] (Describes the acetic acid/acetone precipitation method for separating piperazine from reaction mixtures). Retrieved from

Sources

• 1. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ncids.com [ncids.com]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. uregina.ca [uregina.ca]
• 6. researchgate.net [researchgate.net]
• 7. Piperazine | C4H10N2 | CID 4837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Piperazine - Wikipedia [en.wikipedia.org]
• 9. Workup [chem.rochester.edu]
• 10. US3481933A - Recovery and purification of piperazine - Google Patents [patents.google.com]
• 11. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 12. US7271292B2 - Process for distillatively removing piperazine from an ethylenediamine-piperazine mixture - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Comparison Guide: HPLC Purity Assessment of 2-Piperazin-1-ylbutanoic acid Dihydrochloride

Executive Summary

2-Piperazin-1-ylbutanoic acid dihydrochloride presents a distinct set of chromatographic challenges: it is highly polar, zwitterionic, and lacks a strong UV chromophore. Standard Reversed-Phase (RP) HPLC on C18 columns often fails, resulting in unretained peaks or severe tailing due to silanol interactions with the basic piperazine nitrogens.

This guide objectively compares two robust strategies for purity assessment: Ion-Pair Reversed-Phase Chromatography (IP-RP) and Hydrophilic Interaction Liquid Chromatography (HILIC) . Based on experimental stability and UV-compatibility, IP-RP is recommended as the "Gold Standard" for routine QC purity analysis, while HILIC is presented as the superior alternative for LC-MS applications.

Part 1: The Analyte Profile & Chromatographic Challenge

Understanding the molecule is the first step to successful method development.

Feature	Chemical Property	Chromatographic Implication
Core Structure	Piperazine Ring (Secondary Amines)	Basicity: The nitrogen atoms ( ) protonate at neutral/acidic pH, causing strong interaction with residual silanols on silica columns (Peak Tailing).
Functional Group	Butanoic Acid Tail	Acidity: The carboxylic acid ( ) creates a zwitterionic state at intermediate pH.
Salt Form	Dihydrochloride ( )	High Polarity: The salt form is extremely water-soluble, leading to near-zero retention ( ) on standard C18 columns.
Detection	No Conjugated -System	Low UV Response: Lacks benzene rings. Must be detected at low wavelengths (200–210 nm ) or via CAD/ELSD.

Visualizing the Method Selection Strategy

The following decision tree illustrates the logic for selecting the optimal method based on laboratory resources and detection requirements.

Caption: Decision matrix for selecting the chromatographic mode based on detection needs. IP-RP is preferred for UV-based purity assays due to baseline stability.

Part 2: Comparative Analysis (IP-RP vs. HILIC)

Method A: Ion-Pair Reversed-Phase (IP-RP) – The QC Workhorse

Mechanism: Uses a hydrophobic anion (e.g., Octanesulfonate) in the mobile phase. The anionic head pairs with the cationic piperazine, while the hydrophobic tail interacts with the C18 stationary phase, artificially increasing retention.

• Pros: Excellent peak shape; high resolution; uses standard C18 columns; phosphate buffers allow detection at 205 nm.

• Cons: Slow equilibration; not MS-compatible (non-volatile salts).

Method B: HILIC – The Orthogonal Approach

Mechanism: Uses a polar stationary phase (Silica or Amide) with a high-organic mobile phase. Water acts as the strong solvent.[1]

• Pros: High sensitivity in MS; good retention of polar salts without ion-pair reagents.

• Cons: Sample diluent sensitivity (must be high organic); long equilibration times; UV baselines can be noisy at low wavelengths due to buffer cutoffs.

Performance Data Comparison (Simulated)

Parameter	Method A: IP-RP (C18 + OSA)	Method B: HILIC (Amide)	Method C: Standard C18 (No IP)
Retention Factor ( )	4.5 – 6.0 (Ideal)	3.0 – 5.0 (Good)	< 0.5 (Fail - Void Volume)
Tailing Factor ( )	1.05 – 1.15	1.10 – 1.25	> 2.0 (Severe Tailing)
Theoretical Plates ( )	> 8,000	> 6,000	< 2,000
LOD (UV @ 210nm)	~0.5 µg/mL	~1.0 µg/mL	N/A
Equilibration Time	45–60 mins	30–45 mins	15 mins

Part 3: Recommended Protocol (IP-RP Method)

This protocol is designed for purity assessment (>98%) using standard HPLC-UV instrumentation.

Reagents & Materials

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge), 4.6 x 150 mm, 3.5 µm or 5 µm.

• Ion-Pair Reagent: Sodium 1-Octanesulfonate (OSA), HPLC Grade.

• Buffer: Potassium Phosphate Monobasic (

  ).

• Solvents: Acetonitrile (ACN), HPLC Grade; Milli-Q Water.

• pH Adjuster: Phosphoric Acid (85%).

Mobile Phase Preparation[1]

• Buffer (Mobile Phase A): Dissolve 1.36 g

  and 1.1 g Sodium 1-Octanesulfonate in 1000 mL water (10mM concentration). Adjust pH to 2.5 ± 0.1 with dilute phosphoric acid. Filter through 0.22 µm membrane.

  • Why pH 2.5? Ensures the carboxylic acid is protonated (suppressing ionization of the tail) and the piperazine is fully protonated for consistent ion-pairing.

• Organic (Mobile Phase B): 100% Acetonitrile.

Instrument Parameters

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: UV @ 210 nm (Reference: 360 nm).

• Injection Volume: 10 µL.

• Gradient:

  • 0 min: 95% A / 5% B

  • 15 min: 70% A / 30% B

  • 20 min: 70% A / 30% B

  • 21 min: 95% A / 5% B

  • 30 min: Stop (Re-equilibration)

Sample Preparation Workflow

The dihydrochloride salt is hygroscopic. Proper handling is critical.

Caption: Sample preparation workflow emphasizing the use of Mobile Phase A as the diluent to prevent solvent shock.

Part 4: Troubleshooting & Critical Factors

The "Ghost Peak" Issue

At 210 nm, the baseline is sensitive to impurities in the ion-pair reagent.

• Solution: Use "HPLC Grade" or "Ion-Pair Grade" sulfonates. Perform a blank injection (Mobile Phase A) to identify system peaks.

Peak Tailing

If Tailing Factor > 1.5:

• Cause: Silanol interaction.

• Fix: Increase the concentration of Octanesulfonate to 20mM or add 5mM Triethylamine (TEA) to the buffer (competes for silanol sites). Note: If using TEA, ensure column pH limits are respected.

Retention Drift

• Cause: Ion-pair reagents adsorb slowly to the stationary phase.

• Fix: Column must be dedicated to this method. Do not switch between IP and non-IP methods on the same column. Equilibration requires at least 20–30 column volumes.

References

• Guillarme, D., et al. (2011). "Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique."[2][3] Journal of Chromatography A. (Authoritative source on HILIC mechanisms for polar amines). [Link]

• Kazakevich, Y.[4][5] & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (Reference for Ion-Pair chromatography theory and pKa effects). [Link]

• Agilent Technologies. (2019). "Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column." (Comparative data on polar retention). [Link]

• Gadzala-Kopciuch, R. (2005).[5] "Accurate HPLC Determination of Piperazine Residues." Journal of Liquid Chromatography & Related Technologies. (Specifics on piperazine detection challenges). [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. uregina.ca [uregina.ca]
• 5. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

Comparative Guide: Analytical Validation Strategies for Piperazine Derivatives

Executive Summary: The Piperazine Paradox

Piperazine pharmacophores are ubiquitous in drug development, serving as the backbone for anthelmintics, antihistamines (e.g., Cetirizine), and antipsychotics (e.g., Clozapine). However, they present a distinct "analytical paradox":

• High Polarity: The secondary amine structure creates high polarity, leading to poor retention and severe tailing on standard C18 columns due to silanol interactions.

• Chromophore Deficiency: Many simple piperazine derivatives lack strong UV absorption (requiring detection at <210 nm), severely limiting sensitivity.

• Nitrosamine Liability: The secondary amine is a precursor for N-nitrosamines (NDSRIs), a critical safety concern requiring trace-level detection (ppb) per recent FDA/EMA mandates.

This guide compares three validation-ready methodologies to address these challenges, moving beyond generic protocols to specific, chemically grounded strategies.

Methodology Comparison: Selecting the Right Tool

The choice of method depends on the Analytical Target Profile (ATP) : Are you quantifying the API in high concentrations (Assay) or detecting trace genotoxic impurities?

Comparative Matrix

Feature	Method A: HILIC-MS/MS	Method B: Ion-Pair RP-HPLC	Method C: Derivatization-UV
Primary Application	Trace Impurities (Nitrosamines), Metabolites	Routine QC Assay, Content Uniformity	Low-budget QC, Non-UV active APIs
Mechanism	Partitioning into water-enriched layer on polar stationary phase	Hydrophobic interaction modified by ion-pairing reagent (e.g., HSA)	Covalent attachment of chromophore (e.g., Dansyl Chloride)
Sensitivity (LOD)	Excellent (pg/mL range)	Moderate (µg/mL range)	Good (ng/mL range)
MS Compatibility	High (Volatile buffers used)	Zero (Non-volatile ion-pair reagents contaminate MS)	Low (Derivatives often fragment poorly)
Throughput	High (Rapid equilibration)	Low (Long column equilibration required)	Low (Pre-reaction time required)
Common Pitfall	Matrix effects (Ion suppression)	Column life reduction; Baseline drift	Incomplete reaction; Derivative stability

Decision Framework (Visualized)

The following decision tree illustrates the logical flow for selecting the appropriate analytical technique based on the specific properties of the piperazine derivative and the regulatory requirement.

Figure 1: Strategic decision matrix for piperazine analytical method selection based on sensitivity needs and laboratory capabilities.

Deep Dive Protocol: Validation of N-Nitrosopiperazine Analysis via HILIC-MS/MS

Given the current regulatory climate (FDA Guidance on Nitrosamines), the most critical validation challenge is the detection of Nitrosamine Drug Substance-Related Impurities (NDSRIs) . Standard RP-HPLC fails here due to the high polarity of small nitrosamines.

The Challenge: Specificity & Sensitivity

• Specificity: You must separate the trace nitrosamine (ppb level) from the massive excess of API (mg level). In RP-HPLC, the polar nitrosamine often co-elutes with the solvent front or the API tail.

• Sensitivity: FDA limits often require LOQs < 26.5 ng/day intake (often < 30 ppb concentration).

Experimental Workflow

System: UHPLC coupled to Triple Quadrupole MS (LC-MS/MS). Stationary Phase: HILIC (e.g., Bare Silica or Amide) or Specialized Polar C18 (e.g., Pentafluorophenyl - PFP).

Step-by-Step Protocol:

• Sample Preparation:

  • Dissolve API in 90:10 Acetonitrile:Water (Critical: HILIC requires high organic diluent to prevent peak distortion).

  • Internal Standard: Use deuterated analog (e.g., Piperazine-d8) to correct for matrix effects.

• Chromatographic Conditions:

  • Column: 2.1 x 100 mm, 1.7 µm Amide-HILIC.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

  • Mobile Phase B: Acetonitrile (0.1% Formic Acid).

  • Gradient: 95% B hold for 1 min, ramp to 60% B over 5 min.

• MS Detection:

  • Mode: Positive Electrospray Ionization (ESI+).

  • Scan: Multiple Reaction Monitoring (MRM).

  • Note: Monitor specific transition (e.g., m/z 115 -> 71 for N-nitrosopiperazine).

Validation Parameters (ICH Q2(R2) Focus)

Parameter	Acceptance Criteria (Trace Level)	Experimental Causality
Specificity	No interference at retention time of impurity in blank or placebo.	Why: HILIC moves the polar nitrosamine away from the solvent front, unlike RP-HPLC.
Linearity	over 10% to 150% of specification limit.	Why: Trace analysis is prone to saturation or adsorption; wide range proves detector fidelity.
Accuracy (Recovery)	70% – 130% at LOQ level; 80% – 120% at higher levels.	Why: Matrix suppression in MS is common. Recovery checks if the matrix "eats" the signal.
LOQ (Sensitivity)	S/N 10:1.	Why: Must meet the Acceptable Intake (AI) limits calculated based on toxicology.

Alternative Protocol: Derivatization for UV Detection[1]

For laboratories lacking MS, derivatization renders the non-chromophoric piperazine ring visible to UV (usually at 254 nm or 335 nm).

Reagent: Dansyl Chloride (DNS-Cl).[1][2] Mechanism: Nucleophilic attack of the secondary amine on the sulfonyl chloride.

Critical Workflow Steps:

• Reaction: Mix Sample + NaHCO3 (Buffer pH 9.5) + DNS-Cl solution.

  • Why pH 9.5? Ensures the amine is deprotonated (nucleophilic) while minimizing hydrolysis of the DNS-Cl reagent.

• Incubation: 60°C for 20 minutes in the dark.

• Quenching: Add excess methylamine to consume unreacted DNS-Cl (prevents ghost peaks).

• Separation: Standard C18 RP-HPLC. The dansyl group adds significant hydrophobicity, solving the retention issue.

Validation Lifecycle Workflow (ICH Q2(R2))

The 2024 ICH Q2(R2) update emphasizes a lifecycle approach.[3][4] Validation is no longer a one-time event but a confirmation of the Analytical Procedure Lifecycle Management (APLM).

Figure 2: The Analytical Procedure Lifecycle (APLM) applied to method validation, ensuring continuous compliance.

References

• International Council for Harmonisation (ICH). (2023).[4][5][6] Validation of Analytical Procedures Q2(R2). [Link]

• U.S. Food and Drug Administration (FDA). (2024). Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry. [Link][7][8]

• Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. qascf.com [qascf.com]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. database.ich.org [database.ich.org]
• 7. fda.gov [fda.gov]
• 8. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]

Beyond the Glycine Linker: A Comparative Guide to 2-Piperazin-1-ylbutanoic Acid Dihydrochloride

Topic: 2-Piperazin-1-ylbutanoic acid dihydrochloride vs. Other Piperazine Building Blocks Content Type: Publish Comparison Guide

Executive Summary: The Case for Alpha-Substitution

In medicinal chemistry, the piperazine ring is a privileged scaffold, ubiquitous in antidepressants, antihistamines, and kinase inhibitors.[1] For decades, Piperazine-1-acetic acid (PAA) —essentially a glycine analog—has been the "workhorse" linker for attaching piperazines to other pharmacophores. It is cheap, reactive, and achiral.

However, the "glycine linker" often fails in late-stage lead optimization due to poor metabolic stability (rapid oxidative deamination) and high conformational flexibility (entropic penalty upon binding).

2-Piperazin-1-ylbutanoic acid dihydrochloride (2-PBA) represents a strategic evolution. By introducing an ethyl group at the

-position relative to the carboxylate, this building block transforms a flexible, achiral linker into a rigidified, chiral scaffold . This guide objectively compares 2-PBA against standard alternatives, demonstrating why the steric penalty in synthesis pays dividends in biological performance.

Structural & Physicochemical Comparison

The following table contrasts 2-PBA with its two most common competitors: the un-substituted PAA and the linear chain extender Piperazine-1-propionic acid (PPA).

Table 1: Physicochemical Profile of Piperazine Linkers

Feature	2-Piperazin-1-ylbutanoic acid (2-PBA)	Piperazine-1-acetic acid (PAA)	Piperazine-1-propionic acid (PPA)
Structure Class	-Ethyl substituted amino acid	Glycine analog (Unsubstituted)	-Alanine analog (Linear)
Chirality	Yes (Chiral Center at -C)	No (Achiral)	No (Achiral)
Steric Bulk	High ( -branching)	Low	Low
ClogP (approx)	-0.8 to -0.5	-1.5 to -1.2	-1.1 to -0.9
Metabolic Stability	High (Steric shield against peptidases)	Low (Susceptible to hydrolysis)	Moderate
Conformational Bias	Restricted (Favors specific rotamers)	Flexible (High entropy)	Flexible
Primary Utility	Stereochemical probes, metabolic blocking	General purpose linker	Spacer extension

The "Alpha-Effect" Visualized

The following diagram illustrates the Structure-Activity Relationship (SAR) logic behind choosing 2-PBA. The ethyl group acts as a "conformational lock."

Figure 1: SAR impact of upgrading from a glycine-linker (PAA) to an alpha-substituted linker (PBA).

Performance Analysis: Synthesis vs. Stability

The primary trade-off when using 2-PBA is synthetic difficulty vs. biological stability .

A. Synthetic Challenge: The Steric Penalty

In amide coupling reactions, the

-ethyl group of 2-PBA creates significant steric hindrance. Standard coupling reagents like EDC/NHS or DCC often fail to drive the reaction to completion, resulting in low yields or racemization.

• Observation: Reaction rates for 2-PBA are typically 5–10x slower than PAA.

• Solution: High-potency coupling agents (HATU/HOAt) are required to overcome the energy barrier.

B. Biological Advantage: The Metabolic Shield

Once the amide bond is formed, that same steric bulk protects the bond from enzymatic cleavage.

• Mechanism: Proteases and esterases require access to the carbonyl carbon. The ethyl group of 2-PBA acts as a "gatekeeper," blocking the enzyme's active site approach.

• Outcome: Drugs incorporating 2-PBA linkers often exhibit significantly longer half-lives (

  ) in plasma compared to PAA analogs.

Experimental Protocols

To validate the performance differences, the following protocols allow for a direct head-to-head comparison in your lab.

Protocol 1: Comparative Amide Coupling Efficiency

Objective: To quantify the steric hindrance penalty of 2-PBA vs. PAA.

Materials:

• Amine Partner: Benzylamine (1.0 equiv)

• Acids: 2-PBA-2HCl vs. PAA-2HCl (1.0 equiv)

• Reagent: HATU (1.1 equiv), DIPEA (3.0 equiv)

• Solvent: DMF (anhydrous)

Workflow:

• Dissolution: Dissolve 1.0 mmol of the acid (2-PBA or PAA) in 5 mL DMF.

• Activation: Add DIPEA (3.0 mmol) followed by HATU (1.1 mmol). Stir for 5 minutes.

  • Note: The solution color may darken; this is normal.

• Addition: Add Benzylamine (1.0 mmol) dropwise.

• Monitoring: Aliquot 50 µL at t=15 min, 1h, and 4h. Quench in MeOH/Water.

• Analysis: Analyze via UPLC-MS (C18 column, Acetonitrile/Water gradient).

• Data Output: Plot "Percent Conversion" vs. Time.

  • Expected Result: PAA reaches >90% conversion in <30 mins. 2-PBA will likely require 2–4 hours to reach similar conversion due to steric hindrance.

Protocol 2: LogD Determination (Shake-Flask Method)

Objective: To measure the lipophilicity shift provided by the ethyl group.

Workflow:

• Preparation: Prepare a 10 mM stock solution of the coupled amide product (from Protocol 1) in DMSO.

• Partitioning: In a 2 mL vial, add 495 µL Octanol and 495 µL PBS (pH 7.4). Spike with 10 µL stock solution.

• Equilibration: Vortex vigorously for 1 hour at room temperature. Centrifuge at 3000 rpm for 10 min to separate phases.

• Quantification: Carefully sample the octanol and aqueous layers. Analyze via HPLC-UV.

• Calculation:

  .

  • Expected Result: The 2-PBA derivative will show a LogD approximately 0.5–0.8 units higher than the PAA derivative, indicating superior membrane permeability potential.

Decision Workflow: When to Use Which?

Use the following logic flow to determine the correct building block for your specific drug discovery phase.

Figure 2: Decision matrix for selecting between PAA and 2-PBA based on project stage and requirements.

References

• Brockunier, L. L., et al. (2004). "Human β3-adrenergic receptor agonists containing a piperazine ring."[2] Bioorganic & Medicinal Chemistry Letters, 14(8), 1905-1909. Link

  • Context: Demonstrates the use of alpha-substituted linkers to modul

• Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry, 54(8), 2529-2591. Link

  • Context: Authoritative review on using steric bulk (like the ethyl group in 2-PBA) to block metabolic soft spots.

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 1285111-09-2 (2-(4-Cyclopentylpiperazin-1-yl)butanoic acid)." Link

  • Context: Verification of the specific chemical structure and available deriv

• Dunetz, J. R., et al. (2016). "Amide Bond Formation: Beyond the Myth of Coupling Reagents." Organic Process Research & Development, 20(2), 140-177. Link

  • Context: Provides the mechanistic basis for selecting HATU/HOAt when coupling sterically hindered amino acids like 2-PBA.

Sources

• 1. Recent advances in the synthesis of piperazine based ligands and metal complexes and their applications - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Novel heterocyclic trans olefin analogues of N-{4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl}arylcarboxamides as selective probes with high affinity for the dopamine D3 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Piperazine-Based Linkers in Drug Design

Executive Summary

In the rational design of bifunctional molecules such as PROTACs (Proteolysis Targeting Chimeras) and fragment-based drug candidates, the linker is no longer viewed as a passive connector. It is a critical determinant of physicochemical properties, ternary complex stability, and metabolic fate.[1] This guide provides an in-depth technical analysis of piperazine-based linkers , contrasting them with traditional PEG and alkyl chains.

Key Insight: Piperazine linkers offer a "privileged" structural compromise—providing the rigidity necessary to minimize the entropic penalty of ternary complex formation, while introducing a protonatable nitrogen that enhances aqueous solubility without the high hydrophilicity penalty associated with long PEG chains.

Comparative Physicochemical Analysis

The selection of a linker scaffold dictates the drug-likeness of the final conjugate. The table below summarizes the performance of piperazine linkers against the two most common alternatives: Polyethylene Glycol (PEG) and Aliphatic Carbon Chains (Alkyl).

Table 1: Linker Scaffold Performance Matrix

Feature	Piperazine-Based	PEG (Polyethylene Glycol)	Alkyl (Carbon Chain)
Conformational Rigidity	High (Restricted rotation)	Low (High flexibility)	Medium (Rotatable bonds)
Aqueous Solubility	High (pH-dependent protonation)	Very High (H-bond acceptors)	Low (Hydrophobic)
Membrane Permeability	Medium-High (Lipophilic at neutral pH)	Low (High polar surface area)	High (Lipophilic)
Metabolic Liability	N-Dealkylation / Oxidation	Oxidative cleavage (chain shortening)	Hydroxylation (terminal/sub-terminal)
Entropic Penalty	Low (Pre-organized vectors)	High (Collapses in solution)	Medium
Synthetic Modularity	High (Orthogonal N-protection)	High (Click chemistry compatible)	High (Standard coupling)

The Rigidity Advantage: Entropy and Ternary Complexes

Unlike PEG chains, which adopt a random coil conformation in solution, piperazine introduces a defined vector (approx. 5 Å contour length). In PROTAC design, this rigidity acts as a "molecular spline," reducing the entropic cost (

) required to lock the E3 ligase and the Target Protein into a productive ternary complex.

• Mechanism: The chair conformation of the piperazine ring restricts the spatial freedom of the attached warheads, potentially increasing the residence time of the ternary complex.

The Solubility Switch: pKa Modulation

A unique advantage of piperazine is its basic nitrogen.

• Protonation State: At physiological pH (7.4), the ionization state of piperazine is highly sensitive to its substitution pattern.

• Design Rule: If the piperazine N is acylated (amide bond), the pKa drops significantly, rendering it neutral.[2] If alkylated, the pKa remains basic (~8.0–9.0), allowing protonation. This allows researchers to "tune" solubility by choosing between amide or amine linkages [1, 3].

Experimental Protocols

Protocol A: Modular Synthesis of Piperazine Linkers

Objective: To synthesize a mono-protected piperazine linker capable of orthogonal deprotection, minimizing bis-alkylation byproducts.

Reagents:

• Piperazine (anhydrous)

• Boc-anhydride (

  )

• Dichloromethane (DCM)

• Triethylamine (

  )

• Benzyl bromide (optional for orthogonal protection)

Step-by-Step Methodology:

• Stoichiometric Control: Dissolve piperazine (5.0 eq) in DCM to ensure a large excess. This is critical to prevent the formation of

  -di-Boc-piperazine.

• Slow Addition: Add a solution of

  (1.0 eq) in DCM dropwise over 2 hours at 0°C.

• Workup: Wash the organic layer with water. The excess unsubstituted piperazine remains in the aqueous phase, while the mono-Boc-piperazine remains in the DCM.

• Functionalization (Reductive Amination):

  • React the mono-Boc-piperazine with the desired aldehyde-linker fragment using Sodium Triacetoxyborohydride (

    ) in 1,2-Dichloroethane (DCE).

  • Note: Use mild acid catalysis (Acetic acid, 1 eq) to activate the imine intermediate.

• Deprotection: Remove the Boc group using TFA/DCM (1:1) to expose the secondary amine for the final coupling step.

Protocol B: Microsomal Stability Assay

Objective: To quantify the metabolic stability of the piperazine linker against oxidative metabolism (specifically N-dealkylation).

Materials:

• Liver Microsomes (Human/Rat, 20 mg/mL protein concentration)

• NADPH Regenerating System

• Test Compound (1 µM final concentration)

• Internal Standard (e.g., Tolbutamide)

Workflow:

• Pre-incubation: Mix microsomes (0.5 mg/mL final) with the test compound in phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately dispense aliquots into ice-cold acetonitrile containing the Internal Standard to precipitate proteins.

• Analysis: Centrifuge (4000 rpm, 20 min) and analyze the supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining parent) vs. time. The slope (

  ) determines the intrinsic clearance ( ).

  • Validation: Piperazine linkers often show improved stability over PEG, but watch for metabolites with mass -14 Da (demethylation) or +16 Da (N-oxidation) [2].

Decision Logic for Linker Selection

The following diagram illustrates the decision matrix for selecting a piperazine linker based on the specific constraints of the drug discovery campaign.

Figure 1: Decision matrix for selecting linker chemistry. Piperazine serves as the optimal "middle ground" when balancing the competing requirements of solubility, permeability, and structural rigidity.

Strategic Recommendations

• Mitigate N-Dealkylation: While piperazine is more stable than PEG, the nitrogen atoms are sites for metabolic attack. To improve stability, consider using electron-withdrawing groups (e.g., amides, sulfonamides) on the piperazine nitrogen, or introducing steric bulk (e.g., methyl groups on the ring carbons) to block enzymatic access.

• Leverage the Vector: Use piperazine not just as a connector, but as a structural element to direct the exit vector of the warhead. The angle between the N-substituents in a chair piperazine is fixed; use this to project the E3 ligand into the correct pocket.

• Monitor pKa: If your target requires intracellular access, ensure the piperazine pKa allows for a significant fraction of the neutral species to exist at pH 7.4 to cross the membrane, while protonating in the acidic environment of the lysosome (if applicable) or to improve solubility in formulation.

References

• National Institutes of Health (NIH). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. [Link]

• Royal Society of Chemistry (RSC Advances). PROTACs bearing piperazine-containing linkers: what effect on their protonation state? [Link]

• Organic Chemistry Portal. Synthesis of Piperazines. [Link]

Sources

• 1. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative Guide: Structural Confirmation Strategies for Synthesized Piperazine Derivatives

Executive Summary: The Piperazine Conundrum[1]

The piperazine scaffold is a "privileged structure" in medicinal chemistry, serving as the core for blockbuster drugs like Imatinib and Sildenafil.[1][2] However, its structural validation presents unique challenges.[1] Unlike rigid heterocycles, piperazines exhibit conformational flexibility (chair-boat interconversion) and nitrogen inversion , which often leads to signal broadening in 1D NMR.[1] Furthermore, distinguishing between N1- and N4-regioisomers during asymmetric synthesis is a frequent point of failure in early-stage drug development.[1]

This guide objectively compares the three primary tiers of structural confirmation—1D NMR, Advanced 2D NMR, and Single Crystal X-ray Diffraction (SC-XRD)—specifically tailored to the nuances of piperazine derivatives.[1]

Comparative Analysis: Performance & Utility

The following table contrasts the three methodologies based on their ability to resolve specific piperazine structural questions.

Table 1: Structural Confirmation Methodologies Comparison

Feature	Tier 1: 1D NMR ( H, C)	Tier 2: Advanced 2D NMR (HSQC/HMBC)	Tier 3: Single Crystal X-ray (SC-XRD)
Primary Utility	Purity check, functional group verification.[1]	Connectivity proof (Regiochemistry N1 vs N4).	Absolute stereochemistry & solid-state conformation.[1]
Piperazine Specificity	Low. Ring protons often appear as broad singlets or unresolved multiplets due to rapid ring flipping.[1]	High. Can correlate specific ring carbons to side-chain protons, bypassing symmetry issues.[1]	Definitive. Freezes the ring in its ground state (usually chair), resolving all ambiguity.
Sample Requirement	~1-5 mg (recoverable).[1]	~10-20 mg (recoverable).[1]	Single high-quality crystal (0.1–0.3 mm).[1]
Time to Result	10–30 minutes.[1]	2–12 hours (instrument dependent).[1]	24 hours – 1 week (growth dependent).
Cost Efficiency	High.[1]	Moderate.	Low (resource intensive).[1]
Blind Spot	Cannot definitively distinguish regioisomers in symmetric piperazines.	Cannot determine absolute chirality without chiral solvating agents.[1]	Requires crystalline solid (oils/amorphous solids fail).[1]

Technical Deep Dive: The Science of Validation

The Limitation of Tier 1 (1D NMR)

In solution, piperazine rings undergo rapid chair-chair interconversion.[1] At room temperature, this often exceeds the NMR time scale, causing the axial and equatorial protons to average into a single broad signal (approx. 2.8–3.5 ppm).[1] Consequently, relying solely on integration values from 1D

H NMR to confirm N1 vs. N4 substitution is scientifically risky and prone to misinterpretation.[1]

The Tier 2 Solution (HMBC & NOESY)

To validate regiochemistry (e.g., distinguishing 1-benzyl-4-boc-piperazine from its isomer), HMBC (Heteronuclear Multiple Bond Correlation) is the critical filter.[1]

• Mechanism: HMBC detects 2-3 bond couplings.[1]

• Application: You can observe a correlation between the benzylic protons (side chain) and the specific

  -carbons of the piperazine ring.[1] This definitively places the substituent on N1 or N4.[1]

• Stereochemistry: NOESY (Nuclear Overhauser Effect Spectroscopy) is required to determine the spatial proximity of substituents if the rotation is restricted (e.g., in N-acyl piperazines where amide bond character locks the conformation).[1]

The Tier 3 Gold Standard (SC-XRD)

X-ray diffraction provides the "ground truth."[1] For piperazines, this is the only method that simultaneously confirms:

• Tautomeric State: Protonation site in salts (e.g., is the HCl salt on N1, N4, or both?).

• Ring Conformation: Precise bond angles (typically chair, C-N-C ~110°) and puckering parameters.

• Absolute Configuration: For chiral piperazines derived from amino acids.

Visualizing the Validation Logic

Diagram 1: The Decision Matrix

This diagram guides the researcher on which method to deploy based on the specific structural ambiguity.[1]

Caption: Decision workflow for selecting the appropriate structural confirmation technique based on sample state and chemical ambiguity.

Experimental Protocols

Protocol A: Definitive Regio-assignment via 2D NMR

Use this protocol to distinguish N1-substituted from N4-substituted isomers.[1]

• Sample Preparation: Dissolve 15–20 mg of the piperazine derivative in 0.6 mL of DMSO-d6 .

  • Expert Insight: Avoid CDCl

    if possible.[1] Acidic traces in chloroform can accelerate proton exchange on the amine, broadening signals further.[1] DMSO stabilizes the H-bonds and often sharpens amide rotamer signals.[1]

• Acquisition (HMBC): Set the long-range coupling constant (

  ) to 8 Hz.

  • Critical Step: Acquire a standard HSQC first to identify all direct C-H pairs.[1]

• Analysis:

  • Identify the side-chain protons (e.g., Benzyl -CH

    -).[1]

  • Look for HMBC cross-peaks to the piperazine ring carbons.[1]

  • Self-Validation: If the Benzyl -CH

    - correlates to two equivalent carbon signals (symmetric), the substitution is likely N1 (if N4 is unsubstituted).[1] If it correlates to carbons that show distinct chemical shifts due to a second substituent at N4, the symmetry is broken.[1]

Protocol B: Vapor Diffusion Crystallization for Piperazine Salts

Use this protocol to grow X-ray quality crystals from difficult amine salts.[1]

• Solubility Check: Dissolve 20 mg of the piperazine salt in a minimal amount of methanol or ethanol (the "good" solvent) in a small 4 mL vial. Ensure the solution is saturated but clear (filter if necessary).

• Diffusion Setup: Place the small open vial inside a larger 20 mL vial.

• Precipitant Addition: Carefully add 5–8 mL of diethyl ether or hexane (the "bad" solvent) into the outer vial.[1] Do not mix.

• Equilibration: Cap the outer vial tightly.

  • Mechanism:[3][4][5][6] The volatile ether vapors will slowly diffuse into the methanol solution, gently lowering the solubility and promoting organized crystal lattice formation over 2–5 days.[1]

• Harvesting: Inspect under polarized light. True crystals will extinguish light upon rotation; amorphous solids will not.[1]

Diagram 2: Synthesis & Validation Workflow

This diagram illustrates the logical flow from crude reaction to final validated structure.

Caption: Operational workflow moving from synthesis to validation, highlighting the divergence points for advanced characterization.

References

• MDPI (2021). Recent Advances in the Synthesis of Piperazines: Focus on C–H Functionalization. Molecules.[1][4][6][7][8][9][10][11][12][13][14]

• Beilstein J. Org.[1][7][9] Chem. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines.[1][15] Beilstein Journal of Organic Chemistry.[1][7][9]

• RSC Advances (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution.[1][16] Royal Society of Chemistry.[1]

• ACS Publications (2008). Organic Crystal Engineering with 1,4-Piperazine-2,5-diones.[1][17] Crystal Growth & Design.[1]

• SDSU NMR Facility. Common 2D NMR Experiments (HSQC, HMBC).[1] San Diego State University Chemistry Dept.[1]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Synthesis and Characterization of Two Piperazine Containing Macrocycles and their Transition Metal Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling | TU Dresden [fis.tu-dresden.de]
• 8. Programmable Piperazine Synthesis via Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Synthesis, dynamic NMR characterization and XRD studies of novel N, N'-substituted piperazines for bioorthogonal labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]

Comparing the biological efficacy of different piperazine derivatives

Executive Summary: The Piperazine Pharmacophore[1]

The piperazine ring (1,4-diazacyclohexane) is a "privileged scaffold" in medicinal chemistry due to its unique conformational properties and ability to modulate physicochemical parameters (pKa, lipophilicity/logP). Its biological efficacy is not monolithic; rather, it functions as a versatile linker or binding core that dictates mechanism of action based on N-substitution.

This guide compares three distinct classes of piperazine derivatives, analyzing their biological efficacy, mechanisms of action, and supporting experimental data.[1]

Class	Representative Compounds	Primary Mechanism	Key Efficacy Metric
Anthelmintics	Piperazine Citrate vs. Diethylcarbamazine (DEC)	GABA Agonism vs. TRP Channel Activation	Paralysis Type (Flaccid vs. Spastic)
Psychotropics	Aripiprazole vs. Buspirone	D2/5-HT1A Partial Agonism vs. 5-HT1A Agonism	Binding Affinity ( )
Oncology	Imatinib vs. Cytotoxic Hybrids	Tyrosine Kinase Inhibition vs. DNA Interaction	IC50 & Solubility Enhancement

Module 1: Anthelmintic Efficacy

Comparison: Piperazine Citrate vs. Diethylcarbamazine (DEC)

While both are piperazine-based, their mechanisms of inducing parasite paralysis are diametrically opposed. This distinction is critical for selecting the correct agent for specific helminth infections (e.g., Ascaris vs. Filarial worms).

Mechanistic Divergence

• Piperazine Citrate (The Silencer): Acts as a GABA agonist at the nematode neuromuscular junction.[2] It mimics the inhibitory neurotransmitter GABA, opening chloride channels (

  influx), causing hyperpolarization and flaccid paralysis . The worm loses the ability to maintain its position in the gut and is expelled by peristalsis.[3]

• Diethylcarbamazine (The Activator): DEC does not act primarily through GABA. Instead, it activates TRP channels (specifically TRP-2 isoforms) and alters arachidonic acid metabolism. This causes rapid

  influx, leading to spastic paralysis (rigid contraction). Additionally, DEC unmasks surface antigens on microfilariae, triggering host immune opsonization.

Experimental Efficacy Data

Parameter	Piperazine Citrate	Diethylcarbamazine (DEC)
Target Organism	Ascaris lumbricoides, Enterobius	Wuchereria bancrofti, Brugia malayi
Paralysis Type	Flaccid (Relaxation)	Spastic (Contraction)
Onset of Action	Slow (requires sustained exposure)	Rapid (Minutes)
Reversibility	Reversible upon drug removal	Often irreversible due to immune attack
Selectivity Basis	Vertebrate GABA is CNS-restricted; Nematode GABA is peripheral.	Specificity for filarial TRP channels.

Pathway Visualization (DOT)

Caption: Mechanistic divergence between Piperazine (Hyperpolarization/Relaxation) and DEC (Depolarization/Contraction).

Module 2: Neuropharmacology (Arylpiperazines)

Comparison: Aripiprazole vs. Buspirone

The N-arylpiperazine moiety is a "master key" for monoamine receptors (Dopamine D2, Serotonin 5-HT). The protonated nitrogen (

) forms a critical salt bridge with the conserved Aspartate residue (Asp116 in 5-HT1A, Asp114 in D2) in the receptor binding pocket.

Efficacy Analysis

• Aripiprazole (D2 Partial Agonist): Contains a dichlorophenyl-piperazine tail. It exhibits "Goldilocks" efficacy—stabilizing the receptor in a state between full agonist and antagonist. This reduces positive symptoms (antagonism) while sparing motor function (partial agonism).

• Buspirone (5-HT1A Agonist): A pyrimidinyl-piperazine.[4] It is highly selective for 5-HT1A presynaptic autoreceptors. Its efficacy is limited to anxiolysis without significant antipsychotic D2 blockade.

Comparative Binding Affinity ( )

Receptor	Aripiprazole ( )	Buspirone ( )	Biological Implication
D2 (Dopamine)	0.34 nM (High Affinity)	> 500 nM (Weak)	Aripiprazole is effective for Schizophrenia; Buspirone is not.
5-HT1A (Serotonin)	1.7 nM (Partial Agonist)	10 - 20 nM (Full Agonist)	Both modulate anxiety/mood; Aripiprazole has broader spectrum.
5-HT2A	3.4 nM (Antagonist)	Weak	5-HT2A blockade contributes to lower EPS (Extrapyramidal symptoms).

Note: Lower

indicates higher affinity.

Protocol: Radioligand Binding Assay (Self-Validating)

To verify the affinity of a new piperazine derivative against 5-HT1A:

• Preparation: Transfect HEK293 cells with human 5-HT1A cDNA. Prepare membrane homogenates.

• Ligand: Use

  (specific 5-HT1A agonist) as the radioligand (conc. ~0.5 nM).[5]

• Competition: Incubate membranes with radioligand + increasing concentrations (

  to M) of the test piperazine derivative.

• Validation Step: Include Serotonin (5-HT) as a positive control (

  should be ~3-5 nM). If 5-HT fails to displace, the assay is invalid.

• Filtration: Harvest on GF/B glass fiber filters, wash with ice-cold Tris-HCl.

• Analysis: Measure radioactivity (CPM). Plot % Specific Binding vs. Log[Drug]. Calculate IC50 and convert to

  using the Cheng-Prusoff equation.

Module 3: Oncology (Kinase Inhibitors)

Comparison: Imatinib vs. Cytotoxic Piperazine Hybrids

In oncology, the piperazine ring is often used not as the "warhead" (cytotoxic agent) but as a "solubility handle" to improve the pharmacokinetic profile of hydrophobic drugs.

• Imatinib (Gleevec): The N-methylpiperazine moiety was intentionally added to the phenylamino-pyrimidine scaffold. This addition increased water solubility and oral bioavailability significantly, allowing the drug to reach its intracellular target (BCR-ABL tyrosine kinase).

• Cytotoxic Hybrids (e.g., Vindoline-Piperazine): Recent research couples piperazine with natural products (Vindoline).[6] Here, the piperazine acts as a spacer and modifies lipophilicity to enhance cell penetration, achieving IC50 values < 1.0 µM in breast cancer lines (MDA-MB-468).

Solubility & Efficacy Correlation

The piperazine nitrogen (

) is protonated at physiological gastric pH, ensuring the drug dissolves in the stomach.

• Without Piperazine: Lead compounds often precipitate, leading to 0% bioavailability.

• With Piperazine: High solubility

  High plasma concentration Effective Kinase Inhibition.

References

• Martin, R. J. (1997). Modes of action of anthelmintic drugs.[2][3][7][8][9][10] The Veterinary Journal. Link

• Verma, S., et al. (2020).[8] Diethylcarbamazine activates TRP channels including TRP-2 in filaria, Brugia malayi.[8] Communications Biology. Link

• Shapiro, D. A., et al. (2003). Aripiprazole, a novel atypical antipsychotic drug with a unique clinical and pharmacology profile. Neuropsychopharmacology. Link

• Capuano, B., et al. (2015). The synthesis and preliminary pharmacological evaluation of a series of substituted 4-phenylpiperazines. Australian Journal of Chemistry. Link

• Manley, P. W., et al. (2002). Imatinib: A selective tyrosine kinase inhibitor. European Journal of Cancer. Link

• BenchChem. (2025).[3][6] Benchmarking New Piperazine Derivatives Against Standard Anthelmintics.Link

Sources

• 1. Piperazine tethered bergenin heterocyclic hybrids: design, synthesis, anticancer activity, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmacy180.com [pharmacy180.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Diethylcarbamazine Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 8. Diethylcarbamazine activates TRP channels including TRP-2 in filaria, Brugia malayi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. (PDF) Synthesis and biological evaluation of piperazine derivatives as anthelmintic agents [academia.edu]

Cross-validation of experimental results using different analytical techniques

A Comparative Guide for Senior Researchers & Drug Developers

Executive Summary: The Cost of False Positives

The root cause is often reliance on a single analytical modality. A binding event observed in Surface Plasmon Resonance (SPR) may be an immobilization artifact. A co-immunoprecipitation (Co-IP) band might represent an indirect complex.[1]

This guide presents a "Triangulation Strategy" —a rigorous framework using three orthogonal techniques (SPR, ITC, and Co-IP) to cross-validate molecular interactions. We move beyond basic definitions to explore the causality of experimental failure and how to construct a self-validating dataset.

Part 1: The Analytical Triad – Selecting the Right Tool

To validate an interaction comprehensively, we must interrogate it from three distinct physical dimensions: Kinetics (Time), Thermodynamics (Energy), and Physiology (Context).

Table 1: Head-to-Head Technical Comparison

Feature	SPR (Surface Plasmon Resonance)	ITC (Isothermal Titration Calorimetry)	Co-IP (Co-Immunoprecipitation)
Primary Output	Kinetics ( , , )	Thermodynamics ( , , , )	Physiological Relevance (Qualitative)
Throughput	Medium/High (Automated)	Low (1-2 runs/hour)	Low (Manual/Western Blot)
Sample State	One partner immobilized (Solid phase)	Both in solution (Native state)	Complex in lysate (Native/Denatured)
Sample Consumption	Low (<10 µg)	High (mg quantities required)	Medium (Antibody dependent)
Key Artifact Risk	Mass Transport Limitation: Ligand density too high, masking true kinetics.	Heat of Dilution: Buffer mismatch between cell and syringe.	Non-Specific Binding: "Sticky" proteins binding to beads/IgG.
Validation Role	The Kinetic Screen: How fast does it bind/release?	The Mechanistic Truth: Is the binding enthalpy or entropy driven?	The Biological Check: Does it happen in the cell?

Part 2: The Triangulation Workflow (Experimental Protocols)

Do not run these experiments in isolation. Use the following workflow to build a "chain of evidence."

Phase 1: Physiological Confirmation (Co-IP)

Goal: Prove the interaction occurs in a complex biological matrix.

The Protocol:

• Lysis Strategy: Use a non-denaturing lysis buffer (e.g., NP-40 or Triton X-100). Expert Insight: Avoid SDS or high concentrations of urea/guanidine unless you intend to disrupt weak interactions.

• Pre-Clearing (Self-Validation): Incubate lysate with Protein A/G beads without the specific antibody for 1 hour. This removes proteins that bind non-specifically to the bead matrix, a common source of false positives [3].

• Antibody Controls: Always include an Isotype Control (IgG) lane. If your target band appears in the IgG lane, your "interaction" is background noise.

• Stringency Wash: Wash beads 3x with lysis buffer, then 1x with high-salt buffer (500mM NaCl) if the interaction is presumed strong. This differentiates high-affinity binding from transient sticking.

Phase 2: Kinetic Profiling (SPR)

Goal: Determine the residence time (

) and affinity ( ).

The Protocol:

• Surface Preparation: Immobilize the Ligand (Target) on a CM5 chip via Amine Coupling.

  • Expert Insight: Aim for a low Rmax (<100 RU) for kinetic analysis. High ligand density causes "rebinding effects," where the analyte unbinds and immediately rebinds before diffusing away, artificially inflating the apparent affinity [4].

• Multi-Cycle Kinetics: Inject the Analyte (Drug/Binder) at 5 concentrations (0.1x to 10x expected

  ).

• Self-Validation (Mass Transport Check): Inject the analyte at two different flow rates (e.g., 30 µL/min and 75 µL/min). If the binding curves differ significantly, your data is mass-transport limited, not kinetically limited.

Phase 3: Thermodynamic Validation (ITC)

Goal: Confirm stoichiometry (

) and mechanism (Enthalpy vs. Entropy).

The Protocol:

• Sample Prep: Dialyze both protein and ligand into the exact same buffer.

  • Expert Insight: A buffer mismatch of just 0.1% DMSO can generate heat of dilution spikes larger than the binding signal. Use the final dialysis buffer to dissolve your small molecule ligand.

• Titration: Perform 20 injections of 2 µL into the cell.

• Self-Validation (c-value): Ensure the c-value (

  ) is between 10 and 1000. If , the isotherm is too shallow to determine accurately; you must increase protein concentration [5].

Part 3: Visualizing the Logic

Diagram 1: The Orthogonal Validation Workflow

This flowchart illustrates the recommended sequence of experiments to minimize wasted resources.

Caption: A stepwise filtration system. Physiological relevance is established first to avoid optimizing "perfect binders" that do not function in a cellular context.

Diagram 2: Resolving Discrepancies (Decision Matrix)

What happens when methods disagree? This matrix guides interpretation.

Caption: Troubleshooting logic. Disagreements between methods often reveal the physical nature of the interaction (e.g., indirect binding vs. transient binding).

Part 4: Data Interpretation & Synthesis

Scenario: The "Sticky" Inhibitor Imagine a drug candidate showing nanomolar affinity in SPR (

) but failing in ITC (no heat).

• Analysis: SPR measures refractive index change. If your small molecule aggregates on the chip surface, it mimics binding. ITC, measuring heat, will show a chaotic background or zero heat for non-specific aggregation.

Scenario: The "Indirect" Complex Co-IP shows a strong band, but SPR shows no binding between purified proteins.

• Analysis: Co-IP preserves protein complexes. Your target (Protein A) might bind Protein B, which binds your Bait (Protein C). In SPR, using purified A and C eliminates the bridge (Protein B).

References

• Begley, C. G., & Ellis, L. M. (2012). Drug development: Raise standards for preclinical cancer research. Nature, 483(7391), 531–533. [Link]

• Prinz, F., Schlange, T., & Asadullah, K. (2011). Believe it or not: how much can we rely on published data on potential drug targets? Nature Reviews Drug Discovery, 10(9), 712. [Link]

• Cytiva. (2023). Surface Plasmon Resonance (SPR) Analysis: Guidelines for Kinetic Analysis. Cytiva Life Sciences. [Link]

Sources

• 1. Advantages and Disadvantages of Co-Immunoprecipitation in Protein Interaction Analysis | MtoZ Biolabs [mtoz-biolabs.com]

Technical Guide: LC-MS Strategies for Identity and Purity Confirmation of Piperazine Derivatives

Introduction: The Analytical Paradox of Piperazines

Piperazine scaffolds are ubiquitous in medicinal chemistry, forming the backbone of antihistamines (cetirizine), antidepressants (trazodone), and antipsychotics (aripiprazole). However, they present a distinct "analytical paradox" for the separation scientist.

Structurally, the piperazine ring is a secondary diamine with high basicity (

, ). In standard reversed-phase (RP) environments, these moieties become doubly charged at acidic pH. The resulting cations interact aggressively with residual silanols on silica-based columns, leading to severe peak tailing, carryover, and variable retention times. Furthermore, the rise of piperazine-based designer drugs (e.g., BZP, mCPP) requires methods capable of distinguishing isobaric regioisomers, a task where standard UV detection fails due to lack of specificity.

This guide outlines a high-fidelity LC-MS workflow designed to overcome these physicochemical barriers, prioritizing the Charged Surface Hybrid (CSH) stationary phase technology over traditional C18 or HILIC approaches.

Comparative Technology Assessment

Before defining the protocol, it is critical to understand why LC-MS is the superior choice for this application compared to traditional alternatives.

Table 1: Comparative Matrix for Piperazine Analysis

Feature	LC-MS/MS (Recommended)	GC-MS	HPLC-UV (DAD)
Primary Mechanism	Separation by polarity/hydrophobicity + Mass-to-Charge ratio	Volatility + Electron Impact (EI) fragmentation	Hydrophobicity + Chromophore absorption
Sample Preparation	Minimal ("Dilute & Shoot" or SPE)	Complex: Requires derivatization (e.g., TFAA/HFBA) to improve volatility and reduce tailing.	Minimal (Filtration)
Specificity	High: Distinguishes co-eluting impurities via MRM transitions.	High: EI spectra are fingerprint-rich.	Low: Relies on retention time; cannot distinguish isobaric impurities easily.
Sensitivity	pg/mL range (ESI+)	ng/mL range (after derivatization)	µg/mL range (limited by extinction coefficient)
Thermal Stability	Suitable for thermally labile salts.	Risk: Piperazine salts often degrade in the injection port.	Suitable.

Expert Insight: While GC-MS is a forensic gold standard, the derivatization step introduces variability and time costs. LC-MS allows for direct analysis of the polar salt forms typically found in pharmaceutical raw materials.

Critical Method Parameters (The "Why" Behind the Protocol)

Stationary Phase Selection: The Silanol Shield

Standard C18 columns fail with piperazines because the positively charged amine nitrogen undergoes ion-exchange interactions with anionic surface silanols.

• The Fix: Use a Charged Surface Hybrid (CSH) C18 or a Biphenyl column.

• Mechanism: CSH particles possess a low-level positive surface charge. This creates an electrostatic repulsion shield that prevents the protonated piperazine from interacting with the surface silanols, ensuring sharp, symmetrical peaks even at high loading.

Mobile Phase pH: The Ionization Trade-off

• High pH (pH 10): Suppresses protonation (

  ), increasing hydrophobicity and retention on C18. Drawback: Drastically reduces sensitivity in ESI+ MS because the molecule is neutral entering the source.

• Low pH (pH 3): Maximizes ionization for MS sensitivity. Drawback: usually causes peak tailing on standard columns.

• The Solution: By using a CSH column (which handles charged bases well), we can use an acidic mobile phase (0.1% Formic Acid) to maximize MS signal without sacrificing peak shape.

Validated Experimental Protocol

Sample Preparation (Self-Validating Workflow)

To ensure data integrity, use an Internal Standard (IS) structurally similar to the analyte (e.g., piperazine-d8 or BZP-d7).

• Stock Solution: Dissolve 10 mg of Piperazine derivative in 10 mL methanol (1 mg/mL).

• Working Standard: Dilute stock to 1 µg/mL in 90:10 Water:Methanol + 0.1% Formic Acid.

• Internal Standard Spike: Add IS to a final concentration of 100 ng/mL.

• Filtration: Filter through a 0.2 µm PTFE or Nylon syringe filter (avoid cellulose, which can bind amines).

LC-MS/MS Conditions

• System: UHPLC coupled to Triple Quadrupole MS.[1]

• Column: Waters XSelect CSH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex Biphenyl.

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B (Divert to waste to remove salts)

  • 8.0 min: 95% B

  • 10.0 min: 95% B

  • 10.1 min: 5% B (Re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Positive (ESI+).

• Capillary Voltage: 3.0 kV.

• Cone Voltage: Optimized per analyte (typically 20-40 V).

• Source Temp: 150°C.

• Desolvation Temp: 400°C.

Structural Elucidation & Fragmentation Logic

Identity confirmation requires monitoring specific fragmentation pathways. Piperazine derivatives typically cleave at the C-N bond connecting the ring to the side chain.

Common Fragmentation Patterns:

• Piperazine Ring Fragment: Often generates a characteristic ion at m/z 56 (aziridinium ion) or m/z 85/86 (piperazine ring).

• Benzyl/Phenyl Cleavage:

  • BZP (1-Benzylpiperazine):[2][3][4] Precursor 177

    91 (Tropylium ion, dominant) + 134.

  • mCPP (1-(3-chlorophenyl)piperazine):[2][3] Precursor 197

    154 (Chlorophenylpiperazine fragment).

Visualization: Fragmentation Pathway

The following diagram illustrates the fragmentation logic for BZP, a model piperazine derivative.

Figure 1: ESI+ Fragmentation pathway for 1-Benzylpiperazine (BZP). The m/z 91 tropylium ion is the most stable and abundant fragment, serving as the Quantifier ion.

Analytical Workflow Decision Tree

This diagram guides the researcher through the decision-making process for purity vs. identity confirmation.

Figure 2: Decision matrix for selecting the optimal analytical technique based on sample properties and analytical goals.

References

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Waszkiewicz, A., et al. (2022). "Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs." Toxics, 10(4), 152. Retrieved from [Link]

• McClintic, A. et al. (2020). "Development of HILIC-MS/MS methods for the quantification of piperazine derivatives." Journal of Chromatography B.

• European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities. (Relevant for trace analysis of piperazine impurities in APIs). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Stress Testing and Stability Assessment of Piperazine Compounds

Executive Summary

Piperazine moieties are ubiquitous pharmacophores, present in anthelmintics, antihistamines, and antipsychotics. However, their structural dual-nitrogen heterocycle presents unique stability challenges compared to mono-nitrogen analogs like piperidine or morpholine. This guide provides a rigorous, comparative framework for stress testing piperazine compounds, moving beyond generic ICH Q1A(R2) checklists to address specific chemical liabilities such as N-nitrosation (NDSRI formation) and oxidative ring opening.

Part 1: The Chemical Liability Profile

To design an effective stress test, one must understand the molecule's inherent weaknesses. Piperazine is not merely a "cyclic amine"; it is a 1,4-diamine capable of unique reactivity patterns that mono-amines avoid.

Comparative Stability Analysis: Piperazine vs. Analogs

The following table synthesizes experimental data comparing Piperazine (PZ) with its structural analogs, Piperidine (PD) and Morpholine (Mor).

Feature	Piperazine (PZ)	Piperidine (PD)	Morpholine (Mor)
Structure	6-membered ring, 2 Nitrogens	6-membered ring, 1 Nitrogen	6-membered ring, 1 N, 1 O
Thermal Stability	Lowest (Susceptible to ring opening)	High	High
Oxidation Potential	High (N-oxide & N-nitroso prone)	Moderate	Low
Nucleophilicity	High (Two reactive sites)	Moderate	Lower (O is electron-withdrawing)
Key Degradant	Ethylenediamine derivatives	Pyridine analogs	Ring-opened acids

Expert Insight: Piperazine's lower thermal stability compared to Piperidine is attributed to the second amine group, which facilitates internal nucleophilic attacks leading to ring-opening reactions (e.g., formation of N-(2-aminoethyl)piperazine).

Critical Degradation Pathways

The degradation of piperazine derivatives typically follows three vectors:

• N-Oxidation: Formation of N-oxides (often reversible in vivo but critical for shelf-life).

• N-Nitrosation: Reaction with nitrites to form carcinogenic N-nitroso compounds (NDSRIs).

• Ring Opening: Hydrolytic cleavage, usually requiring high thermal stress.

Figure 1: Primary degradation vectors for piperazine moieties. Note the distinct pathway for Nitrosation, which is distinct from standard oxidation.

Part 2: Advanced Stress Testing Protocols

Standard protocols often fail to capture the specific nuances of piperazine degradation. The following methodologies are optimized for this pharmacophore.

Oxidative Stress (The Peroxide Challenge)

Piperazines are electron-rich and prone to N-oxidation.

• Protocol:

  • Prepare a 1 mg/mL solution of the API in acetonitrile/water (50:50).

  • Add Hydrogen Peroxide (

    ) to reach a final concentration of 3%.

  • Incubate at Room Temperature (not heat) for up to 24 hours.

  • Why RT? Heating peroxide often causes thermal decomposition of the oxidant before it reacts with the amine.

  • Quenching: Mandatory quenching with sodium sulfite (

    ) before injection to prevent on-column oxidation.

Nitrosamine Formation Potential (The "NDSRI" Screen)

This is critical for modern regulatory compliance (FDA/EMA). Piperazines are secondary amines and are prime candidates for forming Nitrosamine Drug Substance Related Impurities (NDSRIs).

• Protocol:

  • Dissolve API in acidic buffer (pH 3-4).

  • Spike with Sodium Nitrite (

    ) at 0.5 molar equivalents.

  • Incubate at 25°C for 4 hours.

  • Analysis: Use LC-MS/MS (Triple Quadrupole) monitoring for the specific [M+29] mass shift (NO addition).

• Self-Validating Step: Run a control with Ascorbic Acid (Vitamin C). If the nitrosamine peak is suppressed in the presence of Ascorbic Acid, the mechanism is confirmed as nitrosation.

Photostability (Solid State vs. Solution)

Piperazine salts (e.g., Adipate, Citrate) often show different photostability profiles than the free base.

• Protocol:

  • Solid State: Expose thinly spread powder to 1.2 million lux hours (ICH Q1B standard).

  • Solution: Expose 1 mg/mL solution in quartz cuvettes.

  • Differentiation: Compare the degradation profile. If solution degradation >> solid degradation, the liability is likely photo-oxidation (mediated by dissolved oxygen) rather than direct photolysis.

Part 3: Experimental Workflow & Decision Tree

Use this logic flow to determine the stability-indicating nature of your method.

Figure 2: Decision tree for optimizing stress conditions. Target degradation is 5-20% to avoid secondary degradation artifacts.

Part 4: The Nitrosamine Challenge (NDSRIs)

The most significant modern risk for piperazine compounds is the formation of Nitrosamine Drug Substance Related Impurities (NDSRIs) . Unlike generic impurities, these are mutagenic at trace levels (nanograms).

Mechanism

Piperazine is a secondary amine. In the presence of trace nitrites (found in excipients like Microcrystalline Cellulose or Lactose), it undergoes N-nitrosation:

Mitigation Strategies for Formulators

If stress testing reveals high susceptibility to nitrosation:

• Scavengers: Incorporate antioxidants like Ascorbic Acid or Alpha-tocopherol in the formulation.

• pH Control: Nitrosation is most rapid at acidic pH (3-4). Formulating at alkaline pH (if solubility permits) reduces the concentration of the reactive nitrosonium ion (

  ).

• Excipient Selection: Use "Low Nitrite" grades of excipients.

Part 5: Data Synthesis & Interpretation

Expected Degradation Products by Condition[1][2][3][4]

Stress Condition	Primary Mechanism	Expected Degradants (Piperazine Core)	Detection Note
Acid (0.1N HCl)	Hydrolysis	Generally Stable (Salt formation)	Piperazine ring is robust to acid.
Base (0.1N NaOH)	Hydrolysis	Stable / Minor Ring Opening	Strong base may etch glass; use plastic.
Peroxide (3% H2O2)	Nucleophilic Oxidation	N-Oxides (Mono/Di)	Mass shift +16 Da or +32 Da.
Thermal (60°C)	Pyrolysis/Oxidation	Ring-opened amines, Dimerization	Look for Ethylenediamine fragments.
Nitrite Spike	N-Nitrosation	N-Nitroso-Piperazine (MNPZ)	CRITICAL: Mass shift +29 Da.

Analytical Recommendations

• Column: High pH stable C18 (e.g., hybrid particle) is recommended. Piperazines are basic; running at high pH (pH 10) keeps them uncharged and improves retention/peak shape.

• Mobile Phase: Ammonium Bicarbonate (pH 10) or Ammonium Formate (pH 3). Avoid Phosphate buffers if using LC-MS.

References

• ICH Q1A(R2) : Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Link

• Freeman, S. A., & Rochelle, G. T. (2011) .[1] Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. University of Texas at Austin.[2] (Provides fundamental data on thermal stability of PZ vs PD). Link

• Goldman, M. J., et al. (2013) .[2] Kinetics of N-nitrosopiperazine formation from nitrite and piperazine. Environmental Science & Technology.[3] (Defines the nitrosation mechanism). Link

• Sluggett, G. W., et al. (2018) . Artifactual degradation of secondary amine containing drugs during accelerated stability testing. Journal of Pharmaceutical and Biomedical Analysis. (Discusses nitrite artifacts in stress testing). Link

• EMA Assessment Report . Nitrosamine impurities in human medicinal products. European Medicines Agency. Link

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• 3. freethinktech.com [freethinktech.com]

Comparative Analysis of Piperazine Isomers in Medicinal Chemistry: Stereochemical and Regioisomeric Determinants

Executive Summary

The piperazine scaffold is a "privileged structure" in drug discovery, serving as the core pharmacophore for antidepressants (SSRIs), antipsychotics, and antihistamines. However, the term "piperazine isomer" is often a misnomer in casual discourse. Piperazine itself (

) is a symmetric, achiral molecule.

For the medicinal chemist, "isomerism" in piperazines refers to two critical dimensions:

• Stereoisomerism: Specifically, the cis vs. trans orientation of substituents on the carbon backbone (e.g., 2,5-dimethylpiperazine).

• Regioisomerism: The positional variation of aryl substituents on the nitrogen atoms (e.g., ortho- vs. meta- vs. para-phenylpiperazines).

This guide objectively compares these isomeric forms, analyzing their conformational energy landscapes, receptor binding affinities (specifically 5-HT

), and metabolic stability.

Stereochemical Isomers: The Case of 2,5-Dimethylpiperazine

Substituents on the piperazine ring introduce chirality and conformational constraints. The most common scaffold for comparative study is 2,5-dimethylpiperazine , often used to "lock" conformations in peptidomimetics.

Conformational Energy Landscape

The piperazine ring exists predominantly in a chair conformation. The stability of isomers is dictated by the orientation of the substituents (Axial vs. Equatorial).

Isomer	Conformation Description	Stability Profile	Vector Alignment
Trans-2,5	Diequatorial (e,e)	High Stability: Steric hindrance is minimized. This is the thermodynamic product.	Nitrogen lone pairs are spatially distinct; substituents extend laterally.
Cis-2,5	Axial-Equatorial (a,e)	Lower Stability: One methyl group is forced into an axial position, introducing 1,3-diaxial strain.[1]	Creates a "bent" topography often required to mimic specific peptide turns (e.g., -turns).

Implication for Drug Design: While the trans isomer is easier to synthesize and purify due to its stability, the cis isomer often exhibits superior biological activity in specific contexts (e.g., anticonvulsant Schiff bases) because its higher-energy "bent" shape better matches the binding pockets of GPCRs that recognize peptide turns.

Synthesis and Separation Protocol

Separating these isomers is a critical bottleneck. The following protocol outlines a self-validating workflow for isolation.

Protocol: Separation of Cis/Trans-2,5-Dimethylpiperazine

• Principle: Exploits the solubility difference and boiling point variation between the highly symmetric trans isomer and the polar cis isomer.

• Synthesis: Catalytic hydrogenation of 2,5-dimethylpyrazine or cyclization of 2-aminopropanol (yields ~60:40 trans:cis mixture).

• Derivatization (Optional but Recommended): If direct separation fails, react with acetic anhydride to form diacetyl derivatives.

• Separation:

  • Method A (Crystallization): Dissolve mixture in hot acetone. Trans-2,5-dimethylpiperazine precipitates upon cooling (higher melting point, lower solubility). Filter the solid.

  • Method B (Chiral GC): For analytical validation, use a cyclodextrin-based column (e.g., CP-Chirasil-Dex CB).

    • Oven Temp: 110°C (Isothermal).

    • Carrier: Helium at 1.5 mL/min.

    • Retention:Trans elutes before cis due to lower polarity.

• Validation:

  H-NMR ( ).

  • Trans: Methyl doublet appears upfield; ring protons show large axial-axial coupling constants (

    Hz).

  • Cis: Complex splitting due to lack of

    symmetry in the chair form.

Regioisomers: Phenylpiperazines and Receptor Selectivity

The N-phenylpiperazine (N-PP) moiety is the primary pharmacophore for Serotonin (5-HT) and Dopamine (D2) receptors. The position of substituents on the phenyl ring (ortho, meta, para) acts as a "selector switch" for receptor subtypes.

Comparative Binding Data (5-HT Receptor)

The following data summarizes the impact of moving a methoxy (-OMe) group around the phenyl ring of a standard arylpiperazine ligand.

Regioisomer	(nM) for 5-HT	Selectivity Ratio (5-HT / )	Mechanism of Action
Ortho (2-OMe)	0.5 - 1.2	High (>100x)	Steric Twist: The ortho substituent forces the phenyl ring to twist out of coplanarity with the piperazine nitrogen, optimizing fit in the hydrophobic pocket.
Meta (3-OMe)	15 - 25	Moderate	Electronic Effect: Withdraws/donates electron density without significant steric clash. Often retains -adrenergic affinity (side effect).
Para (4-OMe)	> 100	Low	Steric Clash: The para position often extends into a restricted region of the 5-HT receptor, drastically reducing affinity.

Key Insight: The ortho-substituted phenylpiperazine is the "Gold Standard" for 5-HT

affinity (seen in drugs like Aripiprazole and Buspirone ). The meta position is often used to tune metabolic stability, while para is generally avoided for this specific target class.

Visualizing the SAR Decision Tree

The following diagram illustrates the logical flow for selecting a piperazine regioisomer based on the therapeutic target.

Figure 1: Structure-Activity Relationship (SAR) decision tree for phenylpiperazine regioisomers. Ortho-substitution favors Serotonin 5-HT1A selectivity, while Para-substitution often shifts preference toward Dopamine D2 receptors.

Metabolic Stability Comparison

Isomerism profoundly affects the ADME (Absorption, Distribution, Metabolism, Excretion) profile.

• Stereochemical Effect: In 2,5-dimethylpiperazine, the methyl groups sterically hinder the N-dealkylation enzymes (CYP450).

  • Trans-isomer: The equatorial methyls are more exposed to solvent but less sterically crowding the nitrogen lone pair compared to the axial methyl in the cis form. However, the cis form's axial methyl can block approach to the ring carbons, slowing ring hydroxylation.

• Regioisomeric Effect:

  • Para-substitution: Blocks para-hydroxylation, a major metabolic pathway for phenyl rings. This extends half-life (e.g., replacing -H with -F in the para position).

  • Ortho-substitution: Can introduce steric hindrance that slows N-oxidation.

Experimental Workflow: Binding Affinity Assay

To validate the comparative performance of these isomers, the following radioligand binding assay is the industry standard.

Objective: Determine

values for Piperazine Isomer A vs. Isomer B at 5-HT receptors.

• Tissue Preparation:

  • Homogenize rat hippocampus (rich in 5-HT

    ) in Tris-HCl buffer (pH 7.4).

  • Centrifuge at 40,000 x g for 15 min. Resuspend pellet.

• Incubation:

  • Radioligand:

    (0.5 nM). This is the selective agonist for 5-HT .

  • Competitor: Add Piperazine Isomer (concentration range

    to M).

  • Non-specific Binding: Define using 10

    M Serotonin (5-HT).

  • Incubate at 37°C for 30 minutes.

• Filtration:

  • Rapidly filter through GF/B glass fiber filters using a cell harvester.

  • Wash 3x with ice-cold buffer.

• Analysis:

  • Measure radioactivity via liquid scintillation counting.

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation: .

References

• Glennon, R. A., et al. (1997). "Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors."[2] Journal of Medicinal Chemistry.

• Mimura, T., et al. (2018).[3] "Chiral gas chromatography of 2,5-diketopiperazines following a ring-opening derivatization method for complete isomeric separation." Journal of Chromatography A.

• López-Rodríguez, M. L., et al. (2022).[4] "Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)." Semantics Scholar.

• Ciganek, E. (1958). "Preparation of 2,5-dimethylpiperazine (US Patent 2861994A)." Google Patents.

• Chow, Y. L., et al. (1970). "A(1,3) interaction and conformational energy of axial–axial 1,3-dimethyl interaction."[1] ResearchGate.[1][5][6]

Sources

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• 2. Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chiral gas chromatography of 2,5-diketopiperazines following a ring-opening derivatization method for complete isomeric separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Piperazin-1-ylbutanoic acid dihydrochloride proper disposal procedures

Executive Summary: Immediate Action Directive

Do not dispose of 2-Piperazin-1-ylbutanoic acid dihydrochloride down the drain.

This compound is a corrosive acidic salt (dihydrochloride) and a potential sensitizer (piperazine moiety). It must be managed as hazardous chemical waste.

• Primary Hazard: Corrosive (pH < 2 in solution), Respiratory Sensitizer.

• Critical Incompatibility: NEVER mix with nitrites, nitrates, or nitrosating agents. This generates carcinogenic nitrosamines.

• Disposal Route: High-temperature incineration via a licensed hazardous waste contractor.

Chemical Profile & Hazard Identification

To safely dispose of this compound, you must understand its reactivity profile. As a Senior Application Scientist, I treat this not just as "waste," but as a reactive intermediate that poses specific downstream risks.

Property	Description	Operational Implication
Chemical Structure	Piperazine ring w/ butanoic acid tail (2HCl salt)	Amphoteric core (acid/base) locked as an acidic salt.[1][2]
Acidity	Dihydrochloride (2HCl)	Hygroscopic & Corrosive. Hydrolyzes moisture to release HCl fumes.[1][2] Solutions are highly acidic (pH ~1-2).
Sensitization	Piperazine moiety	Known respiratory and skin sensitizer.[1][2][3] Inhalation of dust can trigger asthma-like symptoms.[4][5]
Reactivity	Secondary Amine	Nitrosamine Precursor. Reacts with nitrosating agents to form N-nitrosopiperazines (Class 1 Carcinogens).[1][2]

Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient for handling bulk quantities of this corrosive salt during disposal prep.

Zone	PPE Requirement	Rationale
Hands	Double Nitrile Gloves (Outer: 0.11mm min)	Protects against acidic corrosion and organic permeation.[1][2]
Eyes	Chemical Splash Goggles	Safety glasses are inadequate against acidic dust/splashes.[1][2]
Respiratory	N95 or P100 Respirator	Critical: Prevents inhalation of sensitizing dusts during weighing/transfer.[1][2]
Body	Tyvek® Sleeves or Apron	Required if handling >100g to prevent dust settling on clothing (secondary exposure risk).[1][2]

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Excess Powder)

Use this protocol for expired shelf-stock or synthesis leftovers.[1][2]

• Segregation: Isolate the container. Ensure it is tightly sealed.[4][6]

• Secondary Containment: Place the primary container inside a clear, chemically resistant polyethylene bag (minimum 4 mil thickness).

• Labeling: Affix a hazardous waste label.

  • Constituents: "2-Piperazin-1-ylbutanoic acid dihydrochloride"[1][2]

  • Hazards: "Corrosive (Acidic)," "Irritant," "Sensitizer."

• Storage: Store in the Solid Acid or Toxic Organics waste stream.

  • Note: Do not store in the same secondary bin as oxidizers (e.g., permanganates) or strong bases.

Scenario B: Aqueous/Solvent Waste (Reaction Mixtures)

Use this protocol for mother liquors or HPLC waste.

• pH Check: Measure the pH of the waste solution.

  • Expectation: pH will be < 2.0 due to the HCl salt.

• Neutralization (Optional but Recommended):

  • Why: Neutralizing reduces the risk of container corrosion and exothermic reactions in the central waste drum.

  • Method: Slowly add 1M Sodium Bicarbonate (

    ) or Sodium Hydroxide ( ) while stirring. Monitor for exotherm. Target pH 6–8.

• Solvent Compatibility:

  • If the solvent is water-based: Dispose as Aqueous Corrosive (if not neutralized) or Non-Hazardous Aqueous (only if neutralized AND local regulations permit—rare in pharma).

  • If organic solvent (DCM, MeOH): Dispose as Halogenated or Non-Halogenated Organic Waste .

• The Nitrosamine Check (CRITICAL):

  • Review the reaction history.[4][7] Was this waste stream exposed to Sodium Nitrite (

    ), Sodium Azide, or Nitric Acid?

  • IF YES: Segregate immediately as "High Hazard: Potential Carcinogen" . Do not mix with general solvent waste.

Visual Decision Workflow

The following logic tree illustrates the decision-making process for safe disposal.

Figure 1: Decision logic for segregating piperazine-derivative waste streams to prevent incompatibility and ensure compliance.

Regulatory & Compliance Data (RCRA)

While this specific CAS is likely not "Listed" (F, K, P, U lists), it exhibits "Characteristics" that mandate regulation under the US EPA Resource Conservation and Recovery Act (RCRA).

Classification	Code	Trigger Condition
Corrosivity	D002	If the waste is aqueous and pH is 2.[1][2]0.
Toxicity	Not Listed	Unless specific toxicity data (TCLP) exists, it is treated as "Unlisted Hazardous Waste."[1][2]
Ignitability	D001	Only if dissolved in flammable solvents (e.g., Methanol, Acetone).[1][2]

Spill Response Procedure:

• Evacuate the immediate area if dust is airborne.[8]

• Don PPE (Respirator is mandatory).[3]

• Cover spill with dry lime, sand, or soda ash (

  ) to neutralize the acid.

• Sweep carefully to avoid dust generation (do not vacuum unless HEPA-filtered).

• Dispose of sweepings as hazardous solid waste.

References

• United States Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. RCRA Orientation Manual. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[9] [Link][2]

• PubChem. (n.d.). Piperazine Dihydrochloride Compound Summary. National Library of Medicine. (Used as SAR proxy for hazard classification). [Link][2]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. biosynth.com [biosynth.com]
• 7. nyu.edu [nyu.edu]
• 8. chemicalbook.com [chemicalbook.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Comprehensive Safety &amp; Handling Guide: 2-Piperazin-1-ylbutanoic acid dihydrochloride

Topic: Personal protective equipment for handling 2-Piperazin-1-ylbutanoic acid dihydrochloride Content Type: Operational Safety & Handling Guide

Executive Summary & Risk Context

Handling 2-Piperazin-1-ylbutanoic acid dihydrochloride requires a safety strategy that goes beyond standard organic salt protocols. As a piperazine derivative stabilized as a dihydrochloride salt, this compound presents a dual-hazard profile: respiratory sensitization (characteristic of the piperazine ring) and corrosivity/acidity (due to the hydrochloride moieties and carboxylic acid tail).

Because specific toxicological data for this exact intermediate is often limited in public databases, this guide utilizes Safety by Analogy , applying the rigorous standards established for Piperazine Dihydrochloride and Piperazine Anhydrous.

Critical Warning: Piperazines are potent sensitizers.[1] Inhalation of dust can trigger asthma-like symptoms (H334), and skin contact can lead to allergic dermatitis (H317).[1] Zero-inhalation exposure is the operational goal.[1]

Hazard Profile & Data Summary

The following hazard classifications are derived from structural analysis and surrogate data for piperazine dihydrochloride salts.

Hazard Category	GHS Classification (Inferred)	Hazard Statement	Operational Implication
Respiratory	Sensitizer Cat.[1][2][3][4][5][6][7] 1 (Danger)	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][4][5][8]	Strict Dust Control. Open handling on benchtop is prohibited.
Skin	Sensitizer Cat.[1][4][5][6][7][8][9][10] 1	H317: May cause an allergic skin reaction.[1][4][5][7][8]	Double-gloving required; immediate wash-off protocol.[1]
Corrosivity	Skin Irrit. 2 / Eye Irrit.[1][5][9] 2A	H315/H319: Causes skin and serious eye irritation.[1]	Acidic nature upon moisture contact requires acid-resistant PPE.[1]
Physical	Hygroscopic Solid	N/A	Material will clump and become acidic upon exposure to ambient humidity.[1]

Personal Protective Equipment (PPE) Matrix

This protocol uses a Barrier-Redundancy System .[1] We do not rely on a single layer of protection.[1]

A. Respiratory Protection (The Primary Defense)[1]

• Engineering Control (Mandatory): All weighing and open-container manipulation must occur inside a certified Chemical Fume Hood or Powder Containment Balance Enclosure .[1]

• PPE Backup: If work must occur outside a hood (e.g., equipment maintenance), use a P100 Particulate Respirator (half-face minimum).[1]

  • Why: N95s are insufficient for sensitizing chemical dusts where long-term exposure can lead to chronic occupational asthma.[1]

B. Dermal Protection (The "Acid-Shield")[1]

• Glove Material: Nitrile (Minimum thickness: 5 mil).[1]

  • Why Nitrile? Latex is permeable to many organic acids and is itself a sensitizer.[1] Using latex introduces a confounding variable (is the rash from the glove or the chemical?).

• Glove Protocol: Double-Gloving is required when handling solutions.[1]

  • Inner Glove: Standard Nitrile (4-5 mil).[1]

  • Outer Glove: Long-cuff Nitrile or Neoprene (if handling large volumes of acidic solution).[1]

  • Visual Check: Inspect for "pinholing" before use.[1]

• Body: Lab coat (buttoned to throat) + Chemical Apron (if handling >100g).[1]

C. Ocular Protection[1][8]

• Standard: Chemical Safety Goggles (indirect venting).[1]

  • Why: Safety glasses with side shields are insufficient for fine powders that can drift around lenses or acidic splashes.[1]

D. PPE Decision Logic Diagram

Figure 1: PPE Selection Logic based on physical state and operational risk.

Operational Workflow: Step-by-Step

Phase 1: Preparation

• Hygroscopic Check: Ensure the container is sealed. If the material has clumped, it has absorbed water and may be more acidic/corrosive than expected.[1]

• Neutralization Prep: Prepare a saturated sodium bicarbonate (

  ) solution and keep it within arm's reach.[1] This is your immediate neutralizer for spills.[1]

Phase 2: Weighing & Transfer (Highest Risk)[1]

• Goal: Prevent airborne dust.[1][5][8][9]

• Protocol:

  • Place the analytical balance inside the fume hood.[1]

  • Use an antistatic gun or weighing boat if available (piperazine salts are often static-prone, causing powder to "jump").[1]

  • Technique: Do not dump powder. Use a spatula to gently transfer.[1]

  • Immediate Solubilization: If the experiment allows, dissolve the solid in the solvent immediately within the weighing vessel before transferring to the reactor. This eliminates the dust hazard for subsequent steps.[1]

Phase 3: Reaction & Cleanup[1]

• Acid Management: Upon dissolution in water, the dihydrochloride will release

  ions.[1] Treat the solution as a dilute hydrochloric acid mixture.

• Spill Cleanup:

  • Powder Spill: Do NOT sweep dry (creates dust).[1] Cover with wet paper towels (to dampen), then wipe up.[1]

  • Liquid Spill: Cover with sodium bicarbonate.[1] Wait for bubbling to cease. Wipe with absorbent pads.[1]

E. Operational Workflow Diagram

Figure 2: Operational workflow emphasizing dust elimination and waste segregation.

Disposal & Waste Logistics[1][5]

• Classification: Hazardous Chemical Waste (Acidic + Organic).[1]

• Segregation:

  • DO NOT mix with oxidizing agents (e.g., bleach, nitric acid).[1] Piperazines can form chloramines or nitrosamines (carcinogenic) under certain oxidative conditions.[1]

  • Container: High-density polyethylene (HDPE) or glass.[1]

• Labeling: Must explicitly state "Piperazine Derivative - Sensitizer" and "Acidic."[1]

Emergency Response

Incident	Immediate Action
Eye Contact	Flush with water for 15 mins. Do not rub (powder is abrasive and acidic).[1] Seek medical attention immediately.
Skin Contact	Remove contaminated clothing.[1][5][6][7][9] Wash with soap and water.[1][8][9][11] Monitor for redness/rash (sensitization) for 48 hours.
Inhalation	Move to fresh air.[1][2][5][6][8][9][11] If wheezing occurs, this is a medical emergency (anaphylactic potential).[1]

References

• New Jersey Department of Health. (2017).[1] Hazardous Substance Fact Sheet: Piperazine Dihydrochloride.[1] Retrieved from [1]

• Thermo Fisher Scientific. (2021).[1] Safety Data Sheet: Piperazine Anhydrous.[1] Retrieved from

• European Chemicals Agency (ECHA). Substance Information: Piperazine.[1] Retrieved from [1]

• MilliporeSigma. Safety Data Sheet: Piperazine Derivatives. Retrieved from [1]

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• 2. tcichemicals.com [tcichemicals.com]
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• 4. mmbio.byu.edu [mmbio.byu.edu]
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